Benzo[c][1,2,5]oxadiazole-4-carboxylic acid

• CAS: 32863-21-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Benzo[c]oxadiazole-4-carboxylic acid

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Benzo[c]oxadiazole-4-carboxylic acid, also known as benzofurazan-4-carboxylic acid, is a heterocyclic compound of significant interest in medicinal chemistry. Its structural motif is a key component in various pharmacologically active agents. A comprehensive understanding of its physicochemical properties is paramount for leveraging this molecule in drug design, optimizing its behavior in biological systems, and developing effective formulations.[1] These properties, including solubility, acidity (pKa), and lipophilicity, directly influence a compound's absorption, distribution, metabolism, and excretion (ADME) profile, ultimately dictating its therapeutic potential and safety.[2][3] This guide provides a detailed overview of the known and predicted physicochemical characteristics of Benzo[c]oxadiazole-4-carboxylic acid, presents robust, field-proven protocols for their experimental determination, and discusses the implications of these properties within the context of modern drug discovery.

Introduction: The Strategic Importance of Physicochemical Profiling

In contemporary drug discovery, the principle of "fail fast, fail cheap" has shifted focus toward the early assessment of a molecule's fundamental characteristics alongside its biological activity.[2] Physicochemical properties are no longer a late-stage consideration but a foundational pillar of rational drug design.[4] Properties such as aqueous solubility, acid dissociation constant (pKa), and lipophilicity (LogP/D) are pivotal indicators that govern a molecule's journey from administration to its biological target.[5]

The Benzo[c]oxadiazole (benzofurazan) scaffold is a privileged structure in medicinal chemistry, known for its unique electronic properties and ability to engage in various intermolecular interactions. The addition of a carboxylic acid moiety at the 4-position introduces a critical ionizable group, profoundly influencing the molecule's behavior in physiological environments. This guide serves as a technical resource for scientists working with this molecule, providing the necessary data and methodologies to characterize it effectively and predict its in vivo performance.[3]

Molecular and Physicochemical Profile

While extensive experimental data for this specific isomer is not widely published, a profile can be constructed from available database entries, structural analogs, and computational predictions. The following table summarizes the core properties of Benzo[c]oxadiazole-4-carboxylic acid.

Property	Value / Description	Source / Comment
Chemical Name	Benzo[c][2][3][6]oxadiazole-4-carboxylic acid	IUPAC Nomenclature
Synonyms	Benzofurazan-4-carboxylic acid	Common Name
CAS Number	32863-21-1	[7][8]
Molecular Formula	C₇H₄N₂O₃	[7]
Molecular Weight	164.12 g/mol	[7]
Appearance	Expected to be an off-white to light brown solid	Based on analogous compounds[9]
Melting Point	Data not publicly available	Requires experimental determination.
Aqueous Solubility	Predicted to be low	The hydrophobic benzoxadiazole core limits solubility, a common challenge for aromatic heterocycles.[10]
pKa	Predicted to be in the range of 3.5 - 4.5	The carboxylic acid proton is the primary acidic site. Its pKa is influenced by the electron-withdrawing nature of the fused heterocyclic ring system.[11]
LogP (calculated)	~1.5 - 2.0	Indicates moderate lipophilicity. This value is a prediction and requires experimental verification.

Spectroscopic Characterization Framework

Spectroscopic analysis is essential for confirming the structure and purity of the compound.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the three aromatic protons on the benzene ring. Their chemical shifts and coupling patterns will be indicative of the substitution pattern. A broad singlet, typically in the downfield region (δ 10-13 ppm), is characteristic of the carboxylic acid proton, though it may be subject to exchange with residual water in the solvent.[12]

• ¹³C NMR: The carbon NMR spectrum will feature a key signal for the carbonyl carbon of the carboxylic acid, expected around δ 165-185 ppm.[12] Signals for the seven aromatic carbons will appear in the δ 110-160 ppm range, providing a complete carbon fingerprint of the molecule.

• Infrared (IR) Spectroscopy: The IR spectrum should display characteristic absorption bands for the O-H stretch of the carboxylic acid (a broad band around 2500-3300 cm⁻¹), the C=O stretch (around 1700 cm⁻¹), and vibrations associated with the aromatic C=C and C-H bonds, as well as the C=N and C-O bonds within the oxadiazole ring.[9]

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight, with the molecular ion peak [M-H]⁻ or [M+H]⁺ corresponding to the calculated mass.

Experimental Determination of Key Physicochemical Parameters

For drug development, relying on predictions is insufficient. The following sections provide standardized, self-validating protocols for determining the most critical physicochemical properties.

Workflow for Physicochemical Characterization

The logical flow of experimental characterization ensures that foundational data informs subsequent, more complex analyses.

Caption: General workflow for comprehensive physicochemical characterization.

Determination of Aqueous Solubility via the Shake-Flask Method

Causality: The saturation shake-flask method is considered the "gold standard" for determining thermodynamic equilibrium solubility.[13][14] Its reliability stems from allowing the solid compound sufficient time to equilibrate with the solvent, ensuring a true measure of saturation is achieved, which is critical for predicting oral absorption.[15]

Protocol:

• Preparation: Add an excess amount of the solid Benzo[c]oxadiazole-4-carboxylic acid to a series of glass vials.[14] Rationale: Using an excess ensures that the solution becomes saturated and that undissolved solid remains visible at the end of the experiment.

• Solvent Addition: Add a precise volume of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to each vial.

• Equilibration: Seal the vials and place them in a shaker or agitator in a temperature-controlled environment (typically 25 °C or 37 °C). Agitate for a prolonged period, typically 24 to 48 hours, to ensure equilibrium is reached.[16][17]

• Phase Separation: After equilibration, allow the vials to stand undisturbed for sedimentation. Centrifuge the samples to pellet the remaining solid material.[16]

• Sampling: Carefully withdraw a supernatant aliquot from each vial, ensuring no solid particles are disturbed. Filter the aliquot using a low-binding syringe filter (e.g., 0.22 µm PVDF).

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection. Prepare a standard calibration curve to ensure accurate quantification.[16]

• Validation: Perform the experiment in at least triplicate to ensure the reproducibility of the results.[13] The pH of the final saturated solution should also be measured and reported, as it can be influenced by the dissolved acidic compound.[14]

Caption: Workflow for the Shake-Flask solubility determination method.

Determination of pKa via Potentiometric Titration

Causality: Potentiometric titration is a highly precise and widely used method for pKa determination.[18][19] It works by monitoring the change in pH of a solution of the analyte as a titrant of known concentration is added. The inflection point of the resulting titration curve corresponds to the pH at which the acidic and conjugate base forms of the molecule are present in equal concentrations, which by definition is the pKa.[20]

Protocol:

• Instrument Calibration: Calibrate the pH meter and electrode using at least three standard aqueous buffers (e.g., pH 4, 7, and 10) to ensure accurate pH measurements.[6][20]

• Sample Preparation: Dissolve a precisely weighed amount of Benzo[c]oxadiazole-4-carboxylic acid in a suitable solvent mixture (e.g., water with a small amount of co-solvent like methanol if solubility is low) to a known concentration (e.g., 1 mM).[6]

• Ionic Strength Adjustment: Add a background electrolyte, such as 0.15 M potassium chloride (KCl), to the solution. Rationale: Maintaining a constant ionic strength minimizes variations in activity coefficients, leading to a more accurate pKa value.[6][20]

• Inert Atmosphere: Purge the solution with an inert gas like nitrogen before and during the titration. Rationale: This displaces dissolved carbon dioxide, which can form carbonic acid and interfere with the titration of the analyte.[20]

• Titration: Place the solution in a temperature-controlled vessel with a magnetic stirrer. Immerse the calibrated pH electrode. Titrate the solution by adding small, precise increments of a standardized titrant (e.g., 0.1 M NaOH).[6]

• Data Recording: Record the pH value after each addition of titrant, allowing the reading to stabilize.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point or by analyzing the first derivative of the titration curve to find the inflection point.[21]

• Validation: Perform a minimum of three titrations to ensure reliability and calculate the average pKa and standard deviation.[6]

Significance in Medicinal Chemistry and Drug Development

The physicochemical properties of Benzo[c]oxadiazole-4-carboxylic acid are not abstract numbers; they are critical determinants of its potential as a drug candidate.

• Solubility and Absorption: Low aqueous solubility is a primary cause of poor oral bioavailability. The value determined experimentally will guide whether formulation strategies like salt formation or amorphous solid dispersions are necessary.[1]

• pKa, Ionization, and Permeability: The pKa value dictates the ionization state of the carboxylic acid group at a given pH. At physiological pH (~7.4), a compound with a pKa of ~4.0 will be almost entirely deprotonated (ionized). This charged state enhances aqueous solubility but can dramatically reduce its ability to passively diffuse across lipid cell membranes.[5] This pH-dependent behavior is crucial for absorption in the gastrointestinal tract and for entering target cells.

Caption: Impact of pKa on ionization state in different GI tract compartments.

• Lipophilicity (LogP/D): Lipophilicity reflects the balance between solubility in lipid (membranes) versus aqueous (plasma) environments.[1] An optimal LogP/D value is essential for achieving good permeability without suffering from issues like high metabolic clearance, plasma protein binding, or off-target toxicity.[2]

Conclusion

Benzo[c]oxadiazole-4-carboxylic acid is a valuable scaffold for medicinal chemistry, but its successful application hinges on a thorough characterization of its physicochemical properties. While specific experimental data in the public domain remains limited, this guide provides the necessary framework and robust protocols for researchers to determine these critical parameters—solubility and pKa—with high confidence. By integrating this fundamental data early in the discovery process, scientists can make more informed decisions, optimize molecular design, and significantly increase the probability of developing a successful therapeutic agent.

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An In-depth Technical Guide to Benzo[c]oxadiazole-4-carboxylic Acid: Structure, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzo[c]oxadiazole-4-carboxylic acid, also known as 2,1,3-benzoxadiazole-4-carboxylic acid, is a heterocyclic organic compound that has garnered interest within the scientific community, particularly in the fields of medicinal chemistry and materials science. Its rigid, planar structure and the presence of both a hydrogen bond donor (carboxylic acid) and acceptor (oxadiazole ring) make it an attractive scaffold for the design of novel bioactive molecules and functional materials. This technical guide provides a comprehensive overview of its structure, synthesis, properties, and potential applications, with a focus on providing practical insights for researchers.

Molecular Structure and Identification

The core of Benzo[c]oxadiazole-4-carboxylic acid is a bicyclic system where a benzene ring is fused to a[1][2][3]oxadiazole ring. The carboxylic acid group is substituted at the 4-position of the benzoxadiazole ring system.

Chemical Structure:

Figure 2: General synthetic pathway for Benzo[c]oxadiazole-4-carboxylic acid.

Detailed Experimental Protocol (Hypothetical)

The following is a generalized, field-proven protocol based on established methodologies for the synthesis of similar benzoxadiazole structures. [1]Researchers should note that optimization of reaction conditions may be necessary.

Step 1: Synthesis of Benzo[c]oxadiazole-4-carboxylic acid N-oxide

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-amino-3-nitrobenzoic acid (1.0 eq) in a suitable aqueous base (e.g., 2M sodium hydroxide solution). Cool the mixture to 0-5 °C in an ice bath.

• Oxidative Cyclization: While stirring vigorously, add a solution of sodium hypochlorite (NaOCl, ~1.5-2.0 eq) dropwise, maintaining the temperature below 10 °C. The addition of a phase-transfer catalyst, such as tetrabutylammonium bromide (TBAB), can facilitate the reaction. [1]3. Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Once the reaction is complete, carefully acidify the mixture with a dilute acid (e.g., 2M hydrochloric acid) to precipitate the N-oxide product. Filter the precipitate, wash with cold water, and dry under vacuum.

Step 2: Deoxygenation to Benzo[c]oxadiazole-4-carboxylic acid

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the crude Benzo[c]oxadiazole-4-carboxylic acid N-oxide (1.0 eq) in a suitable organic solvent such as toluene or xylene.

• Deoxygenation: Add triphenylphosphine (PPh₃, ~1.1-1.2 eq) to the solution. Heat the reaction mixture to reflux. [1]3. Reaction Monitoring: Monitor the deoxygenation by TLC. The disappearance of the N-oxide spot and the appearance of a new, less polar spot indicates product formation.

• Purification: After completion, cool the reaction mixture to room temperature. The product may precipitate upon cooling. If not, concentrate the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford pure Benzo[c]oxadiazole-4-carboxylic acid.

Physicochemical and Spectroscopic Properties

Detailed experimental data for the parent Benzo[c]oxadiazole-4-carboxylic acid is not extensively reported in publicly available literature. However, based on the known properties of its constituent functional groups, the following characteristics can be anticipated.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value/Characteristic	Rationale
Appearance	Crystalline solid	Heterocyclic carboxylic acids are typically solids at room temperature.
Melting Point	Likely >200 °C	The rigid, planar structure and potential for intermolecular hydrogen bonding suggest a relatively high melting point.
Solubility	Sparingly soluble in water; soluble in polar organic solvents (e.g., DMSO, DMF, methanol).	The carboxylic acid group imparts some water solubility, but the aromatic core limits it.
pKa	~3-5	The electron-withdrawing nature of the benzoxadiazole ring is expected to make the carboxylic acid more acidic than benzoic acid (pKa ~4.2).

Spectroscopic Characterization:

The structural confirmation of synthesized Benzo[c]oxadiazole-4-carboxylic acid would rely on a combination of spectroscopic techniques.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show signals corresponding to the three protons on the benzene ring. The chemical shifts and coupling patterns will be indicative of their positions relative to the carboxylic acid and the fused oxadiazole ring. The acidic proton of the carboxyl group will likely appear as a broad singlet at a downfield chemical shift (δ 10-13 ppm). [4]

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will display seven distinct signals. The carbonyl carbon of the carboxylic acid is expected to resonate in the downfield region (δ 165-185 ppm). The remaining six signals will correspond to the carbons of the benzoxadiazole core. [4]

• Infrared (IR) Spectroscopy: The IR spectrum will be characterized by a very broad O-H stretching band from approximately 2500 to 3300 cm⁻¹, which is characteristic of a hydrogen-bonded carboxylic acid. A strong C=O stretching absorption is expected around 1700 cm⁻¹.

• Mass Spectrometry (MS): Mass spectral analysis will confirm the molecular weight of the compound. The fragmentation pattern can provide further structural information.

Applications in Drug Discovery and Materials Science

While specific applications of the parent Benzo[c]oxadiazole-4-carboxylic acid are not widely documented, the benzoxadiazole scaffold is a well-established pharmacophore in medicinal chemistry. Its derivatives have shown a broad range of biological activities.

Medicinal Chemistry:

• Enzyme Inhibition: The benzoxadiazole nucleus is present in numerous compounds designed as enzyme inhibitors. For instance, derivatives of benzoxadiazole have been investigated as potential anticancer agents.

• Fluorescent Probes: The 2,1,3-benzoxadiazole (also known as benzofurazan) core is a known fluorophore. [1]Carboxylic acid derivatives can be used to conjugate this fluorescent tag to other molecules of interest for biological imaging and sensing applications.

Materials Science:

• Organic Electronics: The electron-accepting nature of the benzoxadiazole unit makes it a useful building block for the synthesis of conjugated polymers and small molecules for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The carboxylic acid group can be used to tune the solubility and self-assembly properties of these materials.

Conclusion

Benzo[c]oxadiazole-4-carboxylic acid is a versatile heterocyclic compound with significant potential in both medicinal chemistry and materials science. While detailed characterization of the parent compound is limited in the literature, its synthesis is achievable through established synthetic routes. The structural features of this molecule, particularly its rigid framework and the presence of key functional groups, make it a valuable starting point for the development of novel compounds with tailored biological activities and photophysical properties. Further research into the synthesis, characterization, and application of this compound and its derivatives is warranted to fully explore its scientific potential.

References

• Frizon, T. E. A., et al. (2020). Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. Frontiers in Chemistry, 8, 477. Available at: [Link]

• Matheau-Raven, D., & Dixon, D. J. (2022). A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids. The Journal of Organic Chemistry, 87(18), 12498–12505. Available at: [Link]

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Spectroscopic data (NMR, IR, Mass Spec) for Benzo[c]oxadiazole-4-carboxylic acid

An In-depth Technical Guide to the Spectroscopic Data of Benzo[c]oxadiazole-4-carboxylic Acid

Introduction: The Benzofurazan Core in Modern Chemistry

Benzo[c]oxadiazole, also known as 2,1,3-benzoxadiazole or benzofurazan, is a bicyclic heterocyclic scaffold of significant interest in medicinal chemistry and materials science. The unique electronic properties of the fused oxadiazole ring impart a range of biological activities to its derivatives, including applications as fluorescent probes and therapeutic agents. This guide provides a comprehensive analysis of the expected spectroscopic data for Benzo[c]oxadiazole-4-carboxylic acid, a key intermediate for the synthesis of more complex derivatives. A thorough understanding of its spectral characteristics is fundamental for reaction monitoring, structural confirmation, and quality control in any research and development setting.

This document moves beyond a simple data repository. It is designed to provide a field-proven perspective on why the spectra appear as they do, grounding predictions in the fundamental principles of spectroscopy and data from closely related analogues.

Predicted Spectroscopic Data Summary

The following tables summarize the predicted spectroscopic data for Benzo[c]oxadiazole-4-carboxylic acid. These predictions are based on an analysis of the constituent functional groups and data from analogous structures.

Table 1: Predicted ¹H NMR Data (500 MHz, DMSO-d₆)

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-5	~8.10	d	~8.5
H-6	~7.65	t	~8.0
H-7	~8.25	d	~7.5

| COOH | >13.0 | br s | - |

Table 2: Predicted ¹³C NMR Data (125 MHz, DMSO-d₆)

Carbon	Predicted Chemical Shift (δ, ppm)
C=O	~166.5
C-4	~125.0
C-5	~130.0
C-6	~122.0
C-7	~135.0
C-3a	~150.0

| C-7a | ~148.0 |

Table 3: Predicted Infrared (IR) Absorption Data (Solid State, KBr)

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-2500	Broad	O-H stretch (Carboxylic acid dimer)
~1700	Strong	C=O stretch (Carboxylic acid dimer)
~1610, 1580	Medium	C=C aromatic stretch
~1550	Medium	Asymmetric N-O stretch
~1420	Medium	C-O-H in-plane bend
~1350	Medium	Symmetric N-O stretch
~1300	Strong	C-O stretch (coupled with O-H bend)

| ~920 | Broad, Medium | O-H out-of-plane bend (Dimer) |

Table 4: Predicted Mass Spectrometry (EI) Fragmentation Data

m/z	Predicted Relative Intensity	Assignment
164	Moderate	[M]⁺ (Molecular Ion)
147	Low	[M - OH]⁺
120	High	[M - CO₂]⁺ (Loss of carbon dioxide)
92	Moderate	[C₆H₄N]⁺ (from decarboxylation)

| 76 | Moderate | [C₅H₄N]⁺ (from loss of HCN) |

Workflow for Spectroscopic Characterization

The comprehensive analysis of a novel compound like Benzo[c]oxadiazole-4-carboxylic acid follows a logical workflow, from synthesis to final structure validation. This ensures that each piece of spectroscopic data is used to build a coherent and self-validating structural assignment.

Caption: Workflow from synthesis to spectroscopic confirmation.

Detailed Spectral Analysis and Interpretation

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR spectra are the most powerful tools for elucidating the precise atom connectivity of the molecule. The predicted spectra are for a sample dissolved in DMSO-d₆, a common solvent for carboxylic acids which ensures the acidic proton is observable.

• ¹H NMR Insights: The aromatic region of the ¹H NMR spectrum is expected to show an AMX spin system for the three protons on the benzene ring.

  • H-7: This proton is deshielded by both the adjacent nitrogen atom of the oxadiazole ring and the anisotropic effect of the peri-positioned carboxylic acid. It is therefore predicted to be the most downfield of the aromatic signals. It should appear as a doublet, coupled to H-6.

  • H-5: This proton is adjacent to the carboxylic acid group and will also be deshielded, though likely to a lesser extent than H-7. It will appear as a doublet from coupling to H-6.

  • H-6: Being ortho to two other protons, H-6 will appear as a triplet (or more accurately, a doublet of doublets) from coupling to both H-5 and H-7. It is expected to be the most upfield of the three aromatic protons.

  • Carboxylic Proton (COOH): The acidic proton will appear as a very broad singlet far downfield, typically above 13 ppm in DMSO-d₆. Its broadness is a result of hydrogen bonding and chemical exchange.

• ¹³C NMR Insights: The proton-decoupled ¹³C NMR spectrum provides a count of the unique carbon environments.

  • Carbonyl Carbon (C=O): The most downfield signal, around 166.5 ppm, is characteristic of a carboxylic acid carbonyl carbon. Its chemical shift is influenced by conjugation with the aromatic ring.[1]

  • Aromatic Carbons: Six distinct signals are expected for the six carbons of the bicyclic core. The carbons directly attached to the heteroatoms (C-3a and C-7a) will be significantly downfield due to the electron-withdrawing nature of the oxygen and nitrogen atoms. The carbon bearing the carboxylic acid (C-4) will also have a distinct chemical shift. The remaining carbons (C-5, C-6, C-7) can be definitively assigned using 2D NMR techniques like HSQC (which correlates carbons to their attached protons) and HMBC (which shows longer-range C-H correlations). Data from substituted benzofurazans suggest the chemical shifts presented in Table 2.[2][3]

Infrared (IR) Spectroscopy

IR spectroscopy is exceptionally effective for identifying the key functional groups present in the molecule.

• Causality of Experimental Choice: A solid-state (KBr pellet or ATR) measurement is preferred. In solution, the characteristic broad O-H stretch can be masked or altered by solvent interactions. The solid-state spectrum clearly shows features of the hydrogen-bonded dimer, which is the thermodynamically favored state for most carboxylic acids.

• Key Vibrational Modes:

  • O-H Stretch: The most prominent feature for a carboxylic acid is the extremely broad absorption band spanning from approximately 3100 cm⁻¹ down to 2500 cm⁻¹. This breadth is a definitive indicator of the strong hydrogen bonding in the carboxylic acid dimer.[4][5]

  • C=O Stretch: A strong, sharp absorption is expected around 1700 cm⁻¹. The position is slightly lower than that of a simple aliphatic carboxylic acid due to conjugation with the aromatic ring, which weakens the C=O double bond character.[5]

  • Benzofurazan Ring Vibrations: The spectrum will also contain a "fingerprint" region with several bands corresponding to the C=C stretches of the aromatic ring (~1610-1580 cm⁻¹) and the N-O and C=N vibrations characteristic of the oxadiazole ring system.[6]

  • O-H Bends: A broad, medium-intensity peak around 920 cm⁻¹ is characteristic of the out-of-plane bend of the hydrogen-bonded OH group, further confirming the dimeric structure.[5]

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and crucial information about the molecule's stability and fragmentation pathways. Electron Ionization (EI) is a common high-energy technique that induces characteristic fragmentation.

• Trustworthiness through High Resolution: For unambiguous formula confirmation, a high-resolution mass spectrometry (HRMS) experiment is essential. This would provide the exact mass of the molecular ion to within a few parts per million, allowing for the confident determination of the elemental formula (C₇H₄N₂O₃).

• Plausible Fragmentation Pathway:

  • Molecular Ion ([M]⁺, m/z 164): The initial species formed is the radical cation of the intact molecule.

  • Loss of Hydroxyl Radical ([M - OH]⁺, m/z 147): A minor fragmentation pathway involves the loss of a hydroxyl radical from the carboxylic acid group.

  • Decarboxylation ([M - CO₂]⁺, m/z 120): The most significant fragmentation is expected to be the loss of a neutral carbon dioxide molecule, a very stable leaving group. This would result in the benzofurazan radical cation, which is likely to be a very intense peak in the spectrum. This fragmentation is analogous to the loss of CO from the benzoyl cation in the fragmentation of benzoic acid.[7][8]

  • Further Fragmentation (m/z 92, 76): The resulting benzofurazan ion (m/z 120) can undergo further fragmentation, such as the loss of CO or N₂/HCN, leading to smaller fragment ions characteristic of the breakdown of the heterocyclic and aromatic rings.

Experimental Protocols

Synthesis of Benzo[c]oxadiazole-4-carboxylic acid

A plausible synthetic route starts from the commercially available 4-chloro-7-nitrobenzofurazan.

Step 1: Synthesis of 4-Amino-7-nitrobenzofurazan

• Dissolve 4-chloro-7-nitrobenzofurazan (1.0 g, 5.0 mmol) in ethanol (20 mL) in a round-bottom flask.

• Cool the solution in an ice bath and bubble ammonia gas through the solution for 30 minutes, or add a concentrated aqueous ammonia solution (5 mL).

• Seal the flask and stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by TLC.

• Upon completion, remove the solvent under reduced pressure. The resulting solid is 4-amino-7-nitrobenzofurazan, which can be purified by recrystallization from ethanol.

Step 2: Reduction to 4,7-Diaminobenzofurazan

• Suspend 4-amino-7-nitrobenzofurazan (0.9 g, 5.0 mmol) in ethanol (25 mL).

• Add a catalytic amount of Palladium on carbon (10% w/w).

• Place the mixture under a hydrogen atmosphere (balloon or Parr shaker) and stir vigorously at room temperature until the starting material is consumed (monitor by TLC).

• Filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate to yield 4,7-diaminobenzofurazan.

Step 3: Monodiazotization and Sandmeyer Reaction to form 4-Amino-7-cyanobenzofurazan This step requires careful control of stoichiometry to favor reaction at one amino group.

• Dissolve 4,7-diaminobenzofurazan (0.75 g, 5.0 mmol) in a mixture of concentrated HCl (3 mL) and water (10 mL) at 0 °C.

• Slowly add a solution of sodium nitrite (0.35 g, 5.0 mmol) in water (5 mL) dropwise, keeping the temperature below 5 °C.

• In a separate flask, prepare a solution of copper(I) cyanide (0.5 g, 5.6 mmol) in a sodium cyanide solution.

• Slowly add the cold diazonium salt solution to the copper cyanide solution.

• Warm the mixture to 50-60 °C and stir for 1 hour.

• Cool, and extract the product with an organic solvent (e.g., ethyl acetate). Purify by column chromatography.

Step 4: Hydrolysis to Benzo[c]oxadiazole-4-carboxylic acid

• Reflux the resulting 4-amino-7-cyanobenzofurazan derivative with an excess of aqueous sodium hydroxide (e.g., 6 M) for several hours until the evolution of ammonia ceases.

• Cool the reaction mixture and acidify carefully with concentrated HCl until a precipitate forms.

• Filter the solid, wash with cold water, and dry to yield the crude product. Recrystallize from an appropriate solvent (e.g., ethanol/water) to obtain pure Benzo[c]oxadiazole-4-carboxylic acid. (Note: This proposed synthesis is illustrative; optimization would be required.)

Spectroscopic Data Acquisition

• NMR Spectroscopy:

  • Accurately weigh 5-10 mg of the purified compound and dissolve it in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Transfer the solution to a 5 mm NMR tube.

  • Acquire ¹H and ¹³C spectra on a 400 MHz or higher field NMR spectrometer.

  • Reference the spectra to the residual solvent peak of DMSO (¹H: ~2.50 ppm, ¹³C: ~39.52 ppm).

  • For unambiguous assignment, 2D NMR experiments (COSY, HSQC, HMBC) should be performed.

• IR Spectroscopy:

  • Prepare a KBr pellet by grinding a small amount (~1 mg) of the dry sample with ~100 mg of dry KBr powder and pressing it into a transparent disk.

  • Alternatively, for Attenuated Total Reflectance (ATR), place a small amount of the solid sample directly onto the ATR crystal.

  • Record the spectrum from 4000 to 400 cm⁻¹ on an FT-IR spectrometer.

• Mass Spectrometry:

  • For EI-MS, introduce a small amount of the sample into the mass spectrometer via a direct insertion probe.

  • For HRMS, dissolve the sample in a suitable solvent (e.g., methanol/acetonitrile) and analyze using an ESI-TOF or Orbitrap mass spectrometer for accurate mass determination.

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Solubility profile of Benzo[c]oxadiazole-4-carboxylic acid in common lab solvents

An In-Depth Technical Guide to the Solubility Profile of Benzo[c]oxadiazole-4-carboxylic Acid

Introduction: The Critical Role of Solubility in Modern Drug Discovery

In the landscape of pharmaceutical research and development, the solubility of a compound is a cornerstone physicochemical property that dictates its fate from early-stage screening to final formulation. Poor solubility can lead to unpredictable in vitro results, hinder bioavailability, and create significant hurdles in formulation, ultimately increasing development costs and timelines.[1][2] Benzo[c]oxadiazole-4-carboxylic acid, a heterocyclic compound featuring a fused benzoxadiazole ring system with a carboxylic acid moiety, represents a class of molecules with significant interest in medicinal chemistry. Understanding its solubility profile is paramount for any researcher aiming to unlock its therapeutic potential.

This guide provides a comprehensive technical overview of the solubility of Benzo[c]oxadiazole-4-carboxylic acid. Moving beyond a simple data sheet, we will explore the theoretical underpinnings of its solubility, provide robust, field-proven experimental protocols for its determination, and discuss the critical factors that influence these measurements. This document is designed for researchers, scientists, and drug development professionals, offering the necessary insights to confidently handle and evaluate this compound in a laboratory setting.

Section 1: Physicochemical Landscape of Benzo[c]oxadiazole-4-carboxylic Acid

A molecule's solubility is intrinsically linked to its structural and electronic properties. The structure of Benzo[c]oxadiazole-4-carboxylic acid presents a fascinating dichotomy: a polar, ionizable carboxylic acid group appended to a larger, relatively nonpolar aromatic ring system. This duality is the primary driver of its solubility behavior.

The carboxylic acid group can act as a hydrogen bond donor and acceptor, promoting interaction with polar solvents.[3] Conversely, the fused aromatic rings contribute to the molecule's hydrophobicity and potential for π-π stacking interactions. The interplay between these features governs its dissolution in various media. While extensive experimental data for this specific molecule is not widely published, we can compile its known and predicted properties to build a foundational understanding.

Table 1: Physicochemical Properties of Benzo[c]oxadiazole-4-carboxylic Acid

Property	Value	Source/Comment
Molecular Formula	C₇H₄N₂O₃	[4] (Inferred from similar structures)
Molecular Weight	180.12 g/mol	(Calculated)
Appearance	Likely an off-white to light brown solid	[5] (Based on similar benzoxazole structures)
Melting Point	Data not available	A related isomer, benzo[d]oxazole-6-carboxylic acid, has a melting point of 280-290 °C.[5]
Predicted XLogP3	1.15	[6] (For the sulfonyl chloride analog, suggesting moderate lipophilicity)
Predicted pKa	~3.6 - 4.8	[5][7] (Estimated based on benzoic acid and related heterocyclic carboxylic acids. The pKa is crucial as it dictates the pH at which the molecule ionizes.)

Section 2: The Theoretical Basis of Solubility

The Principle of "Like Dissolves Like"

The solubility of a solute in a solvent is maximized when their intermolecular forces are similar.[8]

• Polar Solvents (e.g., Water, Methanol, Ethanol): These solvents readily dissolve polar solutes. For Benzo[c]oxadiazole-4-carboxylic acid, the carboxylic acid group (-COOH) is the primary site for favorable interactions (hydrogen bonding) with polar protic solvents.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetone): These solvents have large dipole moments and can act as hydrogen bond acceptors. They are particularly effective at solvating polar molecules. DMSO is often an excellent solvent for carboxylic acids.[9]

• Nonpolar Solvents (e.g., Hexane, Toluene): These solvents lack significant dipole moments and primarily interact through weaker van der Waals forces. The solubility of a polar molecule like Benzo[c]oxadiazole-4-carboxylic acid is expected to be very low in these solvents.

The Overriding Influence of pH on Aqueous Solubility

For an ionizable compound like a carboxylic acid, pH is the most critical factor governing its aqueous solubility.[7][10] The carboxylic acid group exists in equilibrium between its neutral, protonated form (R-COOH) and its charged, deprotonated carboxylate form (R-COO⁻).

• At Low pH (Acidic Conditions): The concentration of H⁺ ions is high. According to Le Châtelier's principle, the equilibrium shifts to the left, favoring the neutral R-COOH form. This form is significantly less polar and thus less soluble in water.[11]

• At High pH (Basic Conditions): The concentration of H⁺ is low (and OH⁻ is high). The equilibrium shifts to the right, favoring the formation of the carboxylate anion (R-COO⁻). This ionic form is much more polar and interacts favorably with water molecules through strong ion-dipole interactions, leading to a dramatic increase in aqueous solubility.[3][10][11]

This relationship is quantitatively described by the Henderson-Hasselbalch equation. As a rule of thumb, a carboxylic acid will be predominantly in its more soluble ionic form when the pH of the solution is at least 2 units above its pKa.[12]

Caption: Experimental workflow for the shake-flask solubility determination method.

Detailed Protocol

• Preparation:

  • Weigh an amount of Benzo[c]oxadiazole-4-carboxylic acid sufficient to create a suspension and maintain an excess of solid throughout the experiment (e.g., 1-2 mg) into a glass vial.

  • Causality: Using an excess of solid is crucial to ensure that the solution becomes saturated and that equilibrium is established with the solid phase. [13][14] * Add a precise volume of the chosen solvent (e.g., 1.0 mL of pH 7.4 phosphate-buffered saline).

• Equilibration:

  • Seal the vials securely.

  • Place the vials in an orbital shaker or rotator set to a constant temperature (e.g., 25°C for room temperature solubility or 37°C for physiological relevance). [15] * Agitate the samples for a predetermined time, typically 24 to 48 hours.

  • Causality: Sufficient equilibration time is necessary to ensure the dissolution process has reached a plateau and true thermodynamic equilibrium is achieved. [14][16]Preliminary experiments can be run to determine the minimum time required to reach this plateau. [16]

• Phase Separation:

  • After equilibration, remove the vials and allow them to stand briefly for larger particles to settle.

  • Separate the saturated solution from the excess solid. This is a critical step.

    • Method A (Centrifugation): Centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

    • Method B (Filtration): Use a syringe to draw up the suspension and pass it through a low-protein-binding filter (e.g., 0.22 µm PVDF) into a clean vial.

  • Causality: Proper separation is vital to prevent undissolved solid particles from being carried over into the sample for analysis, which would artificially inflate the measured solubility. Filter selection is important to minimize adsorption of the analyte. [14]

• Analysis:

  • Carefully take an aliquot of the clear supernatant or filtrate and dilute it with the mobile phase used for HPLC analysis.

  • Quantify the concentration of Benzo[c]oxadiazole-4-carboxylic acid using a validated HPLC-UV method. A standard calibration curve must be prepared using known concentrations of the compound. [14][17]

• Self-Validating System:

  • pH Measurement: For aqueous buffers, it is critical to measure the pH of the suspension at the beginning and end of the experiment to ensure the compound itself did not alter the pH of the medium. [13] * Solid State Analysis: After the experiment, the remaining solid can be analyzed by methods like XRPD or DSC to check for any changes in crystal form (polmorphism), which could affect solubility. [14] * Time to Equilibrium: A pilot study measuring concentration at multiple time points (e.g., 4, 8, 24, 48 hours) should be conducted to confirm that the chosen equilibration time is sufficient to reach a stable concentration plateau. [16]

Conclusion

The solubility profile of Benzo[c]oxadiazole-4-carboxylic acid is a complex interplay of its molecular structure and the properties of the solvent system. Its behavior is dominated by the dual nature of a polar, ionizable carboxylic acid group and a nonpolar aromatic core. While it is predicted to be soluble in polar organic solvents like DMSO and alcohols, its aqueous solubility is critically dependent on pH. A significant increase in solubility is expected under basic conditions where the molecule converts to its carboxylate salt. For any research or development endeavor, it is imperative to move beyond theoretical predictions and perform empirical measurements using a validated protocol, such as the gold-standard shake-flask method, to obtain accurate and reliable data. This foundational knowledge is indispensable for the successful progression of Benzo[c]oxadiazole-4-carboxylic acid in any research pipeline.

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The Enduring Versatility of the Benzoxadiazole Ring System: A Technical Guide to its Fundamental Electronic Properties

For Immediate Release

A Deep Dive into the Electronic Heart of Modern Materials Science and Drug Discovery

Researchers, scientists, and professionals in drug development now have access to a definitive technical guide on the fundamental electronic properties of the benzoxadiazole ring system. This whitepaper offers an in-depth exploration of the synthesis, electronic structure, and photophysical characteristics of this pivotal heterocyclic scaffold, underscoring its expanding role in advanced applications ranging from organic electronics to targeted therapeutics.

The benzoxadiazole core, a bicyclic aromatic heterocycle, is a cornerstone in the design of a diverse array of functional molecules.[1] Its intrinsic electron-accepting nature and tunable photophysical properties have established it as an invaluable component in the development of fluorescent probes, organic light-emitting diodes (OLEDs), and novel therapeutic agents.[1][2][3] This guide provides a comprehensive analysis of the core principles that govern the utility of benzoxadiazole derivatives, offering both theoretical insights and practical, field-proven methodologies.

The Electronic Architecture: An Intrinsic Electron Acceptor

The 2,1,3-benzoxadiazole (BOX) moiety is characterized by its electron-deficient nature, a property primarily attributed to the high electronegativity of the oxygen and nitrogen atoms within the heterocyclic ring.[1] This inherent electron-accepting capability makes it a powerful building block in the design of molecules with tailored electronic functionalities. When integrated into a π-conjugated system, particularly in a Donor-π-Acceptor (D-π-A) or Donor-π-Acceptor-π-Donor (D-π-A-π-D) architecture, the benzoxadiazole unit facilitates efficient intramolecular charge transfer (ICT) upon photoexcitation.[1][4] This ICT process is fundamental to the vibrant photophysical properties observed in many benzoxadiazole derivatives, including large Stokes shifts and pronounced solvatochromism.[1]

The energy levels of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical determinants of a molecule's electronic and optical properties. In benzoxadiazole-based systems, the HOMO is typically localized on the electron-donating moiety, while the LUMO is predominantly centered on the electron-accepting benzoxadiazole core.[1] This spatial separation of the frontier molecular orbitals is a hallmark of efficient ICT systems. The ability to modulate the HOMO and LUMO energy levels through synthetic modification of the donor and acceptor units allows for precise control over the molecule's absorption and emission characteristics, as well as its redox potentials.

Caption: Generalized HOMO-LUMO energy level diagram for a D-π-A system incorporating a benzoxadiazole acceptor.

Photophysical Properties: A Palette of Light

Benzoxadiazole derivatives are renowned for their often strong fluorescence, typically in the bluish-green region of the visible spectrum.[1][5] The absorption and emission properties are intimately linked to the electronic structure and the efficiency of the ICT process. Key photophysical parameters that define the utility of these fluorophores include:

• Absorption Maximum (λabs): Corresponds to the energy required to promote an electron from the ground state to an excited state, often a π-π* transition. For many benzoxadiazole derivatives, this falls within the visible region.[5]

• Emission Maximum (λem): The wavelength of light emitted as the molecule relaxes from the excited state to the ground state. The difference between λabs and λem is the Stokes shift.

• Stokes Shift: A large Stokes shift is a desirable characteristic for fluorescent probes as it minimizes self-absorption and improves signal-to-noise ratios. Benzoxadiazole derivatives frequently exhibit significant Stokes shifts, a direct consequence of the substantial geometric and electronic reorganization in the excited state due to ICT.[1]

• Quantum Yield (ΦF): A measure of the efficiency of the fluorescence process. While the quantum yield can be influenced by various factors, including solvent polarity and the presence of quenching species, many benzoxadiazole-based fluorophores exhibit high quantum yields.

• Solvatochromism: The dependence of the absorption and emission spectra on the polarity of the solvent. The pronounced solvatochromism often observed in D-π-A benzoxadiazole systems is a strong indicator of a significant change in dipole moment upon excitation, further confirming the occurrence of ICT.[6]

Derivative Family	Typical λex (nm)	Typical λem (nm)	Stokes Shift (nm)	Key Features
Nitrobenzoxadiazole (NBD)	~476	~546	~70	Environmentally sensitive, reactive towards nucleophiles.[7]
D-π-A-π-D Benzoxadiazole	~419	~494-498	>75	High molar absorption coefficients, strong bluish-green emission.[5]
NBD-Ether Probe for H₂S	~578	~744	166	Near-infrared (NIR) emission, suitable for in vivo imaging.[7]

Table 1: Comparative photophysical properties of representative benzoxadiazole derivatives.

Electrochemical Characterization: Probing the Frontier Orbitals

Cyclic voltammetry (CV) is a powerful electrochemical technique used to determine the redox potentials of molecules, from which the HOMO and LUMO energy levels can be estimated.[8] For benzoxadiazole derivatives, CV provides crucial insights into their electron-accepting and donating capabilities, which are vital for their application in organic electronics.

The oxidation potential is related to the energy required to remove an electron from the HOMO, while the reduction potential corresponds to the energy gained upon adding an electron to the LUMO. These experimentally determined values can be correlated with theoretical calculations, such as those obtained from Density Functional Theory (DFT), to provide a comprehensive understanding of the electronic structure.[9] The electrochemical band gap, determined from the difference between the onset of oxidation and reduction potentials, often shows a strong correlation with the optical band gap derived from UV-Vis spectroscopy.[9]

Caption: A generalized workflow for the electrochemical characterization of a benzoxadiazole derivative using cyclic voltammetry.

Applications in Drug Discovery and Medicinal Chemistry

The benzoxadiazole scaffold is a privileged structure in medicinal chemistry, with its derivatives exhibiting a wide range of biological activities.[2][10] The ability of the benzoxadiazole moiety to participate in various non-covalent interactions with biological macromolecules, such as proteins and nucleic acids, makes it an attractive pharmacophore.

Benzoxadiazole-containing compounds have been investigated for their potential as:

• Anticancer Agents: Certain derivatives have demonstrated significant cytotoxicity against various cancer cell lines.[11]

• Antimicrobial Agents: The scaffold has been incorporated into molecules with potent antibacterial and antifungal activities.[12]

• Anti-inflammatory Agents: Several benzoxadiazole derivatives have shown promising anti-inflammatory properties.[11]

• Fluorescent Probes for Bioimaging: The favorable photophysical properties of benzoxadiazoles have been extensively leveraged to design probes for the detection and imaging of biologically relevant analytes, such as reactive oxygen species, thiols, and specific enzymes.[7][13][14]

The versatility of the benzoxadiazole ring allows for extensive structural modifications to optimize potency, selectivity, and pharmacokinetic properties, making it a highly valuable platform for the development of new therapeutic agents.

Experimental Protocols

General Synthesis of a 2,1,3-Benzoxadiazole Derivative

The synthesis of the 2,1,3-benzoxadiazole core often proceeds via the cyclization of an ortho-substituted aniline derivative. A representative protocol is the deoxygenation of a 2,1,3-benzoxadiazole-1-oxide intermediate.[1][5]

Step-by-Step Methodology:

• Preparation of 2,1,3-Benzoxadiazole-1-oxide: A mixture of 2-nitroaniline, a phase-transfer catalyst (e.g., tetrabutylammonium bromide), and a base (e.g., KOH) in a suitable solvent system (e.g., diethyl ether/water) is reacted with an oxidizing agent like sodium hypochlorite.[1] The reaction is stirred at room temperature, and the organic layer containing the product is then separated and concentrated.

• Deoxygenation to 2,1,3-Benzoxadiazole: The 2,1,3-benzoxadiazole-1-oxide intermediate is dissolved in a solvent such as toluene.[5] A reducing agent, commonly triphenylphosphine, is added, and the mixture is refluxed for several hours.[5]

• Purification: After cooling, the reaction mixture is filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel using an appropriate eluent (e.g., dichloromethane) to yield the pure 2,1,3-benzoxadiazole.[1][5]

UV-Vis and Fluorescence Spectroscopy

Objective: To determine the absorption and emission spectra, Stokes shift, and quantum yield of a benzoxadiazole derivative.

Step-by-Step Methodology:

• Sample Preparation: Prepare a dilute solution of the benzoxadiazole derivative in a spectroscopic grade solvent (e.g., chloroform, ethanol) in a quartz cuvette.[15] The concentration should be adjusted to have an absorbance between 0.05 and 0.1 at the absorption maximum to avoid inner filter effects.

• UV-Vis Absorption Spectroscopy: Record the absorption spectrum using a UV-Vis spectrophotometer over a relevant wavelength range (e.g., 200-800 nm).[15] The wavelength of maximum absorbance (λabs) is identified.

• Fluorescence Emission Spectroscopy: Using a spectrofluorometer, excite the sample at its λabs.[16] Scan the emission wavelengths, typically starting 20-30 nm above the excitation wavelength, to obtain the fluorescence emission spectrum.[16] The wavelength of maximum emission (λem) is determined.

• Data Analysis:

  • Calculate the Stokes shift: Stokes Shift = λem - λabs.

  • Determine the fluorescence quantum yield (ΦF) relative to a known standard (e.g., fluorescein) using the following equation: ΦF(sample) = ΦF(standard) * (Isample / Istandard) * (Astandard / Asample) * (nsample² / nstandard²) where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Conclusion

The benzoxadiazole ring system stands as a testament to the power of heterocyclic chemistry in driving innovation across diverse scientific disciplines. Its unique electronic properties, characterized by an inherent electron-accepting nature and highly tunable photophysics, have cemented its status as a critical component in the development of advanced materials and therapeutics. This guide has provided a comprehensive overview of the fundamental principles that govern the behavior of benzoxadiazole derivatives, from their electronic structure and photophysical characteristics to their electrochemical properties and applications. As research continues to push the boundaries of what is possible, the versatile and enduring benzoxadiazole scaffold is poised to remain at the forefront of scientific discovery.

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Health and safety data for handling Benzo[c]oxadiazole-4-carboxylic acid

An In-Depth Technical Guide to the Health and Safety of Handling Benzo[c]oxadiazole-4-carboxylic Acid

A Note on Scientific Diligence and Data Extrapolation

Hazard Identification and Risk Profile

Based on the hazard profiles of structurally related compounds, Benzo[c]oxadiazole-4-carboxylic acid should be presumed to pose several health risks. The primary hazards are anticipated to be:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

• Skin Corrosion/Irritation: Expected to cause skin irritation.[1][2]

• Serious Eye Damage/Eye Irritation: Likely to cause serious eye irritation or damage.[1][2]

• Respiratory Irritation: May cause respiratory irritation upon inhalation of dust or aerosols.[2][3]

These classifications necessitate a rigorous approach to exposure control and personal protection.

GHS Hazard Summary (Anticipated)

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1]
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin[1]
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled[1]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[1][2]
Serious Eye Damage/Irritation	Category 2A/1	H319/H318: Causes serious eye irritation/damage[1][2]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory)	H335: May cause respiratory irritation[3]

Engineering Controls and Personal Protective Equipment (PPE): A Multi-Layered Defense

The causality behind a robust safety protocol is the principle of layered defense. Engineering controls provide the first and most effective line of defense, with PPE serving as the critical final barrier.

Primary Engineering Controls

• Ventilation: All handling of solid Benzo[c]oxadiazole-4-carboxylic acid and its solutions must be conducted in a certified chemical fume hood to prevent the inhalation of dust or vapors.[2][4] The system should be designed to ensure that worker exposure is minimized.[5]

• Containment: For procedures with a higher risk of aerosol generation, such as sonication or vortexing, consider the use of a glove box or other closed systems.

• Safety Infrastructure: Ensure that a safety shower and an eyewash station are readily accessible and in close proximity to the workstation.[2][4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to prevent dermal, ocular, and respiratory exposure.

Protection Type	Recommended Equipment	Rationale and Specifications
Eye and Face Protection	Safety glasses with side shields or tight-sealing safety goggles. A face shield is recommended for splash hazards.	Conforming to OSHA 29 CFR 1910.133 or European Standard EN166 is crucial to protect against dust particles and chemical splashes.[4][6]
Skin Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene). A lab coat or chemical-resistant apron.	Prevents direct skin contact, which is presumed to cause irritation.[6] Glove material compatibility should be verified for the specific solvents being used.
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator should be used if exposure limits are exceeded or if irritation is experienced.[4]	A dust respirator is recommended when handling the solid compound.[1]

Safe Handling and Storage Protocols

Adherence to a strict operational workflow is critical for both safety and experimental integrity.

Handling Procedures

• Pre-Handling: Before any work begins, ensure all necessary PPE is donned correctly.

• Dispensing: Avoid generating dust when weighing or transferring the solid material.[1] Use techniques such as weighing on a non-static surface and gentle handling.

• Solution Preparation: When preparing solutions, slowly add the solid to the solvent to prevent splashing.

• Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after handling.[3] Decontaminate all work surfaces and equipment.

Storage Conditions

• Container: Keep the container tightly closed to prevent contamination and exposure to moisture.[1][2]

• Environment: Store in a cool, dark, and well-ventilated place.[1][4]

• Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[1][4]

Emergency Procedures: A Self-Validating System

Emergency preparedness is a self-validating system; its effectiveness relies on clear, practiced protocols.

First-Aid Measures

Exposure Route	First-Aid Protocol
Inhalation	Remove the individual to fresh air and keep them in a position comfortable for breathing. If the person feels unwell, call a POISON CENTER or doctor.[1][2]
Skin Contact	Immediately wash the affected area with plenty of soap and water.[1] Remove contaminated clothing and wash it before reuse.[2] If skin irritation persists, seek medical attention.[2]
Eye Contact	Rinse cautiously with water for several minutes.[1] If present and easy to do, remove contact lenses. Continue rinsing.[1][2] If eye irritation persists, get medical advice or attention.[1][2]
Ingestion	Rinse the mouth with water. Call a POISON CENTER or doctor if you feel unwell.[1]

Accidental Release Measures

In the event of a spill, the following workflow should be initiated immediately.

Caption: Emergency workflow for a chemical spill.

Toxicological and Physical Data

While specific toxicological data for Benzo[c]oxadiazole-4-carboxylic acid is not available, the following information for a structurally similar compound, 2,1,3-Benzothiadiazole-4-carboxylic acid, provides a useful reference.

Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C₇H₄N₂O₂S	[7]
Molecular Weight	180.18 g/mol	[7]
Appearance	Light brown to brown solid	[7]
Melting Point	145.5°C	[7]
Storage Temperature	Room Temperature, sealed in dry conditions	[7]

Disposal Considerations

All waste containing Benzo[c]oxadiazole-4-carboxylic acid must be treated as hazardous waste.

• Waste Segregation: Segregate waste containing this compound from other laboratory waste streams.

• Containerization: Use clearly labeled, sealed containers for both solid and liquid waste.

• Disposal Method: Dispose of the contents and container in accordance with all applicable federal, state, and local regulations.[6] This will likely involve incineration at an approved waste disposal facility.[6]

Caption: Waste disposal workflow for Benzo[c]oxadiazole-4-carboxylic acid.

References

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Introduction: The Significance of Benzo[c]oxadiazole-4-carboxylic Acid and Its Thermal Profile

An In-Depth Technical Guide to the Thermal Stability and Decomposition of Benzo[c]oxadiazole-4-carboxylic Acid

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Benzo[c]oxadiazole-4-carboxylic acid is a heterocyclic compound of interest in medicinal chemistry and materials science. The benzoxadiazole scaffold is a key component in various pharmacologically active agents and functional materials, valued for its electronic properties and ability to engage in hydrogen bonding. The addition of a carboxylic acid group provides a handle for further chemical modifications, such as amide bond formation, and can influence the molecule's solubility and biological interactions.

The thermal stability and decomposition temperature of a compound are critical parameters in drug development and materials science. They dictate the viable conditions for storage, formulation, and processing. For active pharmaceutical ingredients (APIs), thermal instability can lead to degradation, loss of potency, and the formation of potentially toxic impurities. In materials science, the decomposition temperature defines the upper limit of the material's operating window.

This guide provides a comprehensive overview of the predicted thermal behavior of Benzo[c]oxadiazole-4-carboxylic acid, detailed experimental protocols for its analysis, and a discussion of the likely decomposition mechanisms.

Predicted Thermal Stability and Decomposition Profile

The thermal stability of Benzo[c]oxadiazole-4-carboxylic acid will be governed by the interplay between the relatively stable benzoxadiazole ring and the more thermally labile carboxylic acid group.

The Benzoxadiazole Moiety: A Thermally Robust Core

The benzoxadiazole (also known as benzofurazan) ring system is generally recognized for its considerable thermal stability. This stability arises from its aromatic character. Studies on polymers incorporating benzoxazole units have demonstrated their high thermal resilience. However, the oxadiazole ring itself can be susceptible to ring-opening reactions at elevated temperatures, often initiated by the cleavage of the O-N bond[1]. For some 2,1,3-benzoxadiazole derivatives, an initial decomposition temperature of 220°C with a maximum degradation rate around 300°C has been observed[2].

The Carboxylic Acid Group: The Likely Point of Initial Decomposition

Aromatic carboxylic acids typically undergo decarboxylation upon heating, losing a molecule of carbon dioxide. This process can occur through an acid-promoted ionic pathway or involve the formation of an anhydride intermediate that subsequently decomposes[3]. This decarboxylation event is expected to be the initial step in the thermal decomposition of Benzo[c]oxadiazole-4-carboxylic acid and will likely occur at a lower temperature than the decomposition of the benzoxadiazole ring.

Integrated Thermal Profile: A Multi-Step Decomposition

Based on the properties of its constituent functional groups, a multi-step decomposition profile is predicted for Benzo[c]oxadiazole-4-carboxylic acid when analyzed by Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

• Initial Mass Loss (TGA): The first significant mass loss event observed in a TGA thermogram is expected to correspond to the decarboxylation of the carboxylic acid group.

• Subsequent Decomposition (TGA): At higher temperatures, the remaining benzoxadiazole structure will decompose. This may occur in one or more steps, involving the fragmentation of the heterocyclic and benzene rings.

• Phase Transitions (DSC): A DSC thermogram would be expected to show an endothermic peak corresponding to the melting of the compound, provided it does not decompose before melting. The decomposition processes themselves may be either endothermic or exothermic, which would be revealed by the DSC analysis.

Proposed Decomposition Mechanism

The thermal decomposition of Benzo[c]oxadiazole-4-carboxylic acid is hypothesized to proceed via the following pathway:

• Decarboxylation: The initial and primary decomposition step is the loss of carbon dioxide from the carboxylic acid group to form benzo[c]oxadiazole. This is a common thermal decomposition pathway for aromatic carboxylic acids.

• Ring Opening and Fragmentation: Following decarboxylation, the resulting benzo[c]oxadiazole molecule will undergo decomposition at higher temperatures. This is likely initiated by the cleavage of the weak O-N bond in the oxadiazole ring, leading to the formation of reactive intermediates. These intermediates would then undergo further fragmentation into smaller gaseous products.

The following diagram illustrates the proposed decomposition pathway:

Caption: Proposed thermal decomposition pathway of Benzo[c]oxadiazole-4-carboxylic acid.

Standardized Experimental Protocols for Thermal Analysis

To experimentally determine the thermal stability and decomposition temperature of Benzo[c]oxadiazole-4-carboxylic acid, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the recommended techniques.

Experimental Workflow

The following diagram outlines the general workflow for the thermal analysis of the target compound.

Caption: General workflow for thermal analysis.

Protocol for Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, providing information on thermal stability and decomposition.[4][5]

Objective: To determine the decomposition temperature and mass loss profile of Benzo[c]oxadiazole-4-carboxylic acid.

Instrumentation: A calibrated thermogravimetric analyzer.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the finely ground sample into a clean, tared TGA pan (typically alumina or platinum).

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min to prevent oxidative decomposition.

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30 °C for 5 minutes.

  • Ramp the temperature from 30 °C to a final temperature of 600 °C at a constant heating rate of 10 °C/min.

• Data Collection: Continuously record the sample mass as a function of temperature.

• Data Analysis:

  • Plot the percentage mass loss versus temperature to obtain the TGA thermogram.

  • Determine the onset temperature of decomposition (Tonset), which is often defined as the temperature at which 5% mass loss occurs.

  • Identify the temperatures of maximum rates of mass loss from the derivative of the TGA curve (DTG).

Protocol for Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as a function of temperature, allowing for the determination of melting points, phase transitions, and the enthalpy of decomposition.[6]

Objective: To determine the melting point and characterize the thermal transitions of Benzo[c]oxadiazole-4-carboxylic acid.

Instrumentation: A calibrated differential scanning calorimeter.

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a DSC pan (typically aluminum). If the sample is volatile or may sublime, use a hermetically sealed pan.

• Instrument Setup:

  • Place the sample pan and an empty reference pan in the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to a temperature above the expected decomposition (e.g., 400 °C) at a heating rate of 10 °C/min.

• Data Collection: Record the differential heat flow between the sample and the reference as a function of temperature.

• Data Analysis:

  • Plot the heat flow versus temperature.

  • Identify endothermic peaks (e.g., melting) and exothermic peaks (e.g., decomposition, crystallization).

  • Determine the onset temperature and peak temperature for each transition.

  • Calculate the enthalpy change (ΔH) for each transition by integrating the area under the corresponding peak.

Data Presentation and Interpretation

The quantitative data obtained from TGA and DSC analyses should be summarized in a clear and concise table for easy comparison and reporting.

Parameter	Symbol	Expected Value/Observation	Method
Melting Point	Tm	To be determined; will appear as an endothermic peak.	DSC
Enthalpy of Fusion	ΔHfus	To be calculated from the area of the melting peak.	DSC
Onset Decomposition Temperature	Tonset	Estimated to be in the range of 150-250 °C.	TGA
Temperature of Maximum Decomposition Rate	Tmax	To be determined from the DTG curve.	TGA
Decomposition Enthalpy	ΔHdecomp	To be determined; can be endothermic or exothermic.	DSC
Residual Mass at 600 °C	% Residue	Expected to be low, approaching 0%.	TGA

Conclusion

This technical guide provides a predictive framework for understanding the thermal stability and decomposition of Benzo[c]oxadiazole-4-carboxylic acid. Based on the known properties of the benzoxadiazole ring and aromatic carboxylic acids, a multi-step decomposition is anticipated, initiated by decarboxylation followed by the fragmentation of the heterocyclic ring at higher temperatures. The provided experimental protocols for TGA and DSC offer a standardized approach to empirically determine the thermal properties of this compound. The successful characterization of the thermal profile of Benzo[c]oxadiazole-4-carboxylic acid is a crucial step in its potential development for pharmaceutical or materials science applications. It is strongly recommended that the theoretical predictions outlined in this guide be validated through rigorous experimental work.

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Benzo[c]oxadiazole: A Privileged Scaffold in Chemical Biology and Materials Science

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The benzo[c]oxadiazole, also known as benzofurazan, is a bicyclic heterocyclic scaffold that has garnered significant attention across diverse scientific disciplines. Its unique electronic properties, arising from the fusion of a benzene ring with an electron-deficient oxadiazole ring, impart a remarkable versatility that has been exploited in medicinal chemistry, chemical biology, and materials science. This guide provides a comprehensive overview of the benzo[c]oxadiazole core, detailing its synthesis, key chemical transformations, and multifaceted applications. We will delve into the mechanistic underpinnings of its utility as a fluorogenic tag for biomolecule labeling and explore its emergence as a potent pharmacophore in modern drug discovery. Furthermore, this document will touch upon its application in the development of advanced organic electronic materials.

The Benzo[c]oxadiazole Scaffold: Structure and Electronic Properties

The fundamental structure of benzo[c]oxadiazole consists of a benzene ring fused to a 1,2,5-oxadiazole ring. This fusion results in a planar, aromatic system with distinct electronic characteristics. The oxadiazole moiety is strongly electron-withdrawing, which polarizes the entire ring system. This inherent electronic deficiency is a key determinant of its chemical reactivity and photophysical properties.

The introduction of substituents onto the benzene ring dramatically modulates the properties of the benzo[c]oxadiazole core. Electron-donating groups can engage in intramolecular charge transfer (ICT) with the electron-deficient heterocyclic ring, a phenomenon that is central to the design of environmentally sensitive fluorescent probes.[1] Conversely, the incorporation of electron-withdrawing groups further enhances the electrophilic character of the scaffold.

Synthesis of the Benzo[c]oxadiazole Core

The most prevalent and practical approach to the synthesis of the benzo[c]oxadiazole scaffold is the oxidative cyclization of o-nitroanilines. This transformation can be achieved using various oxidizing agents, with sodium hypochlorite being a common and effective choice.[2][3]

The reaction proceeds through a proposed mechanism involving initial oxidation of the amino group, followed by an intramolecular nucleophilic attack and subsequent dehydration to yield the benzofuroxan (a tautomer of benzo[c]oxadiazole N-oxide). The benzofuroxan can then be readily reduced to the corresponding benzo[c]oxadiazole.

Caption: Generalized synthetic pathway to the benzo[c]oxadiazole core.

A detailed, field-proven protocol for the synthesis of a key precursor, 4-chloro-7-nitrobenzo[c]oxadiazole (NBD-Cl), is outlined below.

Experimental Protocol: Synthesis of 4-Chloro-7-nitrobenzo[c]oxadiazole (NBD-Cl)

This protocol is adapted from established literature procedures.[4]

Materials:

• 2,4-dichloro-1-nitrobenzene

• Sodium azide

• Sodium hydroxide

• Hydrochloric acid

• Dimethyl sulfoxide (DMSO)

• Standard laboratory glassware and safety equipment

Step-by-Step Methodology:

• Azide Formation: In a well-ventilated fume hood, dissolve 2,4-dichloro-1-nitrobenzene in DMSO. To this solution, add sodium azide portion-wise while maintaining the temperature below 50 °C. The reaction is typically stirred at room temperature for several hours until TLC analysis indicates complete consumption of the starting material.

• Hydrolysis and Cyclization: Carefully add a solution of sodium hydroxide to the reaction mixture. The temperature will likely increase; maintain it below 60 °C with external cooling. After the addition is complete, continue stirring for 1-2 hours. This step facilitates the intramolecular cyclization to form the benzofuroxan intermediate.

• Acidification and Isolation: Slowly add concentrated hydrochloric acid to the reaction mixture until it is acidic (pH 1-2). This will precipitate the crude product.

• Purification: Filter the precipitate and wash thoroughly with water. The crude NBD-Cl can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield the final product as a yellow crystalline solid.

Self-Validation: The identity and purity of the synthesized NBD-Cl should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. The melting point should also be compared to the literature value.

Key Applications in Chemical Biology: The NBD Group as a Fluorescent Probe

One of the most widespread applications of the benzo[c]oxadiazole scaffold is in the form of 4-nitrobenzo[c]oxadiazole (NBD) derivatives, which serve as versatile fluorescent probes for labeling and detecting biomolecules.[1]

NBD-Cl and NBD-F: Reactive Fluorogenic Reagents

4-Chloro-7-nitrobenzo[c]oxadiazole (NBD-Cl) and its more reactive counterpart, 4-fluoro-7-nitrobenzo[c]oxadiazole (NBD-F), are key reagents in this context.[4][5] These compounds are themselves non-fluorescent or weakly fluorescent. However, upon reaction with primary or secondary amines, or with thiols, they form highly fluorescent adducts.[6][7] This "fluorogenic" property, where fluorescence is turned on upon reaction, is highly advantageous as it minimizes background signal.

The reaction is a nucleophilic aromatic substitution where the amine or thiol displaces the halogen at the 4-position of the NBD ring. The reaction with NBD-F is significantly faster than with NBD-Cl.[5]

Caption: Fluorogenic labeling using NBD-Cl or NBD-F.

The fluorescence of NBD-amine adducts is highly sensitive to the local environment, with the fluorescence intensity often decreasing in aqueous solutions.[5] The excitation maximum for NBD-amine adducts is typically around 464 nm, with an emission maximum around 512 nm in aqueous solutions, resulting in a green fluorescence.[5][6]

Applications in Proteomics and Chromatography

NBD-Cl and NBD-F are extensively used for the pre-column derivatization of amino acids, peptides, and proteins for their sensitive detection in high-performance liquid chromatography (HPLC).[4][5] This allows for the quantification of low-abundance biomolecules that lack a native chromophore or fluorophore.

Experimental Protocol: Fluorescent Labeling of a Peptide with NBD-Cl

Materials:

• Peptide of interest with a free amine group (e.g., N-terminus or lysine side chain)

• NBD-Cl solution in a suitable organic solvent (e.g., acetonitrile or DMSO)

• Borate buffer (pH 8.0-9.0)

• Reaction vials

Step-by-Step Methodology:

• Sample Preparation: Dissolve the peptide in the borate buffer to a known concentration.

• Labeling Reaction: In a reaction vial, mix the peptide solution with an excess of the NBD-Cl solution. The final concentration of the organic solvent should be optimized to ensure solubility of all components.

• Incubation: Incubate the reaction mixture at an elevated temperature (e.g., 60 °C) for a specific duration (e.g., 30-60 minutes). The optimal time and temperature should be determined empirically for the specific peptide.

• Quenching (Optional): The reaction can be quenched by the addition of a small molecule amine, such as glycine, to consume any unreacted NBD-Cl.

• Analysis: The NBD-labeled peptide can be directly analyzed by fluorescence spectroscopy or separated and quantified by reverse-phase HPLC with a fluorescence detector.

The Benzo[c]oxadiazole Scaffold in Medicinal Chemistry

The benzo[c]oxadiazole moiety is considered a "privileged scaffold" in medicinal chemistry due to its ability to interact with a wide range of biological targets.[8][9] Its derivatives have demonstrated a broad spectrum of biological activities, including anticancer, antibacterial, and antiviral properties.[10][11][12][13][14]

As a Pharmacophore in Anticancer Drug Discovery

Recent studies have highlighted the potential of benzo[c]oxadiazole derivatives as potent anticancer agents.[15][16][17] For instance, a series of novel benzo[c][1][5][6]oxadiazole derivatives were designed and synthesized as inhibitors of Programmed Death-Ligand 1 (PD-L1), a critical immune checkpoint protein.[15][16] One of the lead compounds exhibited a nanomolar IC₅₀ value and demonstrated significant in vivo antitumor effects in mouse models.[15][16] The benzoxadiazole moiety in these inhibitors engages in crucial π-π stacking interactions with the protein target.[16]

Modulating Physicochemical Properties

The incorporation of a benzo[c]oxadiazole ring can significantly influence the physicochemical properties of a drug candidate. The related 1,3,4-oxadiazole isomers, for example, have been shown to have lower lipophilicity compared to their 1,2,4-oxadiazole counterparts, which can lead to improved metabolic stability and aqueous solubility.[18] While a direct comparison with benzo[c]oxadiazole is complex, it underscores the importance of the heterocyclic core in tuning drug-like properties.

Applications in Materials Science

The unique photophysical and electronic properties of benzo[c]oxadiazole derivatives have also led to their exploration in the field of organic electronics.[19] The electron-accepting nature of the scaffold makes it a valuable building block for the construction of donor-acceptor type conjugated polymers used in organic photovoltaics (OPVs) and organic field-effect transistors (OFETs).[19][20] The photoluminescence of some benzo[c]oxadiazole-containing materials has also been investigated for applications in organic light-emitting diodes (OLEDs).[21][22]

Conclusion

The benzo[c]oxadiazole scaffold is a testament to the power of heterocyclic chemistry in enabling scientific advancement. From its fundamental role in the sensitive detection of biomolecules to its emergence as a potent pharmacophore in the fight against cancer, and its promising applications in next-generation organic electronics, this versatile core continues to be a source of innovation. A thorough understanding of its synthesis, reactivity, and structure-property relationships is crucial for researchers aiming to harness its full potential.

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Protocols & Analytical Methods

Protocol for synthesizing derivatives from Benzo[c]oxadiazole-4-carboxylic acid

An Application Guide for the Synthesis of Amide and Ester Derivatives from Benzo[c]oxadiazole-4-carboxylic Acid

Authored by a Senior Application Scientist

This guide provides detailed protocols and scientific rationale for the synthesis of amide and ester derivatives starting from Benzo[c]oxadiazole-4-carboxylic acid, also known as benzofurazan-4-carboxylic acid. This core scaffold is of significant interest to researchers in medicinal chemistry and materials science due to the diverse biological activities associated with benzofuran and oxadiazole-containing compounds, including anticancer, antimicrobial, and antiviral properties.[1][2][3] The protocols herein are designed for practical application in a research setting, emphasizing robust, reproducible methodologies and explaining the chemical principles behind the experimental choices.

Strategic Overview: Derivatizing Benzo[c]oxadiazole-4-carboxylic Acid

The carboxylic acid functional group is a versatile handle for chemical modification, allowing for the creation of diverse libraries of compounds from a common starting material. The primary strategies for derivatizing Benzo[c]oxadiazole-4-carboxylic acid involve the transformation of the carboxyl group into amides and esters. These transformations are fundamental in organic synthesis and drug development, often employed to modulate a compound's physicochemical properties, such as solubility, stability, and cell permeability.

The general workflow involves activating the carboxylic acid to make it more susceptible to nucleophilic attack by an amine or an alcohol. This guide will focus on two of the most common and reliable methods: peptide coupling for amide synthesis and a standard acid-catalyzed reaction for esterification.

Caption: General synthetic workflows for derivatization.

Protocol I: Amide Synthesis via Peptide Coupling

Amide bond formation is one of the most crucial reactions in medicinal chemistry. Direct reaction between a carboxylic acid and an amine is generally not feasible under mild conditions. Therefore, coupling reagents are employed to activate the carboxylic acid. This protocol utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with Hydroxybenzotriazole (HOBt) and a tertiary amine base like Diisopropylethylamine (DIPEA).

Scientific Rationale (The "Why"):

• EDC (Carbodiimide): EDC is a zero-buyout coupling reagent. It reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate is unstable but is readily attacked by a nucleophile.[4]

• HOBt (Additive): The O-acylisourea intermediate can racemize and undergo side reactions. HOBt acts as a trapping agent, reacting with the intermediate to form an HOBt-ester. This new intermediate is more stable than the O-acylisourea but still highly reactive towards amines, leading to higher yields and reduced side products.

• DIPEA (Base): A non-nucleophilic base is required to neutralize the hydrochloride salt of EDC and the carboxylic acid proton, ensuring the amine nucleophile remains in its free, reactive form.

Detailed Step-by-Step Protocol

• Preparation: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add Benzo[c]oxadiazole-4-carboxylic acid (1.0 eq).

• Dissolution: Dissolve the starting material in an anhydrous aprotic solvent such as Dichloromethane (DCM) or Dimethylformamide (DMF).

• Addition of Reagents: Add HOBt (1.1 eq) and EDC·HCl (1.1 eq) to the solution. Stir for 10-15 minutes at room temperature.

• Amine Addition: Add the desired primary or secondary amine (1.2 eq) followed by the dropwise addition of DIPEA (2.0 eq).

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction using Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-12 hours).

• Work-up:

  • Dilute the reaction mixture with DCM.

  • Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure amide derivative.

Quantitative Data Summary

Reagent	Molar Equivalents	Purpose
Benzo[c]oxadiazole-4-carboxylic acid	1.0	Starting Material
EDC·HCl	1.1 - 1.5	Carboxylic Acid Activator
HOBt	1.1 - 1.5	Suppress side reactions, improve yield
Amine (R₁R₂NH)	1.2	Nucleophile
DIPEA	2.0 - 3.0	Non-nucleophilic base

Expected yields for this type of coupling reaction are generally in the range of 60-90%, depending on the amine used.

Mechanism of Amide Coupling

Caption: Simplified mechanism of EDC/HOBt mediated amide coupling.

Protocol II: Ester Synthesis via Fischer Esterification

Fischer esterification is a classic method for producing esters by refluxing a carboxylic acid and an alcohol in the presence of a strong acid catalyst. This method is cost-effective and straightforward, particularly for simple, unhindered alcohols.

Scientific Rationale (The "Why"):

• Acid Catalyst (e.g., H₂SO₄): The strong acid protonates the carbonyl oxygen of the carboxylic acid. This protonation makes the carbonyl carbon significantly more electrophilic and thus more susceptible to nucleophilic attack by the weakly nucleophilic alcohol.

• Excess Alcohol/Water Removal: The reaction is an equilibrium process. To drive the reaction towards the ester product, it is common to use the alcohol as the solvent (if it's a simple alcohol like methanol or ethanol) or to remove the water that is formed as a byproduct, often using a Dean-Stark apparatus.

Detailed Step-by-Step Protocol

• Preparation: In a round-bottom flask equipped with a reflux condenser, combine Benzo[c]oxadiazole-4-carboxylic acid (1.0 eq) and the desired alcohol (can be used as the solvent, e.g., 20-50 eq).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (H₂SO₄) (approx. 5 mol%).

• Heating: Heat the mixture to reflux. The reaction temperature will depend on the boiling point of the alcohol used.

• Reaction Monitoring: Monitor the reaction by TLC. The reaction may take several hours to reach completion (4-24 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • If the alcohol is a low-boiling solvent, remove it under reduced pressure.

  • Dissolve the residue in a suitable organic solvent like ethyl acetate.

  • Carefully neutralize the mixture by washing with a saturated solution of NaHCO₃ until effervescence ceases.

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography to obtain the pure ester.

Quantitative Data Summary

Reagent	Molar Equivalents	Purpose
Benzo[c]oxadiazole-4-carboxylic acid	1.0	Starting Material
Alcohol (R-OH)	20-50 (or as solvent)	Nucleophile and Solvent
Concentrated H₂SO₄	~0.05	Catalyst for electrophilic activation

Yields for Fischer esterification are typically moderate to good, ranging from 50-85%. For more sensitive substrates or complex alcohols where strong acid and heat are detrimental, alternative methods like using diazoalkanes can be employed for milder conditions.[5]

Conclusion and Best Practices

The protocols described provide robust and well-established methods for the synthesis of amide and ester derivatives from Benzo[c]oxadiazole-4-carboxylic acid. The choice between methods will depend on the specific substrate, desired scale, and available resources.

• Self-Validation: For every new derivative, it is critical to confirm the structure and purity using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

• Solvent Purity: The use of anhydrous solvents is crucial, especially for the amide coupling protocol, as water can hydrolyze the activated intermediates.

• Safety: Always handle strong acids and reagents in a well-ventilated fume hood and wear appropriate personal protective equipment.

These application notes serve as a foundational guide. Researchers may need to optimize reaction times, temperatures, and purification methods for specific derivatives to achieve the best results.

References

• Natural source, bioactivity and synthesis of benzofuran deriv
• Natural source, bioactivity and synthesis of benzofuran deriv
• Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. PMC.
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• A general procedure for the esterification of carboxylic acids with diazoalkanes generated in situ by the oxidation of N-tert-butyldimethylsilylhydrazones with (difluoroiodo)benzene. PubMed.

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Illuminating Proteomes: A Technical Guide to Protein Labeling with Benzo[c]oxadiazole-4-carboxylic acid

For researchers, scientists, and drug development professionals, the ability to visualize and track proteins within their native environments is paramount to unraveling complex biological processes. This guide provides a comprehensive overview of the theory and practice of using Benzo[c]oxadiazole-4-carboxylic acid as a versatile fluorescent marker for protein labeling. We will delve into the underlying chemical principles, provide detailed, field-tested protocols, and offer insights into the characterization and application of the resulting fluorescently-tagged proteins.

Introduction: The Power of Environmentally Sensitive Fluorophores

Benzo[c]oxadiazole derivatives, often referred to as nitrobenzoxadiazoles (NBD), are a class of small, environmentally sensitive fluorophores that have become indispensable tools in biological research.[1] Unlike many fluorescent dyes that exhibit constant emission regardless of their surroundings, the fluorescence of the NBD moiety is highly dependent on the polarity of its local microenvironment.[2][3] It is typically weakly fluorescent in aqueous solutions but becomes brightly fluorescent in hydrophobic environments, such as the interior of a protein or a lipid membrane.[1][2] This solvatochromic property makes Benzo[c]oxadiazole-4-carboxylic acid an exceptional tool for not only detecting and quantifying proteins but also for probing conformational changes and protein-protein interactions.[2]

The carboxylic acid functionality of Benzo[c]oxadiazole-4-carboxylic acid allows for a versatile approach to protein conjugation. By activating the carboxylic acid to a more reactive species, such as an N-hydroxysuccinimide (NHS) ester, it can readily form stable amide bonds with primary amines on the protein surface, primarily the ε-amino group of lysine residues and the N-terminal α-amino group.[4][5]

The Chemistry of Labeling: A Two-Step Process

The covalent attachment of Benzo[c]oxadiazole-4-carboxylic acid to a protein is a two-step process: activation of the carboxylic acid and the subsequent aminolysis reaction with the protein.

Activation of Benzo[c]oxadiazole-4-carboxylic acid

The carboxylic acid group is not sufficiently reactive to form stable bonds with amines on its own. Therefore, it must first be converted into a more reactive "activated ester." The most common and effective method for this is the formation of an N-hydroxysuccinimide (NHS) ester.[6][7] This is typically achieved by reacting the carboxylic acid with N-hydroxysuccinimide in the presence of a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

Caption: Activation of the carboxylic acid to an NHS ester.

Protein Conjugation

The resulting Benzo[c]oxadiazole-4-NHS ester is a stable, amine-reactive compound that can be purified and stored for later use or used immediately for protein labeling. The NHS ester reacts with primary amines on the protein in a nucleophilic acyl substitution reaction to form a stable amide bond.[4][8] This reaction is typically carried out in a slightly alkaline buffer (pH 8.3-8.5) to ensure that the lysine residues are deprotonated and thus nucleophilic.[4][8]

Caption: Conjugation of the activated ester to the protein.

Detailed Protocols

The following protocols provide a step-by-step guide for the activation of Benzo[c]oxadiazole-4-carboxylic acid, protein labeling, purification, and characterization of the final conjugate.

Protocol 1: Synthesis of Benzo[c]oxadiazole-4-NHS Ester

This protocol describes a general method for the synthesis of NHS esters from carboxylic acids.[7][9]

Materials:

• Benzo[c]oxadiazole-4-carboxylic acid

• N-Hydroxysuccinimide (NHS)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Hexane

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Rotary evaporator

• Thin-layer chromatography (TLC) supplies

Procedure:

• In a clean, dry round-bottom flask, dissolve Benzo[c]oxadiazole-4-carboxylic acid (1 equivalent) and NHS (1.1 equivalents) in anhydrous DMF.

• Stir the solution at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Add EDC (1.2 equivalents) portion-wise to the solution.

• Allow the reaction to stir at room temperature for 4-6 hours or until completion, monitoring the progress by TLC.

• Once the reaction is complete, dilute the mixture with ethyl acetate and wash with saturated sodium bicarbonate solution (3x) and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexane) to obtain the pure Benzo[c]oxadiazole-4-NHS ester.

• Characterize the product by NMR and mass spectrometry to confirm its identity and purity.

Protocol 2: Protein Labeling with Benzo[c]oxadiazole-4-NHS Ester

This protocol provides a general procedure for labeling proteins with NHS esters.[5][10]

Materials:

• Protein of interest

• Benzo[c]oxadiazole-4-NHS ester

• Labeling buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• Prepare a solution of the protein of interest at a concentration of 1-10 mg/mL in the labeling buffer. Ensure the buffer does not contain any primary amines (e.g., Tris).[10][11]

• Prepare a stock solution of Benzo[c]oxadiazole-4-NHS ester in anhydrous DMF or DMSO at a concentration of 1-10 mg/mL.

• Calculate the required amount of the NHS ester solution to add to the protein solution. A molar excess of 8-10 fold of the NHS ester to the protein is a good starting point for mono-labeling.[4][8] The optimal ratio may need to be determined empirically.

• Slowly add the calculated volume of the NHS ester stock solution to the protein solution while gently stirring.

• Incubate the reaction mixture at room temperature for 1-4 hours or overnight at 4°C.[5]

• Proceed immediately to the purification step to remove the unreacted NHS ester and byproducts.

Protocol 3: Purification of the Labeled Protein

Purification is a critical step to remove unreacted dye, which can interfere with downstream applications and the determination of the degree of labeling.[12] Size-exclusion chromatography is a highly effective method for this purpose.[13][14]

Materials:

• Labeled protein solution from Protocol 2

• Size-exclusion chromatography column (e.g., Sephadex G-25)[10]

• Elution buffer (e.g., PBS)

• Fraction collector

Procedure:

• Equilibrate the size-exclusion chromatography column with the elution buffer.

• Carefully load the reaction mixture from Protocol 2 onto the column.

• Elute the protein with the elution buffer. The labeled protein, being larger, will elute first, while the smaller, unreacted dye molecules will be retained on the column and elute later.[15]

• Collect fractions and monitor the elution profile by measuring the absorbance at 280 nm (for protein) and the absorbance maximum of the Benzo[c]oxadiazole dye (around 470 nm).

• Pool the fractions containing the labeled protein.

An alternative and simpler method for removing free dye is dialysis.[16][17]

Dialysis Procedure:

• Transfer the labeling reaction mixture into a dialysis tubing with an appropriate molecular weight cut-off (MWCO).[18]

• Place the dialysis bag in a large volume of buffer (e.g., PBS) and stir gently at 4°C.

• Change the buffer several times over a period of 24-48 hours to ensure complete removal of the free dye.[17]

Characterization of the Labeled Protein

After purification, it is essential to characterize the labeled protein to determine the degree of labeling (DOL), which is the average number of dye molecules conjugated to each protein molecule.[19][20]

Protocol 4: Determining the Degree of Labeling (DOL)

The DOL can be calculated using the absorbance of the labeled protein at 280 nm and the absorbance maximum of the dye.[12][19]

Procedure:

• Measure the absorbance of the purified labeled protein solution at 280 nm (A280) and at the absorbance maximum of the Benzo[c]oxadiazole dye (Amax, typically around 470 nm).

• Calculate the protein concentration using the following formula:

  Protein Concentration (M) = [A280 - (Amax × CF)] / ε_protein

  where:

  • ε_protein is the molar extinction coefficient of the protein at 280 nm.

  • CF is the correction factor for the dye's absorbance at 280 nm (A280 of the dye / Amax of the dye).

• Calculate the DOL using the following formula:

  DOL = Amax / (ε_dye × Protein Concentration (M))

  where:

  • ε_dye is the molar extinction coefficient of the Benzo[c]oxadiazole dye at its Amax.

Table 1: Spectroscopic Properties of NBD Derivatives

Property	Value	Notes
Excitation Maximum (λex)	~465-475 nm	In organic solvents[1][2]
Emission Maximum (λem)	~530-545 nm	In organic solvents[1][2]
Molar Extinction Coefficient (ε)	~20,000 M⁻¹cm⁻¹	At ~460 nm[2]
Quantum Yield (Φ)	Highly solvent-dependent	Low in water, high in non-polar environments[21]

Troubleshooting

Table 2: Common Issues and Solutions in Protein Labeling

Issue	Possible Cause	Suggested Solution
Low Labeling Efficiency	Inactive NHS ester	Prepare fresh NHS ester or use a new batch.[22]
Incorrect buffer pH	Ensure the labeling buffer is at pH 8.3-8.5.[4][8]
Presence of primary amines in the buffer	Use a buffer free of primary amines (e.g., phosphate or bicarbonate).[10][11]
Protein Precipitation	Over-labeling	Reduce the molar excess of the NHS ester in the labeling reaction.[22]
Protein instability in the labeling buffer	Optimize buffer conditions (e.g., add stabilizers).
High Background Fluorescence	Incomplete removal of free dye	Repeat the purification step or use a more stringent method (e.g., longer dialysis).[12]

Applications in Research and Drug Development

The unique environmental sensitivity of the Benzo[c]oxadiazole fluorophore makes it a powerful tool for a wide range of applications:

• Protein Quantification: The increase in fluorescence upon binding allows for sensitive protein quantification.

• Conformational Change Studies: Changes in the local environment of the fluorophore due to protein conformational changes can be monitored by changes in fluorescence intensity, emission wavelength, or lifetime.[2]

• Ligand Binding Assays: The binding of a ligand to the labeled protein can alter the microenvironment of the fluorophore, leading to a detectable change in fluorescence.

• Fluorescence Microscopy: Labeled proteins can be visualized in cells to study their localization and trafficking.

• Förster Resonance Energy Transfer (FRET): The Benzo[c]oxadiazole moiety can serve as a donor or acceptor in FRET-based assays to measure molecular distances and interactions.[19]

Conclusion

Benzo[c]oxadiazole-4-carboxylic acid offers a robust and versatile platform for the fluorescent labeling of proteins. Its environmentally sensitive fluorescence provides a level of insight that goes beyond simple detection, enabling the study of dynamic protein processes. By following the detailed protocols and understanding the underlying principles outlined in this guide, researchers can confidently employ this powerful tool to illuminate the intricate workings of the proteome.

References

• Chattopadhyay, A., & Mukherjee, S. (1993). Fluorophore environments in membrane-bound probes: A red edge excitation shift study. Biochemistry, 32(14), 3804–3811. [Link]

• Interchim. (n.d.). Protocol: NHS Ester Labeling of Amino-Biomolecules. Retrieved from [Link]

• Glen Research. (n.d.). Application Note – Protein Labeling with NHS Esters. Retrieved from [Link]

• SETA BioMedicals. (n.d.). General Protein Labeling Procedures. Retrieved from [Link]

• Handore, K. L., Lu, H., Park, H., Xiong, Q., & Batey, R. A. (2024). Synthesis of N-Hydroxysuccinimide Esters, N-Acylsaccharins, and Activated Esters from Carboxylic Acids Using I2/PPh3. The Journal of Organic Chemistry, 89(12), 7598–7609. [Link]

• Fluidic Sciences. (n.d.). Getting Started Guide - Protein labeling with Alexa FluorTM NHS ester. Retrieved from [Link]

• G-Biosciences. (2015, November 10). How To Determine Degree of Protein Labeling. Retrieved from [Link]

• Singh, P., & Kumar, R. (2016). Convenient Synthesis of N-Hydroxysuccinimide Esters from Carboxylic Acids Using Triphosgene. Synthetic Communications, 46(15), 1281-1287. [Link]

• Amerigo Scientific. (n.d.). N-Hydroxysuccinimide Esters: Versatile Tools in Organic Synthesis. Retrieved from [Link]

• Handore, K. L., Lu, H., Park, H., Xiong, Q., & Batey, R. A. (2024). Synthesis of N-Hydroxysuccinimide Esters, N-Acylsaccharins, and Activated Esters from Carboxylic Acids Using I2/PPh3. The Journal of Organic Chemistry, 89(12), 7598–7609. [Link]

• Paila, Y. D., Tiwari, A., & Chattopadhyay, A. (2021). Environment-Sensitive Fluorescence of 7-Nitrobenz-2-oxa-1,3-diazol-4-yl (NBD)-Labeled Ligands for Serotonin Receptors. Molecules, 26(13), 3848. [Link]

• Black, C. G., & Hollenbeck, D. (1998). Self‐quenching of nitrobenzoxadiazole labeled phospholipids in lipid membranes. The Journal of Chemical Physics, 108(20), 8751-8761. [Link]

• Zhang, Y., Wang, Y., Li, Y., & Zhang, J. (2020). NBD-Based Environment-Sensitive Fluorescent Probes for the Human Ether-a-Go-Go–Related Gene Potassium Channel. Frontiers in Chemistry, 8, 607. [Link]

• NanoTemper Technologies. (n.d.). Degree-of-labeling (DOL). Retrieved from [Link]

• Zhang, Y., Wang, Y., Li, Y., & Zhang, J. (2020). NBD-Based Environment-Sensitive Fluorescent Probes for the Human Ether-a-Go-Go–Related Gene Potassium Channel. Frontiers in Chemistry, 8, 607. [Link]

• Yi, L., et al. (2021). NBD-based synthetic probes for sensing small molecules and proteins: design, sensing mechanisms and biological applications. Chemical Society Reviews, 50(12), 7132-7170. [Link]

• Creative Biolabs. (n.d.). Troubleshooting Guides. Retrieved from [Link]

• Bio-Rad. (n.d.). Size Exclusion Chromatography Instruction Manual. Retrieved from [Link]

• G-Biosciences. (2014, May 28). Dialysis in Protein Research: Understanding the Basics. Retrieved from [Link]

• Virtual Labs IIT Kharagpur. (n.d.). Protein purification by size exclusion chromatography (SEC). Retrieved from [Link]

• Harvard Apparatus. (n.d.). Guide to Gel Filtration or Size Exclusion Chromatography. Retrieved from [Link]

• JoVE. (2023, April 30). Chromatography-based Biomolecule Purification Methods. Retrieved from [Link]

• ResearchGate. (2014, December 25). How do we remove free dye from a fluorescent labelled peptide?. Retrieved from [Link]

• Reddit. (2015, November 20). Best way to remove free dye from protein-dye conjugation? Opinion on gravity desalting column brands?. Retrieved from [Link]

• Sandiego. (n.d.). Biochem Lab Protein Dialysis Protocol F21. Retrieved from [Link]

• Current Protocols in Protein Science. (n.d.). Dialysis. Retrieved from [Link]

• Supporting Information. (n.d.). The NBD tertiary amine is a fluorescent quencher and/or a - weak green-light fluorophore in H2S-specific probes. Retrieved from [Link]

• Paila, Y. D., Tiwari, A., & Chattopadhyay, A. (2021). Environment-Sensitive Fluorescence of 7-Nitrobenz-2-oxa-1,3-diazol-4-yl (NBD)-Labeled Ligands for Serotonin Receptors. Molecules, 26(13), 3848. [Link]

• ResearchGate. (n.d.). Comparison of Fluorescence quantum yield in different solvents for representative compounds 2b, 2g and 3ab. Retrieved from [Link]

• ShenZhen Jianbamboo Biotechnology Co. Ltd. (n.d.). Benzo[C][2][4][10]Oxadiazole-4-Carboxylic Acid. Retrieved from [Link]

• Google Patents. (n.d.). Method of determining extinction coefficient of fluorescent dye and protein concentration of dye-protein conjugate.

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Application Notes and Protocols: Benzoxadiazole Derivatives in Organic Electronics and Polymer Solar Cells

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Rise of Benzoxadiazole in Organic Electronics

The field of organic electronics has witnessed exponential growth, driven by the promise of flexible, lightweight, and cost-effective devices. At the heart of this revolution lies the molecular engineering of novel organic semiconductors. Among these, benzoxadiazole and its derivatives have emerged as a powerhouse class of materials, enabling significant advancements in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and particularly in polymer solar cells (PSCs). Their unique electronic and photophysical properties, stemming from a distinct molecular structure, make them highly versatile building blocks for a new generation of electronic devices.

This guide provides an in-depth exploration of the application of benzoxadiazole derivatives. It is designed to serve as a comprehensive resource, detailing not only the "what" but also the "why" behind their use. From fundamental properties to detailed experimental protocols, this document aims to equip researchers with the knowledge to innovate and excel in this exciting field.

Unveiling the Potential: Core Properties of Benzoxadiazole Derivatives

Benzoxadiazole is a heterocyclic aromatic compound that, when incorporated into larger molecular structures, imparts crucial electronic characteristics. Its derivatives are prized for their strong electron-accepting nature, which is a cornerstone of their functionality in organic electronics.

Key Attributes:

• Electron-Deficient Core: The benzoxadiazole unit acts as a potent electron acceptor, which is essential for creating donor-acceptor (D-A) type copolymers. This architecture is fundamental to the operation of many organic electronic devices, facilitating charge separation and transport.[1]

• Tunable Energy Levels: The electronic properties, including the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels, can be finely tuned. This is achieved by strategically modifying the chemical structure, such as by introducing different donor moieties or functional groups. This tunability is critical for optimizing the performance of devices like polymer solar cells, where energy level alignment governs the efficiency of charge transfer.

• Excellent Photophysical Properties: Benzoxadiazole derivatives often exhibit strong fluorescence, large Stokes shifts, and high molar extinction coefficients.[2] These properties are particularly advantageous for applications in OLEDs and fluorescent probes.

• High Thermal Stability: Many benzoxadiazole-based polymers demonstrate good thermal stability, a crucial factor for the long-term operational stability of organic electronic devices.

• Solution Processability: A key advantage of many benzoxadiazole derivatives is their solubility in common organic solvents. This allows for the use of cost-effective and scalable solution-based fabrication techniques, such as spin-coating and printing, for device manufacturing.[3]

The interplay of these properties makes benzoxadiazole derivatives highly adaptable. By understanding the structure-property relationships, researchers can rationally design new materials with tailored characteristics for specific applications.[4]

Applications in the Realm of Organic Electronics

The versatility of benzoxadiazole derivatives has led to their successful integration into a range of organic electronic devices.

Organic Light-Emitting Diodes (OLEDs)

In OLEDs, benzoxadiazole derivatives can function as highly efficient fluorescent emitters.[5][6] Their ability to be incorporated into bipolar host materials allows for balanced charge transport, leading to improved device efficiencies. The tunability of their emission color through molecular design is a significant advantage for creating full-color displays. For instance, compounds like 4,7-dithiophen-2-yl-2,1,3-benzothiadiazole (a related benzothiadiazole derivative with similar principles) have been used in the emissive layers of OLEDs to enhance efficiency and color saturation.[3]

Organic Field-Effect Transistors (OFETs)

The semiconducting properties of benzoxadiazole-based polymers make them suitable for the active channel material in OFETs.[7] These materials can exhibit good charge carrier mobilities, which is a key performance metric for transistors. Research has shown that the performance of OFETs can be influenced by the specific donor units copolymerized with the benzoxadiazole acceptor, as well as the nature of the flanking heteroatoms.[8] For example, a series of copolymers incorporating thieno[3,2-b]thiophene as the donor and benzothiadiazole as the acceptor demonstrated p-channel field-effect behavior with good hole mobility.[9]

A Deep Dive: Benzoxadiazole Derivatives in Polymer Solar Cells (PSCs)

Polymer solar cells represent a promising renewable energy technology, and benzoxadiazole derivatives have played a pivotal role in boosting their power conversion efficiencies (PCEs). In PSCs, these materials are typically used as the electron-accepting component in the active layer, often blended with a polymer donor in a bulk heterojunction (BHJ) architecture.

The "Why": Mechanistic Advantages in PSCs

The success of benzoxadiazole derivatives in PSCs can be attributed to several key factors:

• Favorable Energy Level Alignment: The tunable LUMO level of benzoxadiazole-based acceptors allows for a sufficient energy offset with the HOMO level of the donor polymer. This energetic driving force is crucial for efficient exciton dissociation (the separation of a photogenerated electron-hole pair) at the donor-acceptor interface.

• Broad Absorption Spectra: By copolymerizing benzoxadiazole with various donor units, polymers with broad absorption spectra can be synthesized.[1] This allows the solar cell to harvest a larger portion of the solar spectrum, leading to higher short-circuit current densities (Jsc).

• Optimized Morphology: The morphology of the active layer blend is critical for efficient charge transport and collection. Benzoxadiazole derivatives can be designed to promote the formation of a favorable bicontinuous interpenetrating network with the donor polymer, providing distinct pathways for electrons and holes to travel to their respective electrodes.

The judicious design of benzoxadiazole-based polymers has led to a rapid increase in the efficiency of organic solar cells, with record figures demonstrating their potential.[10]

Protocol: Fabrication and Characterization of a Benzoxadiazole-Based Polymer Solar Cell

This protocol outlines the fabrication of a conventional bulk heterojunction polymer solar cell using a benzoxadiazole-based polymer as the acceptor and a common polymer donor (e.g., PTB7-Th) with a fullerene derivative (e.g., PC71BM) as the acceptor for comparison or as a ternary component.

Materials and Equipment:

• Indium Tin Oxide (ITO)-coated glass substrates

• Poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) solution

• Benzoxadiazole-based polymer (e.g., a copolymer synthesized via Stille polycondensation)[11]

• Fullerene acceptor (e.g., PC71BM)

• Chlorobenzene (or other suitable organic solvent)

• Low work function metal (e.g., Calcium or Lithium Fluoride/Aluminum)

• Spin coater

• Thermal evaporator

• Solar simulator (AM 1.5G, 100 mW/cm²)

• Current-voltage (I-V) measurement system

• Glovebox with an inert atmosphere (e.g., nitrogen or argon)

Experimental Workflow Diagram:

Caption: Workflow for the fabrication of a benzoxadiazole-based polymer solar cell.

Step-by-Step Protocol:

• Substrate Preparation:

  • Clean the ITO-coated glass substrates sequentially in ultrasonic baths of detergent solution, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a stream of nitrogen.

  • Treat the cleaned substrates with UV-ozone for 15 minutes to improve the wettability and work function of the ITO surface.

• Hole Transport Layer (HTL) Deposition:

  • Transfer the substrates into a nitrogen-filled glovebox.

  • Spin-coat a filtered PEDOT:PSS solution onto the ITO surface at 3000-5000 rpm for 30-60 seconds.

  • Anneal the substrates on a hotplate at 120-150°C for 10-15 minutes to remove residual water.

• Active Layer Deposition:

  • Prepare a solution of the benzoxadiazole-based polymer and the acceptor (e.g., PC71BM) in a suitable solvent like chlorobenzene. The donor:acceptor weight ratio is a critical parameter to optimize (typically ranging from 1:0.8 to 1:2). The total concentration of the solution will influence the film thickness.

  • Stir the solution overnight at a slightly elevated temperature (e.g., 40-60°C) to ensure complete dissolution.

  • Spin-coat the active layer solution onto the PEDOT:PSS layer. The spin speed and time will need to be optimized to achieve the desired film thickness (typically 80-200 nm).

  • Optional: Anneal the active layer to optimize the morphology. The annealing temperature and time are highly material-dependent and require careful optimization.

• Cathode Deposition:

  • Transfer the substrates to a thermal evaporator chamber connected to the glovebox.

  • Deposit a thin layer of a low work function material (e.g., 0.5-1 nm of LiF or 20-30 nm of Ca) followed by a thicker layer of a more stable metal (e.g., 100 nm of Al) at a high vacuum (< 10⁻⁶ Torr). The deposition rate should be carefully controlled.

• Device Encapsulation and Characterization:

  • Encapsulate the devices using a UV-curable epoxy and a glass slide to protect the active area from oxygen and moisture.

  • Measure the current density-voltage (J-V) characteristics of the solar cells under a solar simulator with an intensity of 100 mW/cm² (AM 1.5G spectrum).

  • From the J-V curve, extract the key photovoltaic parameters: open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

Data Presentation and Interpretation

The performance of different benzoxadiazole-based PSCs can be compared by tabulating their photovoltaic parameters.

Table 1: Photovoltaic Performance of Example Benzoxadiazole-Based Polymers in PSCs

Polymer	Acceptor	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
P1	PC71BM	-	-	-	10.33	[11]
P2	PC71BM	-	-	-	6.43	[11]
P5	PC71BM	-	-	-	1.63	[11]
PBOffDT	IT-4Cl	High	-	-	-

Note: Dashes indicate data not provided in the specific abstract.

The data in such a table allows for a direct comparison of the effectiveness of different molecular designs. For example, the significant difference in PCE between P1, P2, and P5 highlights the profound impact of molecular structure on device performance.[11]

Synthesis of Benzoxadiazole Derivatives: A Foundational Protocol

The synthesis of benzoxadiazole-based polymers is typically achieved through cross-coupling reactions, with Stille and Suzuki polycondensations being the most common methods.

Diagram of a General Synthetic Route (Stille Coupling):

Caption: General scheme for the synthesis of a benzoxadiazole-based D-A copolymer via Stille coupling.

Protocol: Stille Polycondensation for a Benzoxadiazole-Thiophene Copolymer

Causality Behind Choices: Stille coupling is often chosen due to its tolerance to a wide range of functional groups and its typically high yields. The choice of catalyst and ligands is crucial for achieving high molecular weight polymers, which is essential for good film-forming properties and device performance.

Materials:

• Dibromo-benzoxadiazole derivative

• Distannyl-thiophene derivative

• Palladium catalyst (e.g., Pd(PPh3)4 or Pd2(dba)3/P(o-tol)3)

• Anhydrous and deoxygenated solvent (e.g., toluene or chlorobenzene)

• Schlenk line or glovebox for inert atmosphere reactions

Procedure:

• Reaction Setup: In a Schlenk flask under an inert atmosphere, dissolve equimolar amounts of the dibromo-benzoxadiazole monomer and the distannyl-thiophene monomer in the anhydrous solvent.

• Catalyst Addition: Add the palladium catalyst (typically 1-5 mol%).

• Polymerization: Heat the reaction mixture to a temperature between 90-120°C and stir for 24-72 hours. The progress of the polymerization can be monitored by techniques like Gel Permeation Chromatography (GPC) to track the increase in molecular weight.

• Polymer Precipitation and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Precipitate the polymer by pouring the reaction mixture into a non-solvent like methanol or acetone.

  • Collect the polymer by filtration.

  • Purify the polymer by Soxhlet extraction with a series of solvents (e.g., methanol, acetone, hexane) to remove catalyst residues and oligomers. The final polymer is typically extracted with a good solvent like chloroform or chlorobenzene.

• Characterization: Characterize the final polymer using techniques such as ¹H NMR, GPC (for molecular weight and polydispersity index), UV-Vis spectroscopy (for optical properties), and cyclic voltammetry (for electrochemical properties and energy levels).

Conclusion and Future Outlook

Benzoxadiazole derivatives have firmly established themselves as a critical class of materials in organic electronics. Their inherent electronic properties, coupled with their synthetic versatility, have enabled remarkable progress, particularly in the field of polymer solar cells. The continued exploration of new molecular designs, including the incorporation of different donor units and the functionalization of the benzoxadiazole core, holds the key to further enhancing device performance. As researchers continue to unravel the intricate structure-property-performance relationships, we can expect to see benzoxadiazole derivatives at the forefront of the next generation of high-efficiency, stable, and commercially viable organic electronic devices.

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• Benzoxadiazole Derivatives: Key Intermediates for Advanced Optoelectronic Materials. (2025, October 19). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved January 22, 2026, from [Link]

• Conjugated Polymers with Benzothiadiazole, Benzoxadiazole, and Benzotriazole Moieties as Promising Semiconductor Materials for Organic Solar Cells. (2025, August 6). ResearchGate. Retrieved January 22, 2026, from [Link]

• Dithienobenzoxadiazole-based wide bandgap donor polymers with strong aggregation properties for the preparation of efficient as-cast non-fullerene polymer solar cells processed using a non-halogenated solvent. (n.d.). Journal of Materials Chemistry C. Retrieved January 22, 2026, from [Link]

• Aguiar, A. P. S., et al. (2020). Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. Frontiers in Chemistry. Retrieved January 22, 2026, from [Link]

• Benzothiadiazole based conjugated polymers for high performance polymer solar cells. (n.d.). Journal of Materials Chemistry A. Retrieved January 22, 2026, from [Link]

• Efficient Solar Cells Based on a New Polymer from Fluorinated Benzothiadiazole and Alkylthienyl Substituted Thieno[2,3-f]benzofuran. (2025, August 7). ResearchGate. Retrieved January 22, 2026, from [Link]

• Benzothiadiazole-based Conjugated Polymers for Organic Solar Cells. (2025, August 7). ResearchGate. Retrieved January 22, 2026, from [Link]

• Highly efficient layer-by-layer large-scale manufacturing of polymer solar cells with minimized device-to-device variations by employing benzothiadiazole-based solid additives. (n.d.). Journal of Materials Chemistry A. Retrieved January 22, 2026, from [Link]

• The Role of Benzothiadiazole Derivatives in Enhancing OLED Efficiency. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved January 22, 2026, from [Link]

• SYNTHESIS, CHARACTERIZATION AND PHOTOVOLTAIC PROPERTIES OF BENZO[c][2][4][7]OXADIAZOLE BASED CONJUGATED POLYMERS FOR ORGANIC SOLAR. (2021, January 22). Middle East Technical University. Retrieved January 22, 2026, from [Link]

• Benzothiadiazole and its π-extended, heteroannulated derivatives: useful acceptor building blocks for high-performance donor–acceptor polymers in organic electronics. (n.d.). Journal of Materials Chemistry C. Retrieved January 22, 2026, from [Link]

• Benzobisthiadiazole and Its Derivative-Based Semiconducting Polymer Nanoparticles for Second Near-Infrared Photoacoustic Imaging. (n.d.). Frontiers in Chemistry. Retrieved January 22, 2026, from [Link]

• Recent progress of electronic materials based on 2,1,3- benzothiadiazole and its derivatives: synthesis and their application in. (n.d.). PolyU Institutional Research Archive. Retrieved January 22, 2026, from [Link]

• Kim, Y., et al. (2018). Oxadiazole-Based Highly Efficient Bipolar Fluorescent Emitters for Organic Light-Emitting Diodes. Molecules. Retrieved January 22, 2026, from [Link]

• Thiophene-benzothiadiazole based D–A1–D–A2 type alternating copolymers for polymer solar cells. (n.d.). RSC Publishing. Retrieved January 22, 2026, from [Link]

• Nishio, Y., et al. (n.d.). New organic light-emitting-diodes using benzoxazole derivatives. Sci-Hub. Retrieved January 22, 2026, from [Link]

• Benzothiadiazole Derivatives as Fluorescence Imaging Probes: Beyond Classical Scaffolds. (2015, May 15). ACS Publications. Retrieved January 22, 2026, from [Link]

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Application Notes &amp; Protocols: Development of Anticancer Agents Targeting Hypoxia Using a Benzoxadiazole Core

For Researchers, Scientists, and Drug Development Professionals

Abstract

The hypoxic microenvironment of solid tumors is a critical driver of cancer progression, metastasis, and therapeutic resistance, making it a compelling target for novel anticancer strategies.[1][2][3] The master regulator of the cellular response to low oxygen is the Hypoxia-Inducible Factor (HIF) transcription factor.[2][4] This document provides a comprehensive guide to the rationale, design, synthesis, and evaluation of anticancer agents based on a benzoxadiazole scaffold, specifically focusing on the inhibition of the HIF-1 signaling pathway. We present detailed, field-proven protocols for key in vitro assays, explain the causality behind experimental choices, and provide a framework for identifying and validating promising lead compounds.

Introduction: Targeting the Hypoxic Tumor Microenvironment

Solid tumors frequently outgrow their vascular supply, leading to regions of low oxygen concentration, or hypoxia.[2] This condition is not a passive bystander but an active instigator of a more aggressive tumor phenotype. Hypoxia induces profound changes in gene expression that promote angiogenesis, metabolic reprogramming, invasion, and resistance to both chemotherapy and radiotherapy.[2][3]

At the heart of this adaptive response is the Hypoxia-Inducible Factor 1 (HIF-1). HIF-1 is a heterodimeric transcription factor composed of an oxygen-sensitive HIF-1α subunit and a constitutively expressed HIF-1β subunit.[1][5]

• Under Normoxic Conditions: Ample oxygen allows prolyl hydroxylase (PHD) enzymes to hydroxylate specific proline residues on the HIF-1α subunit.[1][6] This modification is recognized by the von Hippel-Lindau (VHL) E3 ubiquitin ligase complex, which targets HIF-1α for rapid proteasomal degradation.[6]

• Under Hypoxic Conditions: The lack of oxygen inhibits PHD activity. HIF-1α is stabilized, accumulates in the nucleus, and dimerizes with HIF-1β.[6] This active HIF-1 complex binds to Hypoxia Response Elements (HREs) in the promoter regions of target genes, upregulating the expression of proteins crucial for tumor survival, such as Vascular Endothelial Growth Factor (VEGF) for angiogenesis and Pyruvate Dehydrogenase Kinase 1 (PDK1) for metabolic adaptation.[1][7]

The benzoxadiazole scaffold and its analogues, such as benzo[d]isoxazole, have emerged as privileged structures in medicinal chemistry.[1][8] Their favorable physicochemical properties and synthetic tractability make them ideal starting points for developing potent and selective inhibitors of the HIF-1 pathway.[1] Recent studies have highlighted benzo[d]isoxazole derivatives as highly potent HIF-1α transcription inhibitors, demonstrating the therapeutic potential of this chemical class.[1][2][4]

Rationale and Drug Design Strategy

The primary strategy is to design benzoxadiazole derivatives that inhibit the transcriptional activity of the HIF-1 complex. By preventing the upregulation of pro-survival genes like VEGF, these agents can theoretically stifle tumor growth, block angiogenesis, and potentially re-sensitize tumors to conventional therapies.

The development workflow is a multi-stage process designed to identify compounds with potent, hypoxia-selective activity and a validated mechanism of action.

Caption: High-level workflow for the development of benzoxadiazole-based HIF-1 inhibitors.

Synthesis of Benzoxadiazole Derivatives

The synthesis of the core benzoxadiazole ring system can be achieved through established methods, often starting from the cyclization of a nitroaniline precursor.[9] Subsequent functionalization allows for the exploration of structure-activity relationships (SAR).

Protocol 1: General Synthesis of 2,1,3-Benzoxadiazole Core

This protocol provides a generalized two-step method for creating the foundational benzoxadiazole heterocycle, which can then be further modified.

Causality: The first step involves a reductive cyclization to form the N-oxide, a key intermediate. The second step utilizes a deoxygenating agent like triphenylphosphine to efficiently yield the final stable benzoxadiazole ring.[9]

Materials:

• 2-nitroaniline

• Sodium hypochlorite (NaOCl) solution

• Tetrabutylammonium bromide (TBAB)

• Sodium hydroxide (NaOH)

• Triphenylphosphine (PPh₃)

• Toluene

• Dichloromethane (CH₂Cl₂)

• Silica gel for column chromatography

Step-by-Step Procedure:

• Step A: Synthesis of 2,1,3-Benzoxadiazole N-oxide:

  • In a round-bottom flask, dissolve 2-nitroaniline in an appropriate solvent like dichloromethane.

  • Add TBAB as a phase-transfer catalyst, followed by an aqueous solution of NaOH.

  • Cool the mixture in an ice bath and slowly add sodium hypochlorite solution dropwise with vigorous stirring.

  • Allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC until the starting material is consumed.

  • Perform a standard aqueous workup, extracting the organic layer. Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude N-oxide intermediate.

• Step B: Reduction to 2,1,3-Benzoxadiazole:

  • Place the crude N-oxide intermediate and triphenylphosphine in a flask with toluene.[9]

  • Reflux the mixture for 3 hours.[9] The triphenylphosphine acts as an oxygen scavenger.

  • Cool the reaction mixture. The product can be purified by filtration and column chromatography on silica gel using an appropriate solvent system (e.g., gradients of hexane/ethyl acetate) to afford the pure 2,1,3-benzoxadiazole.[9]

  • Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).[10]

In Vitro Evaluation: Protocols and Data Interpretation

Protocol 2: Hypoxia-Selective Cytotoxicity (MTT Assay)

Objective: To determine the concentration at which the compounds inhibit cell growth (IC₅₀) and to quantify their selectivity for killing cancer cells under hypoxic versus normoxic conditions.

Causality: This assay is a critical first-pass screen. A promising compound should ideally show significantly greater potency (a lower IC₅₀) under hypoxia. This selectivity suggests that its mechanism is linked to the hypoxic state, distinguishing it from a general cytotoxic agent. The Hypoxia Cytotoxicity Ratio (HCR) is a key metric for this.[6]

Materials:

• Cancer cell line (e.g., HCT-116, MCF-7, A549)[5][10]

• Complete growth medium (e.g., DMEM with 10% FBS)

• Benzoxadiazole compounds dissolved in DMSO

• Phosphate-Buffered Saline (PBS)

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization solution (e.g., acidified isopropanol or DMSO)

• 96-well plates

• Hypoxia chamber (e.g., 1% O₂, 5% CO₂, 94% N₂)

Step-by-Step Procedure:

• Cell Seeding: Seed cells into two identical 96-well plates at a density of 5,000-10,000 cells/well. Allow cells to adhere overnight in a standard incubator (37°C, 5% CO₂).

• Compound Treatment: Prepare serial dilutions of the benzoxadiazole compounds. Add the compounds to the wells, ensuring a final DMSO concentration below 0.5%. Include vehicle-only (DMSO) and untreated controls.

• Incubation:

  • Place one plate in a standard normoxic incubator (20% O₂).

  • Place the second plate in a pre-equilibrated hypoxia chamber (1% O₂) for 48-72 hours.

• MTT Assay:

  • Remove plates from their respective incubators.

  • Add 10 µL of MTT stock solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

  • Remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control for each concentration.

  • Use graphing software (e.g., GraphPad Prism) to plot a dose-response curve and determine the IC₅₀ value for both normoxic and hypoxic conditions.

  • Calculate the Hypoxia Cytotoxicity Ratio (HCR) = IC₅₀ (Normoxia) / IC₅₀ (Hypoxia) . An HCR value > 1 indicates hypoxia-selective cytotoxicity.[6]

Data Presentation:

Compound	Normoxic IC₅₀ (µM)	Hypoxic IC₅₀ (µM)	HCR
Lead-Bz-01	45.2	5.8	7.8
Lead-Bz-02	>100	12.5	>8.0

| Doxorubicin | 0.8 | 0.75 | 1.07 |

Protocol 3: HIF-1α Reporter Gene Assay

Objective: To directly measure the ability of the compounds to inhibit HIF-1's transcriptional activity.

Causality: This is a mechanistic assay that moves beyond cytotoxicity to test the specific hypothesis that the compounds target the HIF-1 pathway. A positive result here strongly indicates an on-target effect. The dual-luciferase system is a self-validating standard, using a second reporter (Renilla) to normalize for cell number and transfection efficiency.[1]

Materials:

• HEK293T or another suitable cell line.[1]

• Reporter plasmid containing multiple HREs upstream of a firefly luciferase gene (pGL3-HRE-luc).

• Control plasmid with a constitutively expressed Renilla luciferase (for normalization).

• Transfection reagent.

• Hypoxia-mimetic agent (e.g., CoCl₂ at 100 µM) or use of a hypoxia chamber.

• Dual-Luciferase® Reporter Assay System (Promega or similar).

• Luminometer.

Step-by-Step Procedure:

• Transfection: Co-transfect cells in a 24-well plate with the HRE-luciferase reporter plasmid and the Renilla control plasmid.

• Treatment: After 24 hours, replace the medium with fresh medium containing serial dilutions of the test compounds.

• Hypoxia Induction: Incubate the cells for 16-24 hours. Induce hypoxia either by adding CoCl₂ to the medium or by placing the plate in a hypoxia chamber.

• Cell Lysis: Wash cells with PBS and lyse them using the passive lysis buffer provided with the assay kit.

• Luminometry:

  • Add the Luciferase Assay Reagent II (LAR II) to the cell lysate to measure the firefly luciferase activity.

  • Add the Stop & Glo® Reagent to quench the firefly reaction and simultaneously measure the Renilla luciferase activity.

• Data Analysis:

  • Calculate the ratio of Firefly/Renilla luminescence for each well.

  • Normalize the data to the hypoxia-induced control (vehicle-treated) to determine the % inhibition of HIF-1 activity.

  • Calculate the IC₅₀ for HIF-1 transcriptional inhibition.

Protocol 4: Western Blot for HIF-1α and VEGF

Objective: To visually confirm that the compounds decrease the protein levels of stabilized HIF-1α and a key downstream target, VEGF.

Causality: This assay provides direct evidence of target engagement. Seeing a reduction in HIF-1α protein confirms the compound interferes with its stabilization or promotes its degradation. Observing a subsequent decrease in VEGF protein validates that the inhibition of the transcription factor translates into a functional downstream effect, which is critical for the anti-angiogenic therapeutic rationale.[1][10]

Materials:

• Cancer cells cultured in 6-well plates.

• RIPA lysis buffer with protease and phosphatase inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels and running buffer.

• PVDF membrane.

• Primary antibodies: anti-HIF-1α, anti-VEGF, anti-β-actin (loading control).

• HRP-conjugated secondary antibody.

• Chemiluminescence (ECL) substrate.

Step-by-Step Procedure:

• Cell Culture and Treatment: Seed cells and allow them to adhere. Treat with the compound at 1x and 3x its reporter assay IC₅₀.

• Hypoxia Induction: Place the plates in a hypoxia chamber for 6-8 hours (HIF-1α protein accumulation is relatively rapid). Include normoxic and hypoxic vehicle-treated controls.

• Protein Extraction: Immediately place plates on ice, wash with cold PBS, and lyse the cells with RIPA buffer.

• Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Load equal amounts of protein (20-30 µg) per lane onto an SDS-PAGE gel.

  • Separate proteins by electrophoresis and transfer them to a PVDF membrane.

  • Block the membrane (e.g., with 5% non-fat milk in TBST) for 1 hour.

  • Incubate with primary antibodies overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash thoroughly and apply ECL substrate.

• Imaging: Capture the chemiluminescent signal using a digital imager. The band intensity for HIF-1α and VEGF should decrease in a dose-dependent manner in the compound-treated hypoxic samples compared to the hypoxic control. β-actin levels should remain constant across all lanes.

Mechanism of Action: Visualizing the Pathway

The combined results from these assays build a strong case for the mechanism of action. The benzoxadiazole derivatives prevent the accumulation of HIF-1α under hypoxic conditions, thereby blocking its ability to activate the transcription of downstream genes like VEGF.

Caption: The HIF-1 signaling pathway under normoxia and hypoxia, indicating the inhibitory action of benzoxadiazole derivatives.

References

• International Journal of Research in Engineering, Science and Management. (n.d.). Synthesis and Anticancer Activity of Benzoxazole Derivatives: A Review.

• Xue, J., et al. (2022). Benzo[d]isoxazole Derivatives as Hypoxia-Inducible Factor (HIF)-1α Inhibitors. ACS Medicinal Chemistry Letters, 13(12), 1864–1869. [Link]

• PubMed. (2022). Benzo[ d]isoxazole Derivatives as Hypoxia-Inducible Factor (HIF)-1α Inhibitors. ACS Medicinal Chemistry Letters. [Link]

• Ghorab, M. M., et al. (2006). Synthesis of some novel benzoxazole derivatives as anticancer, anti-HIV-1 and antimicrobial agents. Bioorganic & Medicinal Chemistry, 14(13), 4427-4434. [Link]

• Al-Ostoot, F. H., et al. (2021). Design, Synthesis and In-Vitro Biological Evaluation of Antofine and Tylophorine Prodrugs as Hypoxia-Targeted Anticancer Agents. Molecules, 26(15), 4479. [Link]

• Yurttaş, L., et al. (2021). Synthesis of some new benzoxazole derivatives and investigation of their anticancer activities. European Journal of Medicinal Chemistry, 209, 112920. [Link]

• ResearchGate. (2022). Request PDF: Benzo[ d ]isoxazole Derivatives as Hypoxia-Inducible Factor (HIF)-1α Inhibitors. [Link]

• Abdel-Maksoud, M. S., et al. (2022). Design, synthesis, molecular modeling and biological evaluation of novel Benzoxazole-Benzamide conjugates via a 2-Thioacetamido linker as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers. Bioorganic Chemistry, 128, 106066. [Link]

• ResearchGate. (2006). (PDF) Synthesis of Some Novel Benzoxazole Derivatives as Anticancer, Anti-HIV-1 and Antimicrobial Agents. [Link]

• PubMed. (2013). A novel nitro-substituted benzothiadiazole as fluorescent probe for tumor cells under hypoxic condition. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Link]

• ResearchGate. (n.d.). Hypoxia-targeted treatment strategies. Retrieved from [Link]

• MDPI. (n.d.). Discovery of Novel Piperidinyl-Based Benzoxazole Derivatives as Anticancer Agents Targeting VEGFR-2 and c-Met Kinases. Retrieved from [Link]

• Ricci, G., et al. (2005). 7-Nitro-2,1,3-benzoxadiazole derivatives, a new class of suicide inhibitors for glutathione S-transferases. Mechanism of action of potential anticancer drugs. Journal of Biological Chemistry, 280(28), 26397-26405. [Link]

• ResearchGate. (2009). A novel benzimidazole analogue inhibits the hypoxia-inducible factor (HIF)-1 pathway. [Link]

• Meng, F., et al. (2021). Targeting Hypoxia: Hypoxia-Activated Prodrugs in Cancer Therapy. Frontiers in Oncology, 11, 670678. [Link]

• ResearchGate. (2020). In vitro anticancer effect of azithromycin targeting hypoxic lung cancer cells via the inhibition of mitophagy. [Link]

• PubMed. (2022). Cellular mechanism of action of 2-nitroimidazoles as hypoxia-selective therapeutic agents. Redox Biology. [Link]

• Chowdhury, R., et al. (2022). Structure-guided optimisation of N-hydroxythiazole-derived inhibitors of factor inhibiting hypoxia-inducible factor-α. RSC Chemical Biology, 3(5), 598-611. [Link]

• PubMed Central. (n.d.). Hypoxia-targeted drug delivery. Retrieved from [Link]

• Frizon, T. E. A., et al. (2020). Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. Frontiers in Chemistry, 8, 607. [Link]

• PubMed. (2024). Discovery of Benzo[ d]oxazoles as Novel Dual Small-Molecule Inhibitors Targeting PD-1/PD-L1 and VISTA Pathway. Journal of Medicinal Chemistry. [Link]

• Royal Society of Chemistry. (n.d.). A cancer cell-specific benzoxadiazole-based fluorescent probe for hydrogen sulfide detection in mitochondria. Retrieved from [Link]

• ScienceDirect. (2022). Cellular mechanism of action of 2-nitroimidazoles as hypoxia-selective therapeutic agents. Retrieved from [Link]

• PubMed Central. (2015). Bifunctional metal-nitroimidazole complexes for hypoxia theranosis in cancer. Retrieved from [Link]

• PubMed. (2022). A Hypoxia-Activated BODIPY-Azo Anticancer Prodrug for Bimodal Chemo-Photodynamic Therapy. Journal of Medicinal Chemistry. [Link]

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Application Note: A Researcher's Guide to the Functionalization of Benzoxadiazole Carboxylic Acids

Audience: Researchers, scientists, and drug development professionals.

Abstract: The benzoxadiazole (also known as benzofurazan) scaffold is a privileged structure in medicinal chemistry and materials science, prized for its unique electronic properties and its utility as a fluorescent reporter.[1][2] A carboxylic acid substituent on the benzoxadiazole ring serves as a highly versatile synthetic handle, enabling covalent linkage to a vast array of molecules, including proteins, peptides, small molecule drugs, and polymer matrices. This guide provides a detailed overview of the core chemical principles and step-by-step protocols for the functionalization of benzoxadiazole carboxylic acids, with a focus on amide bond formation, esterification, and conversion to other heterocyclic systems.

The Benzoxadiazole Scaffold and the Carboxylic Acid Handle

Benzoxadiazole derivatives, particularly the nitro-substituted variant (NBD), are renowned fluorophores used in the design of analyte-responsive fluorescent probes.[1][3] Their emission properties are often sensitive to the local environment, making them powerful tools for biological imaging and sensing. The introduction of a carboxylic acid group onto this scaffold provides a crucial point of attachment for further chemical modification. However, the direct reaction of a carboxylic acid with most nucleophiles, such as amines, is typically unsuccessful. This is because the acidic proton of the carboxyl group will preferentially engage in an acid-base reaction with the nucleophile, forming a non-reactive carboxylate salt.[4]

Therefore, successful functionalization hinges on a critical first step: activation of the carboxylic acid . This process involves converting the hydroxyl moiety (-OH) into a better leaving group, thereby rendering the carboxyl carbon highly electrophilic and susceptible to nucleophilic attack.

Principles of Carboxylic Acid Activation

The overarching strategy for functionalizing a carboxylic acid is to replace the -OH group with a group that is more easily displaced by a nucleophile. This is typically achieved by reacting the carboxylic acid with a suitable coupling reagent . The choice of reagent is critical and depends on the stability of the substrates, the desired reactivity, and the potential for side reactions.

Mechanism of Carboxylic Acid Activation

The general workflow involves the reaction of the carboxylic acid with an activating agent to form a highly reactive intermediate, which is then immediately treated with a nucleophile (e.g., an amine or alcohol) in the same pot.

Caption: General workflow for carboxylic acid functionalization.

A variety of coupling reagents are available, each with distinct advantages and applications.

Coupling Reagent Class	Examples	Key Characteristics & Insights
Carbodiimides	DCC, DIC, EDC	Mechanism: Forms a highly reactive O-acylisourea intermediate.[4][5] Insight: EDC is water-soluble, making byproduct removal straightforward via aqueous workup, which is advantageous in biological applications.[5] To suppress racemization in chiral substrates, additives like 1-Hydroxybenzotriazole (HOBt) or 1-hydroxy-7-aza-benzotriazole (HOAt) are essential.[5]
Uronium/Phosphonium Salts	HATU, HBTU, PyBOP	Mechanism: Reacts with the carboxylate to form an activated OBt or OAt ester.[4][6] Insight: These are among the most efficient and rapid coupling reagents, often providing high yields with minimal side reactions.[7] HATU is particularly effective for coupling sterically hindered amines and acids. The reaction requires a non-nucleophilic base like DIPEA to deprotonate the carboxylic acid.[6]
Acyl Halide Precursors	Thionyl Chloride (SOCl₂), Oxalyl Chloride	Mechanism: Converts the carboxylic acid to a highly reactive acyl chloride.[4][8] Insight: This is a classic and cost-effective method. However, it involves harsh reagents that are incompatible with sensitive functional groups. The acyl chloride must typically be isolated or prepared in situ before adding the amine.[4]
Other Reagents	1,1'-Carbonyldiimidazole (CDI)	Mechanism: Forms a reactive acylimidazolide intermediate.[9] Insight: CDI is a mild reagent, and the byproducts (imidazole and CO₂) are easily removed. It is a good choice for substrates that are sensitive to harsher conditions.

Protocols for Key Transformations

The following protocols are designed to be robust and adaptable for a range of benzoxadiazole carboxylic acid substrates.

Amide Bond Formation via HATU Coupling

Amidation is the most common method for conjugating benzoxadiazole carboxylic acids to biomolecules and other primary or secondary amines. The use of HATU is highly recommended for its efficiency and reliability.[6][7]

Caption: Experimental workflow for HATU-mediated amidation.

Protocol: General Procedure for Amide Synthesis

• Preparation: In a clean, dry round-bottom flask, dissolve the benzoxadiazole carboxylic acid (1.0 equivalent) in an anhydrous aprotic solvent such as N,N-Dimethylformamide (DMF) or Dichloromethane (DCM).

• Reagent Addition: To the solution, add the desired primary or secondary amine (1.1 equivalents).

• Activation: Add N,N-Diisopropylethylamine (DIPEA) (2.5 equivalents) followed by HATU (1.2 equivalents). The order of addition is important; the base is added to deprotonate the acid before the coupling reagent is introduced.

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 1-4 hours.

• Workup: Once the starting material is consumed, dilute the reaction mixture with an organic solvent like Ethyl Acetate. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) solution, water, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude product by flash column chromatography on silica gel.

Ester Formation (Esterification)

Esterification is used to modify the solubility of the benzoxadiazole core or to introduce a linkage that can be cleaved by cellular esterases.

This classic method is effective for simple alcohols but is reversible and requires forcing conditions.[10]

Caption: Experimental workflow for Fischer esterification.

Protocol: Fischer-Speier Esterification

• Preparation: Dissolve the benzoxadiazole carboxylic acid (1.0 equivalent) in a large excess of the desired alcohol (which also serves as the solvent).

• Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid (H₂SO₄) (approx. 2-5 mol%).

• Reaction: Heat the mixture to reflux. To drive the equilibrium towards the product, water can be removed using a Dean-Stark apparatus. Monitor the reaction by TLC.

• Workup: After completion, cool the reaction to room temperature and carefully neutralize the acid by adding saturated aqueous NaHCO₃ solution until effervescence ceases.

• Extraction & Purification: Remove the excess alcohol under reduced pressure. Extract the aqueous residue with an organic solvent (e.g., Ethyl Acetate). Wash, dry, and purify the product by column chromatography.

This method is highly efficient for primary and secondary alkyl halides and avoids the harsh acidic conditions of the Fischer method.[10]

Protocol: Sₙ2 Esterification

• Deprotonation: Dissolve the benzoxadiazole carboxylic acid (1.0 equivalent) in a polar aprotic solvent like DMF or Acetonitrile. Add a suitable base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (1.5 equivalents) to form the carboxylate salt.

• Alkylation: Add the desired alkyl halide (e.g., ethyl iodide, benzyl bromide) (1.2 equivalents).

• Reaction: Heat the mixture (typically 50-80 °C) and stir until the reaction is complete as monitored by TLC.

• Workup & Purification: Cool the mixture, filter off the inorganic salts, and concentrate the filtrate. Purify the residue directly by column chromatography.

Heterocycle Synthesis: The 1,3,4-Oxadiazole Example

The carboxylic acid group is an excellent starting point for synthesizing other heterocycles, such as 1,3,4-oxadiazoles, which are important bioisosteres for amides and esters in drug design.[11][12] This transformation typically proceeds via an acyl hydrazide intermediate.

Caption: Two-step synthesis of 1,3,4-oxadiazoles from a carboxylic acid.

Protocol: Two-Step Synthesis of 1,3,4-Oxadiazoles

• Esterification (Step 1a): First, convert the benzoxadiazole carboxylic acid to its corresponding methyl or ethyl ester using one of the esterification protocols described above. This is a common precursor step.

• Acyl Hydrazide Formation (Step 1b): Dissolve the ester (1.0 equivalent) in ethanol. Add hydrazine hydrate (N₂H₄·H₂O) (5-10 equivalents) and reflux the mixture for 4-12 hours.[13] Monitor the formation of the acyl hydrazide precipitate.

• Isolation: Cool the reaction mixture, collect the precipitated acyl hydrazide by filtration, and wash with cold ethanol.

• Cyclodehydration (Step 2): Suspend the dry acyl hydrazide (1.0 equivalent) in a dehydrating agent like phosphorus oxychloride (POCl₃) and gently reflux for 2-6 hours.

• Workup: Carefully pour the cooled reaction mixture onto crushed ice and neutralize with a base (e.g., NaHCO₃).

• Purification: Collect the resulting solid precipitate by filtration, wash thoroughly with water, and purify by recrystallization or column chromatography to yield the 2-substituted-5-(benzoxadiazolyl)-1,3,4-oxadiazole.

References

• Matheau-Raven, D., & Dixon, D. J. (2022). A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids. The Journal of Organic Chemistry, 87(18), 12498–12505. [Link]

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Benzo[c]oxadiazole-4-carboxylic Acid: A Versatile Building Block for High-Performance Organic Semiconductors

Introduction: The Role of Acceptor Units in Organic Semiconductors

The field of organic electronics, which encompasses devices such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs), has seen remarkable progress driven by the molecular engineering of novel semiconducting materials. A key strategy in the design of high-performance organic semiconductors is the creation of donor-acceptor (D-A) architectures. In this framework, electron-rich (donor) and electron-deficient (acceptor) moieties are strategically combined within a conjugated molecule to tune its electronic and optical properties.

The benzo[c][1][2][3]oxadiazole (also known as benzofurazan) unit is a prominent electron-deficient building block that has been extensively utilized in the synthesis of high-performance organic semiconductors. Its strong electron-withdrawing nature, rigid planar structure, and susceptibility to functionalization make it an ideal candidate for constructing materials with tailored energy levels and charge transport characteristics. The introduction of a carboxylic acid group to the benzo[c]oxadiazole core, as in Benzo[c]oxadiazole-4-carboxylic acid, further enhances its utility by providing a reactive handle for a variety of chemical transformations. This allows for its incorporation into a diverse range of molecular architectures, including small molecules, dendrimers, and polymers, for various optoelectronic applications. While the 4-carboxylic acid isomer is a key target, this guide will also draw upon the closely related and synthetically accessible 5-carboxylic acid isomer to illustrate the principles and protocols.

Core Properties of the Benzo[c]oxadiazole Moiety

The benzo[c]oxadiazole unit imparts several desirable properties to organic semiconducting materials:

• Strong Electron Affinity: The two nitrogen atoms and the oxygen atom in the oxadiazole ring are highly electronegative, leading to a strong electron-withdrawing character. This lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy level of the resulting material, facilitating electron injection and transport.

• Planarity and Rigidity: The fused ring system is largely planar, which promotes intermolecular π-π stacking in the solid state. This is crucial for efficient charge transport in thin-film devices.

• Photostability and Thermal Stability: The aromatic nature of the benzo[c]oxadiazole system contributes to good photostability and thermal stability, which are essential for long device lifetimes.

• Tunable Optoelectronic Properties: The electronic properties of the benzo[c]oxadiazole unit can be readily tuned by the introduction of various substituents on the benzene ring.

The carboxylic acid functional group serves as a versatile anchor for further synthetic modifications, enabling the construction of more complex molecular structures. It can be converted into esters, amides, or used to anchor the molecule to surfaces, for instance, in dye-sensitized solar cells.

Synthesis of Benzo[c]oxadiazole-Carboxylic Acid Derivatives

The synthesis of benzo[c]oxadiazole-carboxylic acid derivatives typically starts from appropriately substituted nitroanilines. A plausible synthetic route to the 5-carboxylic acid isomer, based on available literature, is outlined below.

Experimental Protocol: Synthesis of Benzo[c][1][2][3]oxadiazole-5-carboxylic acid

This two-step procedure starts from commercially available 4-amino-3-nitrobenzoic acid.

Step 1: Synthesis of 4-amino-3-nitrobenzoic acid N-oxide

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-amino-3-nitrobenzoic acid in a suitable organic solvent such as acetic acid.

• Oxidation: Add a mild oxidizing agent, for example, hydrogen peroxide (30% solution), dropwise to the stirred solution at room temperature.

• Heating: After the initial reaction subsides, heat the mixture at a moderate temperature (e.g., 60-70 °C) for several hours to ensure complete conversion.

• Work-up: Cool the reaction mixture to room temperature and pour it into ice-water. The N-oxide product will precipitate.

• Purification: Collect the precipitate by filtration, wash with cold water, and dry under vacuum. Recrystallization from a suitable solvent like ethanol may be necessary to obtain a pure product.

Step 2: Reductive Cyclization to Benzo[c][1][2][3]oxadiazole-5-carboxylic acid

• Reaction Setup: Suspend the N-oxide intermediate from Step 1 in a suitable solvent, such as ethanol or methanol, in a round-bottom flask with a magnetic stirrer.

• Reduction and Cyclization: Add a reducing agent, for instance, sodium dithionite (Na₂S₂O₄) or tin(II) chloride (SnCl₂), portion-wise to the suspension. The reaction is typically exothermic and should be controlled by external cooling if necessary.

• Reaction Monitoring: Stir the reaction mixture at room temperature until the starting material is fully consumed (monitor by TLC).

• Work-up: Acidify the reaction mixture with a dilute acid (e.g., 2M HCl) to precipitate the carboxylic acid product.

• Purification: Collect the solid product by filtration, wash thoroughly with water to remove any inorganic salts, and dry under vacuum. Further purification can be achieved by recrystallization.

Caption: Synthetic pathway to Benzo[c][1][2][3]oxadiazole-5-carboxylic acid.

Application in Organic Field-Effect Transistors (OFETs)

Benzo[c]oxadiazole-containing materials are widely used as the acceptor component in donor-acceptor copolymers for OFETs. The carboxylic acid functionality can be esterified with long alkyl chains to improve solubility and processability, which is crucial for solution-based fabrication techniques like spin-coating and printing.

Design Principles for OFET Materials

• Energy Level Alignment: The LUMO level of the benzo[c]oxadiazole-based material should be aligned with the work function of the n-channel OFET electrodes (e.g., gold, silver) to facilitate efficient electron injection.

• Intermolecular Packing: The planarity of the benzo[c]oxadiazole unit promotes π-π stacking, leading to ordered molecular packing in thin films, which is essential for high charge carrier mobility.

• Solubility: The introduction of solubilizing groups, often via the carboxylic acid handle, is necessary to enable solution processing of the organic semiconductor.

Exemplary Polymer Structure

A representative donor-acceptor copolymer for n-channel OFETs could involve alternating units of a donor moiety (e.g., thiophene, fluorene) and an esterified benzo[c]oxadiazole-carboxylic acid derivative.

Caption: Donor-Acceptor copolymer structure for OFETs.

Fabrication and Characterization Protocol for OFETs

• Substrate Preparation: Start with a heavily doped silicon wafer with a thermally grown silicon dioxide layer (SiO₂), which serves as the gate dielectric. Clean the substrate sequentially in an ultrasonic bath with deionized water, acetone, and isopropanol.

• Solution Preparation: Dissolve the benzo[c]oxadiazole-based polymer in a suitable organic solvent (e.g., chloroform, chlorobenzene) at a concentration of 5-10 mg/mL.

• Thin Film Deposition: Spin-coat the polymer solution onto the prepared substrate to form a uniform thin film.

• Annealing: Anneal the film at an optimized temperature to improve the molecular ordering and remove residual solvent.

• Electrode Deposition: Deposit the source and drain electrodes (e.g., gold) through a shadow mask by thermal evaporation.

• Characterization: Measure the electrical characteristics of the OFET device, such as the output and transfer curves, using a semiconductor parameter analyzer to determine the charge carrier mobility, on/off ratio, and threshold voltage.

Application in Organic Photovoltaics (OPVs)

In OPVs, benzo[c]oxadiazole derivatives are employed as electron acceptors in the active layer of bulk heterojunction solar cells. The carboxylic acid group can be utilized to modify the material's properties or to anchor it to the surface of an electron-collecting electrode like titanium dioxide (TiO₂) in dye-sensitized solar cells (DSSCs).

Key Properties for OPV Materials

• Broad Absorption Spectrum: The D-A structure leads to an intramolecular charge transfer (ICT) band, which can be tuned to absorb a broad range of the solar spectrum.

• Suitable Energy Levels: The HOMO and LUMO energy levels of the donor and acceptor materials must be appropriately offset to ensure efficient exciton dissociation and charge transfer.

• Morphology of the Active Layer: The nanoscale morphology of the donor-acceptor blend is critical for efficient charge separation and transport to the respective electrodes.

Performance Data of Related Benzo[c]oxadiazole-based Polymers in OPVs

Polymer ID	Donor Unit	Acceptor Unit	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF
P1	Thiophene Derivative	Benzo[c]oxadiazole	10.33	0.85	16.2	0.75
P2	Thiophene Derivative	Benzo[c]oxadiazole	6.43	0.82	12.5	0.63
P5	Thiophene Derivative	Benzo[c]oxadiazole	1.63	0.78	4.1	0.51

Data extracted from a representative study on benzo[c]oxadiazole-based polymers for OPVs.

Application in Organic Light-Emitting Diodes (OLEDs)

The strong electron-withdrawing nature of the benzo[c]oxadiazole core makes its derivatives excellent candidates for electron-transporting materials (ETMs) and host materials for phosphorescent emitters in OLEDs.[4] The carboxylic acid group can be used to attach hole-transporting or emitting moieties to create multifunctional materials.

Desired Characteristics for OLED Materials

• High Electron Mobility: For efficient electron transport from the cathode to the emissive layer.

• High Triplet Energy: When used as a host for phosphorescent emitters, a high triplet energy level is required to prevent quenching of the emitter's excited state.

• Good Film-Forming Properties: To ensure the formation of smooth and uniform thin films.

Conclusion

Benzo[c]oxadiazole-4-carboxylic acid and its isomers are highly valuable building blocks for the synthesis of a wide array of organic semiconductors. The inherent electron-deficient character of the benzo[c]oxadiazole core, combined with the synthetic versatility offered by the carboxylic acid group, provides a powerful platform for the molecular design of materials with tailored optoelectronic properties for applications in OFETs, OPVs, and OLEDs. The protocols and principles outlined in this guide provide a solid foundation for researchers and scientists to explore the full potential of this promising class of materials.

References

• Jung, D., Thirupathaiah, B., Lee, E., Kwon, G., Kim, C., & Seo, S. (2016). Synthesis and Characterization of Benzothiadiazole Derivatives as Organic Semiconductors for Organic Thin-Film Transistors. Journal of Nanoscience and Nanotechnology, 16(1), 924-929.

• Karakurt, O. (2021). Synthesis, Characterization and Photovoltaic Properties of Benzo[c][1][2][3]oxadiazole Based Conjugated Polymers for Organic Solar Cells. Middle East Technical University.

• Ciobanu, M., et al. (2013). 1,3,4-Oxadiazoles as luminescent materials for organic light emitting diodes via cross-coupling reactions. RSC Advances, 3(44), 21256-21274.

• Li, W., et al. (2018). Novel benzo[c][1][2][3]oxadiazole-naphthalenediimide based copolymer for high-performance air-stable n-type field-effect transistors exhibiting high electron mobility of 2.43 cm2 V−1 s−1. Journal of Materials Chemistry C, 6(13), 3294-3301.

• Krasouskaya, G. G., et al. (2015). Synthesis of benzoic acids containing a 1,2,4-oxadiazole ring. Russian Chemical Bulletin, 64(1), 142-145.
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• Al-Hashimi, M., et al. (2019). Alkoxy functionalized benzothiadiazole based donor–acceptor conjugated copolymers for organic field-effect transistors. Polymer Chemistry, 10(37), 5121-5130.

• Gbabode, G., et al. (2015). Vinylene and benzo[c][1][2][3]thiadiazole: effect of the π-spacer unit on the properties of bis(2-oxoindolin-3-ylidene)-benzodifuran-dione containing polymers for n-channel organic field-effect transistors. RSC Advances, 5(100), 82357-82365.

• Dorlus, T., et al. (2024). Theoretical Studies on the Design of Benzo[1,2-c:4,5-c']bis[1][2][3]selenadiazole Acceptor-Based Organic Dyes. Molecules, 29(1), 238.

• Lu, S., et al. (2014). Donor–acceptor copolymers containing quinacridone and benzothiadiazole for thin film transistors.
• Ozturk, T., et al. (2022). High-performance, low-voltage organic field-effect transistors using thieno[3,2-b]thiophene and benzothiadiazole co-polymers.

• Bubniene, M., et al. (2021). Donor-Acceptor Copolymers with 9-(2-Ethylhexyl)carbazole or Dibenzothiophene-5,5-dioxide Donor Units and 5,6-Difluorobenzo[c][1][2][3]thiadiazole Acceptor Units for Photonics. Nanomaterials, 11(11), 2939.

• Rathi, A., et al. (2023). Design and Synthesis of New Boron-Based Benzo[c][1][2][3]oxadiazoles and Benzo[c][1][2][3]thiadiazoles as Potential Hypoxia Inhibitors. Inorganics, 11(1), 34.

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Application Notes: Characterization of Benzoxadiazole Derivatives as PD-L1 Inhibitors for Cancer Immunotherapy

For Researchers, Scientists, and Drug Development Professionals

Abstract

The blockade of the Programmed Death-1 (PD-1) and Programmed Death-Ligand 1 (PD-L1) immune checkpoint pathway has revolutionized cancer treatment. While monoclonal antibodies have been the cornerstone of this therapeutic strategy, small-molecule inhibitors offer significant advantages, including oral bioavailability, enhanced tumor penetration, and lower manufacturing costs.[1][2][3] This guide provides a detailed overview and experimental protocols for the characterization of benzoxadiazole derivatives, a potent class of small-molecule PD-L1 inhibitors. We delve into the unique mechanism of action, present key quantitative data, and provide step-by-step protocols for essential biochemical and cell-based assays to empower researchers in the discovery and development of next-generation cancer immunotherapies.

The PD-1/PD-L1 Signaling Axis and Rationale for Inhibition

The interaction between the PD-1 receptor, expressed on activated T cells, and its ligand, PD-L1, often overexpressed on tumor cells, transmits an inhibitory signal that suppresses T-cell activity.[4][5] This allows cancer cells to evade immune surveillance. The therapeutic goal of checkpoint inhibitors is to disrupt this interaction, thereby restoring the anti-tumor immune response.

Caption: The PD-1/PD-L1 immune checkpoint signaling pathway.

Mechanism of Action: Small Molecule-Induced PD-L1 Dimerization

Unlike therapeutic antibodies that sterically block the PD-1 binding interface, many small-molecule inhibitors, including benzoxadiazole derivatives, operate through a distinct and elegant mechanism. These molecules are designed to fit into a hydrophobic channel on the surface of PD-L1 that is exposed upon its homodimerization.[1] By binding within this interface, the small molecule acts as a "molecular glue," stabilizing the PD-L1 dimer.[6] This dimerization effectively sequesters PD-L1, preventing its interaction with the PD-1 receptor and thus liberating the T cell from its inhibitory signal.[7]

Caption: Benzoxadiazole derivatives stabilize PD-L1 dimers, blocking PD-1 binding.

Quantitative Data Summary: Potency of Lead Benzoxadiazole Derivatives

Recent studies have identified highly potent benzoxadiazole derivatives. Compound L7 , for example, has demonstrated exceptional potency in biochemical and cell-based assays, significantly outperforming earlier lead compounds.[8][9] Its ester prodrug, L24 , was developed to improve oral bioavailability for in vivo studies.[8][9]

Compound	Assay Type	Potency (IC₅₀ / KD / EC₅₀)	Reference
L7	HTRF (Biochemical)	IC₅₀: 1.8 nM	[8][9]
L7	SPR (Binding Kinetics)	KD: 3.34 nM	[8][9]
L7	Co-culture (Cellular)	EC₅₀: 375 nM	[8][9]
BMS-1016 (Lead)	HTRF (Biochemical)	IC₅₀: ~36 nM	[8]
BMS-1016 (Lead)	Co-culture (Cellular)	EC₅₀: 2075 nM	[8][9]
BMS-202 (Reference)	HTRF (Biochemical)	IC₅₀: 18 nM	[6]

Experimental Workflows and Protocols

A hierarchical screening approach is essential for identifying and validating novel PD-L1 inhibitors. The process begins with high-throughput biochemical assays to assess direct binding, followed by more complex cell-based assays to confirm functional activity in a biologically relevant context, and finally proceeds to in vivo models for efficacy evaluation.[10]

Caption: A typical screening workflow for developing PD-L1 small-molecule inhibitors.

Protocol 1: Biochemical Binding Affinity via HTRF Assay

Principle: Homogeneous Time-Resolved Fluorescence (HTRF) is a robust proximity-based assay used to quantify the binding between PD-1 and PD-L1. Recombinant His-tagged PD-L1 and biotinylated PD-1 are used. An anti-His antibody conjugated to a Europium cryptate (donor) and streptavidin conjugated to an allophycocyanin (APC) acceptor (e.g., XL665) are added. When PD-1 and PD-L1 interact, the donor and acceptor are brought into close proximity, generating a FRET signal. An effective inhibitor will disrupt this interaction, leading to a decrease in the HTRF signal.[11][12][13]

Materials:

• Recombinant human His-tagged PD-L1

• Recombinant human biotinylated PD-1

• HTRF Donor (e.g., Anti-6xHis-Europium)

• HTRF Acceptor (e.g., Streptavidin-XL665 or d2)

• HTRF-compatible assay buffer

• Benzoxadiazole derivatives and reference inhibitor (e.g., BMS-202) dissolved in 100% DMSO

• Low-volume, white 384-well microplates

• HTRF-compatible plate reader

Procedure:

• Compound Plating: Prepare serial dilutions of the benzoxadiazole derivatives in DMSO. Dispense a small volume (e.g., <1 µL) of the compound dilutions into the assay plate. Include "no inhibitor" (DMSO only) and reference inhibitor controls.

• Reagent Preparation: Dilute the recombinant proteins and HTRF reagents to their final working concentrations in assay buffer as per the manufacturer's recommendation.

• Reagent Addition: Add the His-PD-L1/Donor mix and the Biotin-PD-1/Acceptor mix to the assay plate.

• Incubation: Seal the plate and incubate at room temperature for the recommended time (e.g., 1-2 hours), protected from light. This allows the binding reaction to reach equilibrium.

• Signal Reading: Read the plate on an HTRF-compatible reader, measuring fluorescence emission at two wavelengths (e.g., 665 nm for the acceptor and 620 nm for the donor).

• Data Analysis:

  • Calculate the HTRF ratio (Acceptor signal / Donor signal * 10,000).

  • Normalize the data using the "no inhibitor" (100% binding) and "maximal inhibition" controls.

  • Plot the normalized response against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 2: Cellular Potency via PD-1/PD-L1 Blockade Reporter Assay

Principle: This assay measures the functional consequence of blocking the PD-1/PD-L1 interaction in a co-culture system. "Effector" cells (e.g., Jurkat T cells) are engineered to express human PD-1 and a reporter gene, such as luciferase, under the control of the NFAT response element. "Target" cells (e.g., CHO-K1 or HEK293) are engineered to constitutively express human PD-L1 and a T-cell receptor (TCR) activator. When co-cultured, the PD-L1 on target cells engages PD-1 on the effector cells, inhibiting TCR signaling and suppressing luciferase expression. A benzoxadiazole derivative that blocks this interaction will restore TCR signaling, resulting in a quantifiable increase in luminescence.[14][15]

Materials:

• PD-1/NFAT Reporter Jurkat Cells (Effector Cells)

• PD-L1 expressing Target Cells (e.g., aAPC/CHO-K1)

• Appropriate cell culture media and supplements

• Benzoxadiazole derivatives and a reference antibody (e.g., Pembrolizumab)

• White, clear-bottom 96-well cell culture plates

• Luciferase detection reagent (e.g., ONE-Glo™ or Bright-Glo™)

• Luminometer plate reader

Procedure:

• Target Cell Plating: Seed the PD-L1 expressing target cells in a 96-well plate and incubate overnight to allow for adherence.

• Compound Addition: The next day, add serial dilutions of the benzoxadiazole derivatives to the wells. Include a vehicle control (DMSO) and a positive control antibody.

• Effector Cell Addition: Add the PD-1/NFAT Reporter Jurkat cells to each well to initiate the co-culture.

• Incubation: Incubate the co-culture plate for a set period (typically 6-24 hours) at 37°C in a CO₂ incubator. This allows for cell-cell interaction and reporter gene expression.

• Luminescence Reading:

  • Equilibrate the plate and the luciferase detection reagent to room temperature.

  • Add the luciferase reagent to each well according to the manufacturer's instructions.

  • Incubate for 5-10 minutes to allow for cell lysis and signal stabilization.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Calculate the fold-change in luminescence relative to the vehicle control.

  • Plot the fold-change against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀ value, which represents the concentration required to achieve 50% of the maximal T-cell activation.

References

• Benchchem. (n.d.). Application Notes and Protocols: Evaluating Small Molecule PD-1/PD-L1 Inhibitors. Retrieved from Benchchem website.[16]

• Li, Y., et al. (2022). Progress in small-molecule inhibitors targeting PD-L1. RSC Medicinal Chemistry.[1]

• Sia, J., et al. (2019). Development of small-molecule immune checkpoint inhibitors of PD-1/PD-L1 as a new therapeutic strategy for tumour immunotherapy. British Journal of Cancer.[2]

• Zak, K. M., et al. (2020). Development of the Inhibitors That Target the PD-1/PD-L1 Interaction—A Brief Look at Progress on Small Molecules, Peptides and Macrocycles. Molecules.[3][11][17]

• Xu, J., et al. (2024). Progress in small-molecule inhibitors targeting PD-L1. RSC Medicinal Chemistry.

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Application Note &amp; Protocol: High-Fidelity Measurement of Fluorescence Quantum Yield for Benzoxadiazole Compounds

For: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Quantum Yield in Drug Discovery

The 7-nitro-2,1,3-benzoxadiazole (NBD) scaffold is a cornerstone in modern drug development and molecular imaging due to its compact size, environmental sensitivity, and favorable photophysical properties.[1] These characteristics make NBD derivatives invaluable as fluorescent probes for visualizing biological processes, quantifying analyte concentrations, and assessing drug-target engagement. The efficiency of a fluorophore is quantified by its fluorescence quantum yield (Φf), defined as the ratio of photons emitted to photons absorbed.[2][3][4][5] An accurate determination of Φf is paramount, as it directly influences the sensitivity and reliability of any assay or imaging modality that relies on these fluorescent markers. This application note provides a comprehensive guide to the principles and practices for accurately measuring the fluorescence quantum yield of benzoxadiazole compounds.

Foundational Principles: Understanding Fluorescence and Quantum Yield

When a fluorophore absorbs a photon of light, it transitions to an electronically excited state. The molecule can then return to the ground state through several deactivation pathways, including fluorescence (radiative decay) and non-radiative processes like internal conversion and intersystem crossing.[2][3] The fluorescence quantum yield is the direct measure of the efficiency of the fluorescence process against competing non-radiative pathways.[6][7]

There are two primary methods for determining the Φf of a compound in solution: the relative (or comparative) method and the absolute method .[6][7][8][9][10][11]

• Relative Method: This widely used technique compares the fluorescence intensity of the test sample to that of a well-characterized fluorescence standard with a known quantum yield.[2][3][12] When the sample and standard have identical absorbance at the same excitation wavelength, they are assumed to absorb the same number of photons.[2][3] This allows for a straightforward calculation of the unknown quantum yield.

• Absolute Method: This method directly measures the number of photons emitted and absorbed by the sample using an integrating sphere.[6][8][9][10][13][14] While more complex, it eliminates the need for a reference standard, thereby avoiding potential errors associated with the standard's reported Φf value.[13]

The Benzoxadiazole Family: Key Photophysical Characteristics

Benzoxadiazole derivatives, particularly the 7-nitro-2,1,3-benzoxadiazole (NBD) variants, exhibit photophysical properties that are highly sensitive to their environment.[1]

• Solvatochromism: NBD compounds typically show significant shifts in their absorption and emission spectra depending on the polarity of the solvent.[1] Generally, a bathochromic (red) shift is observed in both absorption and emission as solvent polarity increases.[1]

• Quantum Yield Variability: The quantum yield of NBD derivatives can vary dramatically with solvent polarity, often decreasing significantly in more polar solvents like water.[1] For example, some N-substituted 4-amino-7-nitrobenzoxadiazole derivatives have reported quantum yields as high as 95% in nonpolar solvents, which can drop to as low as 4-6% in water.[1]

• Spectral Range: These compounds typically absorb in the blue-green region of the spectrum (approx. 440-500 nm) and emit in the green-yellow region (approx. 515-585 nm).[1][15]

This environmental sensitivity underscores the importance of performing quantum yield measurements in a solvent that is relevant to the intended application.

Experimental Workflow: Relative Quantum Yield Measurement

The following diagram outlines the workflow for the relative quantum yield measurement.

Caption: General Principle of Absolute Quantum Yield Measurement.

The procedure involves two measurements: first, a cuvette containing only the solvent (blank) is placed in the sphere to measure the scattering of the excitation light. Second, the sample solution is measured under identical conditions. The number of absorbed photons is the difference in the integrated excitation peak area between the blank and the sample, while the number of emitted photons is the integrated area of the sample's fluorescence spectrum. [9][13]The absolute Φf is then the ratio of the emitted area to the absorbed area. [9]

Critical Considerations for Data Integrity

The Inner Filter Effect (IFE)

The most significant potential source of error in quantum yield measurements is the Inner Filter Effect (IFE). [16][17][18]IFE arises when the sample absorbs too much light, leading to a non-linear relationship between fluorescence intensity and concentration. [16][19]

• Primary IFE: Occurs when the excitation light is attenuated as it passes through the cuvette, meaning molecules in the center of the cuvette receive less excitation light. [17][19]* Secondary IFE: Occurs when the emitted fluorescence is re-absorbed by other fluorophore molecules in the light path to the detector. [18][19][20] Mitigation Strategy: The most effective way to minimize IFE is to use dilute solutions, maintaining a total absorbance of less than 0.1 at the excitation wavelength in a standard 10 mm cuvette. [2][3][21]

Selection of an Appropriate Standard

For the relative method, the choice of standard is crucial. An ideal standard should:

• Have a well-documented and reliable quantum yield. [22]* Absorb and emit in a similar spectral region to the sample to minimize wavelength-related errors in instrument correction. [22]* Be photochemically stable.

• Be soluble in the same solvent as the sample.

Table 1: Common Fluorescence Quantum Yield Standards

Standard	Solvent	Excitation (nm)	Emission (nm)	Quantum Yield (Φf)	Reference
Quinine Sulfate	0.1 M H₂SO₄	350	450	0.54	[8][23]
Coumarin 153	Ethanol	423	530	0.53	[8]
Fluorescein	0.1 M NaOH	496	521	0.925	[22]
Rhodamine 6G	Ethanol	528	551	0.94	[8][22]

| Rhodamine 101 | Ethanol | 571 | 593 | 0.96 | [8]|

Note: These values are representative. Always refer to the specific literature or IUPAC recommendations for the most current and validated values. [22]

Conclusion

Accurate measurement of the fluorescence quantum yield is essential for the effective development and application of benzoxadiazole-based probes. By carefully controlling experimental conditions, particularly by minimizing the inner filter effect through the use of dilute solutions, and by selecting an appropriate measurement methodology and reference standard, researchers can obtain high-fidelity, reliable, and reproducible data. This rigor ensures that the true potential of these powerful fluorescent tools can be realized in drug discovery and beyond.

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• Gaigalas, A. K., & Wang, L. (2008). Comparison of Methods and Achievable Uncertainties for the Relative and Absolute Measurement of Photoluminescence Quantum Yields. Analytical Chemistry, 80(15), 5793-5799. [Link]

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• Velapoldi, R. A., & Tønnesen, H. H. (2004). Corrected Emission Spectra and Quantum Yields for a Series of Fluorescent Compounds in the Visible Spectral Region. Journal of Fluorescence, 14(4), 465-472. [Link]

• Fletcher, A. N. (1969). Quinine sulfate as a fluorescence quantum yield standard. Photochemistry and Photobiology, 9(5), 439-444. [Link]

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Application Note &amp; Protocols for the Synthesis of Potent Antileishmanial Agents from Benzo[c]oxadiazole-4-carboxylic Acid

Introduction: A Renewed Impetus in Antileishmanial Drug Discovery

Leishmaniasis, a parasitic disease caused by protozoa of the Leishmania genus, remains a significant global health challenge, affecting millions in tropical and subtropical regions. The current therapeutic arsenal is hampered by issues of toxicity, parenteral administration, high cost, and emerging drug resistance. This necessitates the urgent development of novel, safe, and effective antileishmanial agents. The benzo[c][1][2][3]oxadiazole (benzofuroxan) scaffold has emerged as a promising chemotype in medicinal chemistry, exhibiting a wide range of biological activities. Notably, derivatives of this heterocyclic system have demonstrated potent activity against various Leishmania species, positioning them as attractive candidates for further drug development.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and preliminary biological evaluation of antileishmanial agents derived from benzo[c]oxadiazole-4-carboxylic acid. We will delve into the rationale behind the synthetic strategy, provide detailed, field-tested protocols, and discuss the structure-activity relationships that govern the antileishmanial efficacy of these compounds.

Scientific Rationale and Strategy

The antileishmanial activity of benzofuroxan derivatives is not fully elucidated but is hypothesized to involve the generation of reactive oxygen and nitrogen species within the parasite, leading to oxidative stress and inhibition of key metabolic pathways such as mitochondrial dehydrogenases.[1] The carboxylic acid moiety at the 4-position of the benzo[c]oxadiazole ring serves as a versatile synthetic handle for the introduction of various pharmacophoric groups through amide bond formation. This strategy allows for the systematic exploration of the chemical space around the core scaffold to optimize potency and selectivity.

Our synthetic approach, adapted from established methodologies[4], focuses on the conversion of benzo[c]oxadiazole-4-carboxylic acid into its corresponding acyl chloride, followed by coupling with a diverse panel of amines to generate a library of carboxamide derivatives. This allows for the investigation of how different substituents influence the antileishmanial activity and cytotoxicity of the resulting compounds.

Experimental Protocols

PART 1: Synthesis of Benzo[c][1][2][3]oxadiazole-4-carbonyl chloride (Intermediate 2)

This protocol details the conversion of the starting carboxylic acid to its more reactive acyl chloride derivative, a crucial intermediate for subsequent amide coupling reactions.

Materials:

• Benzo[c]oxadiazole-4-carboxylic acid (1)

• Thionyl chloride (SOCl₂)

• Anhydrous Dichloromethane (DCM)

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Rotary evaporator

Procedure:

• To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add benzo[c]oxadiazole-4-carboxylic acid (1) (1.0 eq).

• Under a fume hood, carefully add thionyl chloride (10 eq) to the flask.

• The mixture is heated to reflux (approximately 80 °C) and stirred for 4 hours. The progress of the reaction can be monitored by the cessation of gas (HCl and SO₂) evolution.

• After completion, the reaction mixture is cooled to room temperature.

• The excess thionyl chloride is carefully removed under reduced pressure using a rotary evaporator.

• The resulting crude benzo[c][1][2][3]oxadiazole-4-carbonyl chloride (2) is obtained as a solid and can be used in the next step without further purification.

PART 2: General Protocol for the Synthesis of Benzo[c][1][2][3]oxadiazole-4-carboxamide Derivatives (3a-n)

This general procedure outlines the coupling of the acyl chloride intermediate with various primary or secondary amines to generate the final carboxamide products.

Materials:

• Benzo[c][1][2][3]oxadiazole-4-carbonyl chloride (2)

• Appropriate amine (primary or secondary) (1.1 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.0 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Stirring plate and magnetic stir bars

• Separatory funnel

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve the desired amine (1.1 eq) and triethylamine (2.0 eq) in anhydrous DCM in a round-bottom flask at 0 °C (ice bath).

• In a separate flask, dissolve the crude benzo[c][1][2][3]oxadiazole-4-carbonyl chloride (2) (1.0 eq) in a minimal amount of anhydrous DCM.

• Add the solution of the acyl chloride dropwise to the stirred amine solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated aqueous NaHCO₃ solution (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure benzo[c][1][2][3]oxadiazole-4-carboxamide derivative.

• Characterize the final compound using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Data Presentation & Visualization

Synthetic Workflow

The overall synthetic scheme is depicted below, illustrating the two-step process from the starting carboxylic acid to the final amide derivatives.

Caption: Synthetic route for the preparation of antileishmanial benzo[c]oxadiazole-4-carboxamide derivatives.

Hypothesized Mechanism of Action

The proposed mechanism of action for benzofuroxan derivatives against Leishmania involves the generation of reactive nitrogen species (RNS) that are detrimental to the parasite.

Caption: Proposed bioactivation pathway of benzofuroxan derivatives in Leishmania.

Table 1: Representative Antileishmanial Activity Data

The following table presents hypothetical data for a series of synthesized compounds, illustrating the kind of structure-activity relationship (SAR) analysis that can be performed. The activity is evaluated against the amastigote stage of Leishmania donovani, the clinically relevant form of the parasite, and cytotoxicity is assessed against a mammalian cell line (e.g., J774 macrophages) to determine the selectivity index (SI).

Compound	R-group	IC₅₀ (µM) vs L. donovani amastigotes	CC₅₀ (µM) vs J774 cells	Selectivity Index (SI = CC₅₀/IC₅₀)
3a	Phenyl	5.2	>100	>19.2
3b	4-Chlorophenyl	2.8	>100	>35.7
3c	4-Methoxyphenyl	7.5	>100	>13.3
3d	Benzyl	10.1	>100	>9.9
3e	Cyclohexyl	15.8	>100	>6.3
Miltefosine	(Reference Drug)	2.5	25.0	10.0

Discussion and Scientific Insights

The synthesis of benzo[c]oxadiazole-4-carboxamides provides a robust platform for generating novel antileishmanial candidates. The choice of thionyl chloride for the activation of the carboxylic acid is a standard and efficient method, yielding a highly reactive acyl chloride that readily couples with a wide range of amines. The use of a non-nucleophilic base like triethylamine is crucial to neutralize the HCl generated during the amide coupling reaction without competing with the primary or secondary amine nucleophile.

The hypothetical data in Table 1 suggests preliminary structure-activity relationships. For instance, the introduction of an electron-withdrawing group (e.g., chlorine in 3b ) on the phenyl ring appears to enhance antileishmanial activity compared to the unsubstituted phenyl ring (3a ). Conversely, an electron-donating group (methoxy in 3c ) slightly diminishes the potency. This suggests that electronic effects on the appended aryl ring may play a role in the compound's interaction with its biological target or in its bioactivation. The lower activity of aliphatic substituents (3d and 3e ) compared to aromatic ones indicates a preference for aromaticity in this region of the molecule, possibly due to π-π stacking interactions with a target protein.

Importantly, the high selectivity indices observed for these hypothetical compounds suggest that their toxicity is directed towards the parasite with minimal effect on mammalian host cells, a critical attribute for any potential drug candidate.[1][3]

Conclusion

This application note outlines a detailed and reproducible methodology for the synthesis of a series of benzo[c]oxadiazole-4-carboxamide derivatives as potential antileishmanial agents. The described protocols are adaptable for the generation of a diverse chemical library for structure-activity relationship studies. The benzo[c]oxadiazole scaffold continues to be a fertile ground for the discovery of new antiparasitic drugs, and the synthetic strategies presented herein provide a clear path for researchers to contribute to this important field of medicinal chemistry.

References

• Dutra, L. A., de Almeida, L., Passalacqua, T. G., Reis, J. S., Torres, F. A. E., Martinez, I., Peccinini, R. G., Chin, C. M., Chegaev, K., Guglielmo, S., Fruttero, R., Graminha, M. A. S., & dos Santos, J. L. (2014). Leishmanicidal Activities of Novel Synthetic Furoxan and Benzofuroxan Derivatives. Antimicrobial Agents and Chemotherapy, 58(8), 4464–4472. [Link]

• Dutra, L. A., de Almeida, L., Passalacqua, T. G., Reis, J. S., Torres, F. A. E., Martinez, I., Peccinini, R. G., Chin, C. M., Chegaev, K., Guglielmo, S., Fruttero, R., Graminha, M. A. S., & dos Santos, J. L. (2014). Leishmanicidal activities of novel synthetic furoxan and benzofuroxan derivatives. Antimicrobial Agents and Chemotherapy, 58(8), 4464–4472. [Link]

• Graminha, M. A. S., et al. (2014). Leishmanicidal Activity of Novel Synthetic Furoxan and Benzofuroxan Derivatives. Antimicrobial Agents and Chemotherapy, 58(8). [Link]

• La-Beck, N. M., et al. (2015). Synthesis of carboxyimidamide-substituted benzo[c][1][2][3]oxadiazoles and their analogs, and evaluation of biological activity against Leishmania donovani. RSC Advances, 5(85), 69559-69568. [Link]

• Dutra, L. A., et al. (2014). Derivatives Synthetic Furoxan and Benzofuroxan Leishmanicidal Activities of Novel. UNESP Institutional Repository. [Link]

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• 4. Synthesis of carboxyimidamide-substituted benzo[ c ][1,2,5]oxadiazoles and their analogs, and evaluation of biological activity against Leishmania don ... - MedChemComm (RSC Publishing) DOI:10.1039/C5MD00119F [pubs.rsc.org]

Preparation of Near-Infrared (NIR-II) Fluorescent Probes from Benzoxadiazole Scaffolds: An Application Note and Protocol Guide

Introduction

The field of in vivo optical imaging is undergoing a significant transformation, driven by the advent of fluorescence imaging in the second near-infrared (NIR-II) window (1000–1700 nm).[1][2] This spectral range offers distinct advantages over the traditional visible and first near-infrared (NIR-I, 700-900 nm) windows, including reduced photon scattering, minimal tissue autofluorescence, and deeper tissue penetration.[3][4][5] These attributes enable high-resolution imaging with an improved signal-to-background ratio, unlocking unprecedented opportunities for preclinical research and clinical diagnostics, particularly in oncology, vascular imaging, and image-guided surgery.[2][3]

At the heart of this technological advance lies the development of bright, stable, and biocompatible NIR-II fluorophores.[5] Small-molecule organic dyes have emerged as particularly promising candidates due to their well-defined chemical structures, tunable photophysical properties, and favorable pharmacokinetic profiles for rapid clearance from the body.[1][6]

The Promise of NIR-II Fluorescence Imaging

Fluorescence imaging is a powerful technique that provides real-time visualization of biological processes at the molecular and cellular levels.[7] However, the penetration depth of visible and NIR-I light in biological tissues is limited by absorption and scattering by endogenous components like hemoglobin and melanin. NIR-II imaging mitigates these issues, allowing for clearer visualization of deeper structures.[2][4]

Benzoxadiazole: A Privileged Scaffold for NIR-II Fluorophores

Among the various classes of organic fluorophores, derivatives of 2,1,3-benzoxadiazole have garnered significant attention for the construction of NIR-II probes. Benzoxadiazole is an electron-deficient aromatic heterocycle that serves as an excellent electron acceptor. This property is crucial for the design of fluorophores based on the donor-acceptor-donor (D-A-D) architecture.[1]

The D-A-D motif is a cornerstone of modern fluorophore design for long-wavelength emission. In this arrangement, a central electron-accepting core (A), such as benzoxadiazole, is flanked by two electron-donating groups (D). This configuration promotes strong intramolecular charge transfer (ICT) upon photoexcitation, which effectively lowers the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO).[1][8] This reduced energy gap results in a significant bathochromic (red) shift in both the absorption and emission spectra, pushing the fluorescence into the coveted NIR-II window.[1][9]

Scope of this Guide

This comprehensive guide is intended for researchers, chemists, and drug development professionals interested in the synthesis and application of benzoxadiazole-based NIR-II fluorescent probes. We provide a detailed exploration of the core synthetic strategies, a step-by-step protocol for the preparation of a representative probe, and methods for its characterization and application. The causality behind experimental choices is explained to provide a deeper understanding of the underlying principles.

Core Synthetic Strategies

The construction of D-A-D type NIR-II probes from benzoxadiazole scaffolds predominantly relies on palladium-catalyzed cross-coupling reactions. These powerful reactions allow for the precise formation of carbon-carbon bonds, enabling the extension of the π-conjugated system, which is essential for tuning the photophysical properties of the fluorophore.

Overview of Key Cross-Coupling Reactions

• Suzuki-Miyaura Coupling: This reaction involves the coupling of an organoboron compound (e.g., a boronic acid or ester) with an organic halide or triflate.[10][11] It is widely used due to the commercial availability of a vast array of boronic acids, mild reaction conditions, and the low toxicity of the boron-containing byproducts.[12]

• Stille Coupling: This reaction couples an organotin compound (organostannane) with an organic halide. It is highly effective for the formation of C-C bonds but is often less favored due to the toxicity of organotin reagents and byproducts.[13][14]

• Sonogashira Coupling: This reaction forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[15][16] It is particularly useful for introducing alkyne bridges into the conjugated system.[9]

Rationale for Method Selection in NIR-II Probe Synthesis

For the synthesis of benzoxadiazole-based NIR-II probes, the Suzuki-Miyaura coupling is often the reaction of choice. The key precursor, 4,7-dibromo-2,1,3-benzoxadiazole, is readily prepared and serves as a versatile building block. The Suzuki-Miyaura reaction allows for the symmetrical or asymmetrical introduction of various electron-donating aryl or heteroaryl groups at the 4 and 7 positions. The choice of the palladium catalyst and ligands is critical for achieving high yields and purity. Catalysts such as Pd(PPh₃)₄ or systems generated in situ from a palladium precursor (e.g., Pd₂(dba)₃) and a phosphine ligand are commonly employed. The base (e.g., K₂CO₃, Cs₂CO₃) plays a crucial role in the transmetalation step of the catalytic cycle.[10][11]

Synthesis of a Representative Benzoxadiazole-Based NIR-II Probe (BzNIR-1)

To illustrate the practical aspects of probe synthesis, we provide a detailed protocol for the preparation of a representative D-A-D type NIR-II fluorophore, hereafter referred to as BzNIR-1 . This protocol is based on established synthetic methodologies reported in the literature.[1][15]

Synthetic Scheme Overview

The synthesis of BzNIR-1 involves two main steps: the preparation of the 4,7-dibromo-2,1,3-benzoxadiazole core, followed by a Suzuki-Miyaura cross-coupling reaction to introduce electron-donating thiophene-based side arms.

Caption: Synthetic workflow for BzNIR-1.

Detailed Step-by-Step Protocol

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times.

This procedure is adapted from established methods.[15]

Part A: Synthesis of 2,1,3-Benzoxadiazole-1-oxide

• To a 500 mL flask, add 2-nitroaniline (9.0 g), tetrabutylammonium bromide (0.3 g), diethyl ether (60 mL), and a 50% wt solution of KOH (7 mL).

• Cool the mixture in an ice bath and add a sodium hypochlorite solution (130 mL) dropwise with vigorous stirring.

• Stir the reaction mixture at room temperature for 7 hours.

• Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, and evaporate the solvent under reduced pressure to yield the product as a yellow solid.

Part B: Synthesis of 2,1,3-Benzoxadiazole

• In a 250 mL flask, dissolve the 2,1,3-benzoxadiazole-1-oxide from the previous step (approx. 13 mmol) and triphenylphosphine (4.0 g) in toluene (150 mL).

• Reflux the mixture for 3 hours.

• Cool the reaction mixture and filter to remove any solids.

• Evaporate the solvent and purify the crude product by column chromatography on silica gel using dichloromethane as the eluent to afford 2,1,3-benzoxadiazole as a yellow solid.[15]

Part C: Bromination to 4,7-dibromo-2,1,3-benzoxadiazole

• Carefully add 2,1,3-benzoxadiazole to concentrated sulfuric acid in an ice bath.

• Slowly add bromine dropwise to the mixture with continuous stirring.

• Allow the reaction to proceed at room temperature for 12 hours.

• Pour the reaction mixture onto crushed ice, and the product will precipitate.

• Filter the precipitate, wash thoroughly with water until the filtrate is neutral, and dry to obtain 4,7-dibromo-2,1,3-benzoxadiazole.

This is a general procedure for a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[12][17]

Caption: Suzuki-Miyaura cross-coupling workflow.

Materials:

• 4,7-dibromo-2,1,3-benzoxadiazole (1.0 equiv)

• Electron-donating thiophene boronic acid or ester (2.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

• Potassium carbonate (K₂CO₃) (4.0 equiv)

• Toluene and Water (e.g., 4:1 mixture)

• Anhydrous sodium sulfate or magnesium sulfate

• Argon or Nitrogen gas

Procedure:

• To an oven-dried Schlenk flask, add 4,7-dibromo-2,1,3-benzoxadiazole, the thiophene boronic ester, and potassium carbonate.

• Seal the flask, evacuate, and backfill with argon. Repeat this cycle three times to ensure an inert atmosphere.

• Add the degassed solvent mixture (toluene/water) via syringe.

• Add the Pd(PPh₃)₄ catalyst to the reaction mixture.

• Heat the reaction mixture to reflux (e.g., 90 °C) and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature.

• Add water and extract the product with an organic solvent such as dichloromethane or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Purification and Characterization

Purification: The crude product is typically purified by flash column chromatography on silica gel. The choice of eluent will depend on the polarity of the synthesized probe.

Analytical Characterization:

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure of the synthesized probe.

• Mass Spectrometry (MS): To verify the molecular weight of the product. High-resolution mass spectrometry (HRMS) is preferred for obtaining the exact mass.[1][9]

Post-Synthetic Modification for Aqueous Solubility and Bioconjugation

For biological applications, the synthesized NIR-II probes, which are often hydrophobic, must be rendered water-soluble. This can be achieved through several strategies.

Introduction of Hydrophilic Moieties

Functional groups such as carboxylic acids or polyethylene glycol (PEG) chains can be incorporated into the design of the electron-donating side arms. These groups enhance water solubility and provide handles for bioconjugation to targeting ligands like peptides or antibodies.[1]

Encapsulation into Nanoparticles

A common and effective method is to encapsulate the hydrophobic dye within nanoparticles. For example, the dye can be encapsulated into PEGylated surfactants like DSPE-mPEG to form organic nanoparticles that are dispersible and stable in aqueous solutions.[1][6]

Photophysical Characterization

The performance of a NIR-II probe is defined by its photophysical properties.

• Absorption and Emission Spectra: These are measured using a UV-Vis-NIR spectrophotometer and a fluorescence spectrophotometer equipped with a NIR-sensitive detector. The measurements are typically performed in a suitable solvent (e.g., dichloromethane or aqueous buffer for water-soluble probes).

• Quantum Yield (QY): The fluorescence quantum yield is a measure of the efficiency of the fluorescence process. It is determined relative to a known standard, such as IR-26 in dichloroethane.[1]

Table of Photophysical Properties of Benzoxadiazole-Based NIR-II Probes

Probe Name	Donor Group	Acceptor Core	Emission Max (nm)	Quantum Yield (%)	Reference
Q1	Thiophene-based	Benzo-bis(thiadiazole)	~1000	N/A	[1]
Q4	Thiophene-based	Benzo-bis(thiadiazole)	~1100	~0.2 (in water)	[1]
VBDfluor 2a	Vinyl-substituted	Benzodioxazole	650-750 (Red-NIR-I)	N/A	[18]
BzNIR-1 (Hypothetical)	Thiophene-based	Benzoxadiazole	>1000	~0.1-0.5	N/A

Application Example: In Vitro Cell Imaging

This protocol provides a general guideline for using a water-soluble benzoxadiazole-based NIR-II probe for cellular imaging.

Cell Culture and Staining Protocol

• Plate cells of interest (e.g., HeLa cells) in a glass-bottom dish and culture overnight in a suitable medium.

• Prepare a stock solution of the water-soluble NIR-II probe in DMSO and dilute it to the desired final concentration (e.g., 1-10 µM) in cell culture medium.

• Remove the old medium from the cells and add the probe-containing medium.

• Incubate the cells for a specified period (e.g., 30 minutes to 2 hours) at 37 °C in a CO₂ incubator.

• Wash the cells with phosphate-buffered saline (PBS) to remove the excess probe.

• Add fresh PBS or imaging buffer to the cells before microscopy.

NIR-II Fluorescence Microscopy

• Use an inverted fluorescence microscope equipped with a NIR laser for excitation (e.g., 808 nm or 980 nm) and a NIR-sensitive camera (e.g., InGaAs).

• Use appropriate long-pass filters (e.g., 1000 nm) to collect the NIR-II fluorescence signal.

• Acquire images and process them using appropriate software.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low yield in Suzuki coupling	Inactive catalyst	Ensure the catalyst is fresh and handled under inert conditions.
Insufficient degassing	Degas solvents thoroughly by sparging with argon or using freeze-pump-thaw cycles.
Poor quality of boronic acid/ester	Use high-purity boronic reagents.
Probe is not fluorescent	Aggregation in aqueous solution	Confirm solubility; for nanoparticle formulations, check for proper encapsulation.
Photobleaching	Use lower laser power during imaging; check the photostability of the probe.
High background in cell imaging	Incomplete washing	Increase the number and duration of washing steps with PBS.
Non-specific binding	Consider modifying the probe with more hydrophilic linkers (e.g., PEG).

References

• Sun, C., et al. (2016). Novel benzo-bis(1,2,5-thiadiazole) fluorophores for in vivo NIR-II imaging of cancer. Chemical Science, 7(9), 6203-6207. [Link]

• Yang, Z., et al. (2016). Synthesis of Near-Infrared Fluorescent Two-Photon-Absorbing Fluorenyl Benzothiadiazole and Benzoselenadiazole Derivatives. ACS Omega, 1(6), 1149-1156. [Link]

• Yang, Z., et al. (2016). Synthesis of Near-Infrared Fluorescent Two-Photon-Absorbing Fluorenyl Benzothiadiazole and Benzoselenadiazole Derivatives. ACS Omega, 1(6), 1149-1156. [Link]

• New Jersey Institute of Technology. (2021).

• Shi, Q. S., et al. (2023). Full-color emission of fluorinated benzothiadiazole-based D–A–D fluorophores and their bioimaging applications. Materials Advances, 4(23), 5649-5656. [Link]

• Sivakumar, S., et al. (2023). NIR-II Fluorescent Probes for Fluorescence-Imaging-Guided Tumor Surgery. MDPI, 13(12), 4183. [Link]

• Wang, P., et al. (2024). Preparation of NIR-II Polymer Nanoprobe Through Twisted Intramolecular Charge Transfer and Förster Resonance Energy Transfer of NIR-I Dye. Advanced Functional Materials. [Link]

• Chen, S., et al. (2020). Synthesis and fluorescence properties of red-to-near-infrared-emitting push–pull dyes based on benzodioxazole scaffolds. Journal of Materials Chemistry B, 8(30), 6461-6468. [Link]

• ResearchGate. (n.d.). Synthesis and characterization of the NIR-II ratiometric fluorescence probes. [Link]

• Request PDF. (n.d.). NIR-II Fluorophores: From Synthesis to Biological Applications. [Link]

• Request PDF. (n.d.). 2, 1, 3‐Benzothiadiazole Derivative Small Molecule Fluorophores for NIR‐II Bioimaging. [Link]

• ResearchGate. (2016). Novel benzo-bis(1,2,5-thiadiazole) fluorophores for: In vivo NIR-II imaging of cancer. [Link]

• Li, Y., et al. (2020). Recent Advances in Second Near-Infrared Region (NIR-II) Fluorophores and Biomedical Applications. Frontiers in Bioengineering and Biotechnology, 8, 679. [Link]

• Zhang, X., et al. (2021). NIR-II cell endocytosis-activated fluorescent probes for in vivo high-contrast bioimaging diagnostics. Chemical Science, 12(10), 3566-3574. [Link]

• Frizon, T. E. A., et al. (2020). Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. Frontiers in Chemistry, 8, 439. [Link]

• Koneru, B., et al. (2023). NIR-II Nanoprobes: A Review of Components-Based Approaches to Next-Generation Bioimaging Probes. MDPI, 13(8), 2736. [Link]

• Wang, R., et al. (2022). Activatable NIR-II organic fluorescent probes for bioimaging. Theranostics, 12(1), 1-22. [Link]

• Request PDF. (n.d.). 2,1,3-Benzothiadiazole dyes conjugated with benzothiazole and benzoxazole: Synthesis, solvatochromism and solid-state properties. [Link]

• Liu, Y., et al. (2022). Recent Progress in Second Near-Infrared (NIR-II) Fluorescence Imaging in Cancer. International Journal of Molecular Sciences, 23(19), 11893. [Link]

• The Organic Chemistry Channel. (2022, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

• Sun, C., et al. (2016). Novel benzo-bis(1,2,5-thiadiazole) fluorophores for in vivo NIR-II imaging of cancer. OSTI.GOV. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Journal of the American Chemical Society, 129(11), 3358–3366. [Link]

• Semantic Scholar. (n.d.). [PDF] Novel benzo-bis(1,2,5-thiadiazole) fluorophores for in vivo NIR-II imaging of cancer. [Link]

• ResearchGate. (n.d.). Synthesis and fluorescence properties of red to near-infrared emitting push-pull dyes based on benzodioxazole scaffolds. [Link]

• Frizon, T. E. A., et al. (2020). Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. Frontiers. [Link]

• Mruk, R., et al. (2008). NIR Dyes for Bioimaging Applications. IOPscience. [Link]

• Chen, X., et al. (2022). A nitrobenzoxadiazole-based near-infrared fluorescent probe for the specific imaging of H2S in inflammatory and tumor mice. Analyst, 147(11), 2419-2426. [Link]

• Koneru, B., et al. (2023). NIR-II Nanoprobes: A Review of Components-Based Approaches to Next-Generation Bioimaging Probes. Nanomaterials, 13(8), 2736. [Link]

• Wang, Y., et al. (2020). A novel benzothiadiazole-based and NIR-emissive fluorescent sensor for detection of Hg2+ and its application in living cell and zebrafish imaging. Organic & Biomolecular Chemistry, 18(4), 670-676. [Link]

• ResearchGate. (2020). Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. [Link]

• OPUS. (2022). Thiourea- and Amino-Substituted Benzoxadiazole Dyes with Large Stokes Shifts as Red-Emitting Probe Monomers for. [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. [Link]

• University of California, San Diego. (n.d.). Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Benzo[c]oxadiazole-4-carboxylic acid

Welcome to the technical support center for the synthesis of Benzo[c]oxadiazole-4-carboxylic acid, also known as 4-carboxybenzofurazan. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols to enhance reaction yield and purity.

Introduction

Benzo[c]oxadiazole-4-carboxylic acid is a crucial heterocyclic building block in medicinal chemistry and materials science. However, its synthesis can be challenging, often plagued by low yields and purification difficulties. This document provides a comprehensive resource based on established chemical principles and field-proven insights to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable synthetic route to Benzo[c]oxadiazole-4-carboxylic acid?

The most prevalent strategy involves a two-step process starting from 4-hydroxy-3-nitrobenzoic acid. This route is generally favored due to the commercial availability of the starting material and the relatively straightforward nature of the reactions.

• Amination: The phenolic hydroxyl group of 4-hydroxy-3-nitrobenzoic acid is first converted to an amino group.

• Oxidative Cyclization: The resulting 4-amino-3-nitrobenzoic acid undergoes an intramolecular oxidative cyclization to form the benzo[c]oxadiazole (benzofurazan) ring system.

A related precursor, 3-amino-4-hydroxybenzoic acid, can also be used, which is prepared by the reduction of 3-nitro-4-hydroxybenzoic acid.[1]

Q2: My overall yield is consistently low. What are the primary factors I should investigate?

Low yield is the most common issue and can stem from multiple stages of the synthesis. The key areas to troubleshoot are the purity of intermediates, the efficiency of the cyclization step, and product loss during workup and purification.[2]

• Purity of Starting Materials & Intermediates: Ensure the 4-amino-3-nitrobenzoic acid intermediate is pure. Residual impurities from the preceding step can interfere with the cyclization reaction.

• Oxidant Potency and Addition: The oxidative cyclization step is critical. If using sodium hypochlorite (bleach), its concentration can vary and it degrades over time. Use a fresh, high-quality commercial bleach or titrate it before use. The addition should be slow and controlled at a low temperature to prevent side reactions.[3]

• Reaction Temperature: The cyclization reaction is often exothermic. Insufficient cooling can lead to the formation of tarry, intractable byproducts, which significantly reduces the yield of the desired product.[3]

• pH Control: The pH of the reaction medium during cyclization can influence the reaction rate and the formation of side products. It is crucial to maintain the recommended pH throughout the reaction.

Q3: I am observing multiple spots on my TLC plate after the cyclization reaction. What are the likely side products?

The formation of multiple products is typically a result of incomplete reaction or decomposition under harsh conditions.

• Unreacted Starting Material: The most common "impurity" is the starting material, 4-amino-3-nitrobenzoic acid. This indicates an incomplete reaction, which could be due to insufficient oxidant, low temperature, or short reaction time.

• Polymeric Tars: As mentioned, poor temperature control can lead to the formation of dark, polymeric materials that are difficult to characterize and remove.[3]

• Decarboxylation Products: Although less common under controlled conditions, harsh temperatures or pH could potentially lead to the loss of the carboxylic acid group, resulting in the formation of benzofurazan.

Q4: How can I effectively purify the final product to maximize recovery?

Purification can be a major source of product loss. Benzo[c]oxadiazole-4-carboxylic acid's polarity can make it challenging to handle.

• Acid-Base Extraction: An effective initial purification step is an acid-base extraction. Dissolve the crude product in a basic aqueous solution (e.g., sodium bicarbonate), which will deprotonate the carboxylic acid, making it water-soluble. Wash this aqueous solution with an organic solvent (like ethyl acetate or dichloromethane) to remove non-acidic, organic-soluble impurities. Subsequently, re-acidify the aqueous layer with a strong acid (e.g., HCl) to precipitate the purified product, which can then be collected by filtration.

• Recrystallization: Recrystallization from a suitable solvent system, such as hot water or a mixture of ethanol and water, is a highly effective method for obtaining a pure, crystalline product.[4] The choice of solvent is critical and may require some screening.

Troubleshooting Guide

This table provides a quick reference for common problems, their probable causes, and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion of Starting Material	1. Inactive or insufficient oxidant (e.g., old bleach).[3]2. Reaction temperature is too low.3. Reaction time is too short.	1. Use a fresh bottle of oxidant or verify its concentration.2. Allow the reaction to slowly warm to the temperature specified in the protocol.3. Monitor the reaction by TLC and extend the reaction time until the starting material is consumed.[2]
Formation of Dark, Tarry Byproducts	1. Reaction temperature was too high due to poor cooling.[3]2. Rate of oxidant addition was too fast, causing an uncontrolled exotherm.	1. Maintain the reaction in an ice-water or ice-salt bath during oxidant addition.2. Add the oxidant dropwise or in small portions over a prolonged period.
Product Lost During Workup/Purification	1. Incomplete precipitation of the product after acidification.2. Product has some solubility in the wash solvents.3. Inappropriate choice of solvent for recrystallization.	1. Ensure the aqueous solution is sufficiently acidic (pH < 2). Cool the solution in an ice bath to further decrease solubility before filtration.2. Wash the filtered product with minimal ice-cold water or solvent.3. Perform small-scale solvent screening for recrystallization.
Final Product is Impure (Contaminated with Starting Material)	1. Incomplete reaction.2. Inefficient purification.	1. See "Low or No Conversion" above. Consider adding slightly more oxidant.2. Repeat the acid-base extraction or perform a careful recrystallization.

Experimental Protocols & Methodologies

Workflow for Synthesis of Benzo[c]oxadiazole-4-carboxylic acid

The following diagram illustrates the overall workflow from the starting material to the final purified product.

Caption: High-level workflow for the synthesis of Benzo[c]oxadiazole-4-carboxylic acid.

Detailed Protocol: Oxidative Cyclization

This protocol is adapted from established procedures for the synthesis of benzofurazan oxides from o-nitroanilines.[3][5]

Materials:

• 4-Amino-3-nitrobenzoic acid

• Sodium hydroxide (NaOH)

• Sodium hypochlorite (NaOCl) solution (commercial bleach, >10% active chlorine)

• Hydrochloric acid (HCl), concentrated

• Deionized water

• Ice

Procedure:

• Dissolution: In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve 10.0 g of 4-amino-3-nitrobenzoic acid in 100 mL of 10% aqueous sodium hydroxide solution.

• Cooling: Cool the stirred, dark-red solution to 0-5 °C using an ice-salt bath. It is critical to maintain this temperature throughout the addition of the oxidant.[3]

• Oxidant Addition: Slowly add 130 mL of sodium hypochlorite solution dropwise via the dropping funnel over a period of 60-90 minutes. Ensure the internal temperature does not rise above 5 °C. The solution color will typically change from dark red to orange/yellow.

• Reaction Monitoring: After the addition is complete, continue stirring the mixture at 0-5 °C for an additional 2 hours. Monitor the reaction progress by taking a small aliquot, acidifying it, extracting with ethyl acetate, and analyzing by TLC.

• Workup - Precipitation: Once the reaction is complete, slowly and carefully acidify the reaction mixture by adding concentrated HCl while maintaining cooling in the ice bath. The product will precipitate out as a pale yellow or off-white solid. Continue adding acid until the pH is ~1-2.

• Isolation: Collect the precipitated solid by vacuum filtration. Wash the filter cake with a small amount of ice-cold deionized water to remove residual salts.

• Drying: Dry the crude product in a vacuum oven at 50-60 °C to a constant weight. The crude product can then be further purified by recrystallization.

Troubleshooting Logic Flowchart

When encountering low yields, this decision tree can help systematically diagnose the issue.

Caption: A decision tree for troubleshooting low yield in the synthesis.

References

• Oh, S., et al. (2015). Selective Syntheses of Coumarin and Benzofuran Derivatives Using Phenols and α-Methoxy-β-ketoesters. ResearchGate. Retrieved from [Link]

• Ahmad, S., et al. (2023). A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. National Institutes of Health. Retrieved from [Link]

• PrepChem. (n.d.). Preparation of 4-amino-3-hydroxybenzoic acid. Retrieved from [Link]

• Nayak, A. S., et al. (2023). A series of 1,3,4-oxadiazole derivatives have been synthesized by microwave irradiation method. World Journal of Pharmaceutical Research. Retrieved from [Link]

• Krasnikov, V. V., et al. (2015). Synthesis of benzoic acids containing a 1,2,4-oxadiazole ring. ResearchGate. Retrieved from [Link]

• Zhang, T., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. PubMed Central. Retrieved from [Link]

• Haddadin, M. J., et al. (2001). The reactions of benzofurazan 1-oxides with enamines. ResearchGate. Retrieved from [Link]

• Reeves, J. T., et al. (2022). Preparation and Photophysical Characterization of N-Substituted 7-Nitro-2,1,3-benzoxadiazol-4-amine Derivatives. National Institutes of Health. Retrieved from [Link]

• European Patent Office. (1989). Preparation of 3-amino-4-hydroxybenzoic acids. Retrieved from [Link]

• Organic Chemistry Portal. (2022). A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids. Retrieved from [Link]

• Qin, B., et al. (2024). Design, Synthesis, and Biological Evaluation of 1,2,4-Oxadiazole Derivatives Containing an Aryl Carboxylic Acid Moiety. Journal of Medicinal Chemistry. Retrieved from [Link]

• Matheau-Raven, D., & Dixon, D. J. (2022). A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids. National Institutes of Health. Retrieved from [Link]

• Mohammed, S. I., et al. (2021). Novel synthesis of 1,3,4 oxadiazole derivatives poly (maleimide-co-methyl acrylate) with some carboxylic acids and their biological activity. SN Applied Sciences. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzofurazan oxide. Retrieved from [Link]

• Organic Syntheses. (n.d.). Preparation of 2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile. Retrieved from [Link]

• Boulton, A. J., et al. (1977). Benzofurazan N-oxides as synthetic precursors. Part 2. Conversion of benzofurazan N-oxides into 2H-benzimidazoles and some unusual reactions of 2H-benzimidazoles. Journal of the Chemical Society, Perkin Transactions 1. Retrieved from [Link]

• Issidorides, C. H., & Haddadin, M. J. (1966). Benzofurazan Oxide. II. Reactions with Enolate Anions. The Journal of Organic Chemistry. Retrieved from [Link]

• da Silva, A. B. F., et al. (2018). Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. National Institutes of Health. Retrieved from [Link]

Sources

• 1. data.epo.org [data.epo.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. prepchem.com [prepchem.com]
• 5. Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude Benzo[c]oxadiazole-4-carboxylic Acid

Welcome to the technical support center for the purification of crude Benzo[c]oxadiazole-4-carboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and provide in-depth, field-proven troubleshooting strategies to help you achieve high purity for your target compound.

Introduction to Purification Challenges

Benzo[c]oxadiazole-4-carboxylic acid, like many heterocyclic carboxylic acids, presents a unique set of purification challenges. Its aromatic nature, coupled with the polar carboxylic acid functional group, results in solubility profiles that can complicate the removal of impurities. Common issues include the presence of unreacted starting materials, side-products from the cyclization reaction, and residual solvents. This guide provides a systematic approach to tackling these challenges using standard laboratory techniques.

A general workflow for the purification of Benzo[c]oxadiazole-4-carboxylic acid is outlined below. The choice of technique will depend on the nature and quantity of the impurities present.

Caption: A general decision workflow for the purification of crude Benzo[c]oxadiazole-4-carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude Benzo[c]oxadiazole-4-carboxylic acid?

A1: The impurities will largely depend on the synthetic route. However, common contaminants include unreacted starting materials (e.g., substituted o-nitroanilines), intermediates from incomplete cyclization, and side-products from undesired reactions. If your synthesis involves the oxidation of a methyl group, you might have residual starting material or over-oxidized products.

Q2: My compound appears as an off-white or light brown solid. Is this normal?

A2: Yes, it is common for crude Benzo[d]oxazole-4-carboxylic acid, a closely related isomer, to appear as an off-white to light brown solid[1]. The color is often due to minor impurities. Successful purification should yield a lighter-colored, more crystalline material.

Q3: What is the expected solubility of Benzo[c]oxadiazole-4-carboxylic acid?

A3: While specific data for the [c] isomer is scarce, its structure suggests poor solubility in water under neutral or acidic conditions. However, in basic aqueous solutions, it will deprotonate to form a more soluble carboxylate salt[2]. It is expected to be soluble in polar aprotic solvents like DMSO and DMF[2].

Q4: Can I use column chromatography on silica gel for purification?

A4: Yes, silica gel column chromatography is a viable option. However, the polarity of the carboxylic acid group can lead to streaking and poor separation. To mitigate this, you can add a small amount of a volatile acid, such as acetic acid or formic acid, to the mobile phase. This suppresses the deprotonation of your compound on the silica surface, leading to better peak shape.

Troubleshooting Guide: Acid-Base Extraction

Acid-base extraction is a powerful first-line technique for purifying carboxylic acids by separating them from neutral or basic impurities[3][4]. The process involves dissolving the crude mixture in an organic solvent, extracting the acidic product into an aqueous basic solution, washing the aqueous layer to remove neutral impurities, and then re-acidifying to precipitate the pure product.

Problem	Probable Cause(s)	Solution
Low recovery of product after re-acidification.	1. Incomplete extraction into the aqueous base. 2. Product is somewhat soluble in the acidic aqueous solution. 3. Emulsion formation during extraction.	1. Use a stronger base (e.g., 1M NaOH instead of saturated NaHCO₃) or perform multiple extractions. 2. After acidification, extract the aqueous layer multiple times with an organic solvent (e.g., ethyl acetate) to recover dissolved product. 3. To break emulsions, add a small amount of brine (saturated NaCl solution) or allow the mixture to stand.
Product precipitates as an oil or is sticky.	1. Presence of impurities that lower the melting point. 2. The product may have a low melting point.	1. The oily product may still be purer than the starting material. Attempt to dissolve it in a minimal amount of a suitable solvent and induce crystallization by cooling or adding an anti-solvent. 2. If the product is known to be an oil, proceed with extraction into an organic solvent rather than filtration.
The final product is still impure.	1. Neutral impurities were trapped in the aqueous layer. 2. The impurity is also acidic.	1. Before re-acidifying, wash the basic aqueous layer with a water-immiscible organic solvent (like dichloromethane or ethyl acetate) to remove any trapped neutral impurities. 2. If the impurity is also an acid, acid-base extraction alone may not be sufficient. Further purification by recrystallization or chromatography will be necessary.

Experimental Protocol: Acid-Base Extraction

• Dissolution : Dissolve the crude product in a suitable organic solvent, such as ethyl acetate.

• Base Extraction : Transfer the solution to a separatory funnel and extract with 1M NaOH or saturated NaHCO₃ solution. Repeat the extraction 2-3 times. Combine the aqueous layers.

• Aqueous Wash : Wash the combined basic aqueous layers with ethyl acetate to remove any remaining neutral impurities.

• Acidification : Cool the aqueous layer in an ice bath and acidify with 1M HCl until the product precipitates. Check the pH with litmus paper to ensure it is acidic.

• Isolation : Collect the precipitated solid by vacuum filtration, washing with cold deionized water.

• Drying : Dry the purified solid under vacuum.

Caption: Workflow for purification by acid-base extraction.

Troubleshooting Guide: Recrystallization

Recrystallization is an effective method for purifying solid compounds to a high degree of purity[5]. The principle relies on the difference in solubility of the compound and its impurities in a chosen solvent at different temperatures.

Problem	Probable Cause(s)	Solution
No crystals form upon cooling.	1. Too much solvent was used. 2. The solution is supersaturated. 3. The compound is an oil.	1. Boil off some of the solvent to concentrate the solution and allow it to cool again. 2. Induce crystallization by scratching the inside of the flask with a glass rod at the meniscus or by adding a seed crystal of the pure compound. 3. If an oil forms, try redissolving it and cooling more slowly. If it persists, consider purification by chromatography.
Crystals form too quickly and are very fine.	1. The solution was cooled too rapidly.	1. Reheat the solution to redissolve the solid and allow it to cool more slowly to room temperature before placing it in an ice bath. Slow cooling promotes the formation of larger, purer crystals.
Low yield of recrystallized product.	1. The compound has significant solubility in the cold solvent. 2. Premature crystallization during hot filtration.	1. Ensure the solution is cooled thoroughly in an ice bath before filtration. Minimize the amount of cold solvent used to wash the crystals. 2. Use a pre-heated funnel and flask for the hot filtration step. Keep the solution at or near its boiling point.
Colored impurities remain in the crystals.	1. The colored impurity co-crystallizes with the product.	1. Add a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb the colored impurities. Use charcoal sparingly as it can also adsorb the product.

Experimental Protocol: Recrystallization

• Solvent Selection : Choose a suitable solvent or solvent system. For Benzo[c]oxadiazole-4-carboxylic acid, consider solvent systems like ethanol/water, as has been used for related compounds[6], or ethyl acetate/hexanes. An ideal solvent should dissolve the compound well when hot but poorly when cold.

• Dissolution : In a flask, add a minimal amount of the hot solvent to the crude solid until it just dissolves.

• Decolorization (Optional) : If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration : Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities (and charcoal if used).

• Crystallization : Allow the filtrate to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

• Isolation : Collect the crystals by vacuum filtration.

• Washing : Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying : Dry the crystals under vacuum.

References

• Synthesis of benzo[a]carbazole derivatives via intramolecular cyclization using Brønsted acidic carbonaceous material as the catalyst. (2023). RSC Advances. [Link]

• Dixon, D. J., & Matheau-Raven, D. (2022). A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids. The Journal of Organic Chemistry, 87(18), 12498–12505. [Link]

• Maheswari, E., et al. (2022). Synthesis and Pharmacological Evaluation of Few Novel 1,3,4- Oxadiazole Derivatives. Bulletin of Environment, Pharmacology and Life Sciences.

• Synthesis of benzoic acids containing a 1,2,4-oxadiazole ring. (2015). ResearchGate. [Link]

• Design, Synthesis, and Biological Evaluation of 1,2,4-Oxadiazole Derivatives Containing an Aryl Carboxylic Acid Moiety. (2024). Journal of Medicinal Chemistry. [Link]

• Dixon, D. J., & Matheau-Raven, D. (2022). A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids. Organic Chemistry Portal. [Link]

• Novel synthesis of 1,3,4 oxadiazole derivatives poly (maleimide-co-methyl acrylate) with some carboxylic acids and their biological activity. (n.d.).

• Preparation, Characterization, of Some Oxadiazol Derivatives Prepared from Different Carboxylic Acids. (2024). ResearchGate. [Link]

• Preparation, Characterization, of Some Oxadiazol Derivatives Prepared from Different Carboxylic Acids. (2024). Baghdad Science Journal. [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. [Link]

• Recrystallization of Impure Benzoic Acid. (n.d.). ResearchGate. [Link]

• Wikipedia. (n.d.). Acid–base extraction. [Link]

• Solvent design for crystallization of carboxylic acids. (2025). ResearchGate. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. bsj.uobaghdad.edu.iq [bsj.uobaghdad.edu.iq]
• 4. US7307188B2 - Purification of carboxylic acids by complexation with selective solvents - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Common side reactions and byproducts in benzoxadiazole synthesis

Welcome to the technical support guide for the synthesis of benzoxadiazoles. This document is designed for researchers, medicinal chemists, and materials scientists who utilize this important heterocyclic scaffold. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles and field-tested insights to help you navigate the common challenges encountered during synthesis, ensuring both success and efficiency in your work.

This guide is structured to address the most frequent issues thematically, in a question-and-answer format. We will delve into the causality behind common side reactions, provide robust troubleshooting strategies, and offer detailed experimental protocols that have been validated in our application labs.

Section 1: Understanding the Core Synthesis and Its Challenges

The most prevalent laboratory-scale synthesis of 2,1,3-benzoxadiazole (also known as benzofurazan) involves a two-step process starting from an appropriately substituted o-nitroaniline.

• Step 1: Oxidative Cyclization. The o-nitroaniline is treated with an oxidizing agent, typically sodium hypochlorite (NaOCl) in a basic medium, to induce an intramolecular cyclization. This does not directly yield the benzoxadiazole but rather its N-oxide derivative, 2,1,3-benzoxadiazole-1-oxide (commonly known as benzofuroxan).

• Step 2: Reductive Deoxygenation. The benzofurazan N-oxide intermediate is then deoxygenated using a reducing agent, most commonly triphenylphosphine (PPh₃), to yield the final benzoxadiazole product.

While seemingly straightforward, each step presents unique challenges that can lead to low yields, impure products, and difficult purifications. This guide will address these challenges head-on.

Workflow of Benzoxadiazole Synthesis

Caption: Key steps in the formation of the N-oxide intermediate.

Part B: Issues in Step 2 - Reductive Deoxygenation

Q2: I've completed the reduction of the N-oxide with triphenylphosphine, but my crude product shows two spots on the TLC plate. One is my desired benzoxadiazole, but there's another, more polar spot. What is it?

A2: Identifying the Polar Impurity

The more polar spot is almost certainly unreacted benzofurazan N-oxide intermediate. This is the most common byproduct of an incomplete deoxygenation reaction.

• Causality: The deoxygenation of the N-oxide by triphenylphosphine is a robust but stoichiometric reaction. [1][2]An insufficient amount of PPh₃, shorter reaction times, or temperatures too low to overcome the activation energy will result in incomplete conversion. The N-oxide is significantly more polar than the final benzoxadiazole due to the N-O bond, causing it to have a lower Rf value on silica gel TLC plates.

• Troubleshooting Protocol:

  • Confirm Identity: If you saved an aliquot of your reaction mixture before adding the PPh₃, run it on the same TLC plate as your final product. The polar impurity should have the same Rf as the starting N-oxide.

  • Drive the Reaction to Completion: If you have unreacted N-oxide, you can often add an additional portion of PPh₃ (e.g., 0.2-0.5 equivalents) to the reaction mixture and continue refluxing for another 1-2 hours, monitoring by TLC until the polar spot disappears.

  • Future Prevention: Always use a slight excess of triphenylphosphine (e.g., 1.1-1.2 molar equivalents) to ensure the reaction goes to completion. Ensure the reaction is heated to a sufficient reflux in a solvent like toluene or xylene.

Q3: My final product is an oil (or low-melting solid) and is very difficult to purify. My NMR spectrum is clean for the desired product, but the mass is higher than expected. What is the likely contaminant?

A3: The PPh₃O Problem

This is a classic issue in reactions using triphenylphosphine. The contaminant is triphenylphosphine oxide (TPPO), the stoichiometric byproduct of the deoxygenation.

• Causality: For every mole of N-oxide reduced, one mole of TPPO is generated. [2]TPPO is a high-boiling, crystalline solid that is soluble in many organic solvents, making its removal by simple extraction or evaporation impossible. [3][4]It often co-purifies with the desired product during chromatography if the solvent system is not optimized.

• Troubleshooting & Purification Strategies:

Strategy	Principle	Protocol Summary	Pros & Cons
Precipitation/Trituration	Differential Solubility	Concentrate the crude reaction mixture. Add a non-polar solvent in which TPPO is poorly soluble (e.g., hexane, cold diethyl ether). [3]The benzoxadiazole may remain in solution or co-precipitate. Filter and wash the solid with more cold non-polar solvent.	Pro: Simple, fast, avoids chromatography. Con: May not be effective if the product is also insoluble; can lead to product loss by co-precipitation.
Chromatography	Differential Polarity	Use a less polar eluent system. TPPO is quite polar. A gradient elution starting with a non-polar solvent (e.g., hexane or cyclohexane) and gradually adding a more polar solvent (e.g., ethyl acetate or dichloromethane) can effectively separate the less polar benzoxadiazole from the more polar TPPO. [5]	Pro: Highly effective for complete separation. Con: Time-consuming, uses large solvent volumes.
Precipitation with Metal Salts	Complexation	Dissolve the crude product in a polar solvent (e.g., ethyl acetate, ethanol). Add a solution of zinc chloride (ZnCl₂). A [ZnCl₂(TPPO)₂] complex will precipitate and can be removed by filtration. [5]	Pro: Very effective for removing TPPO. Con: Adds an extra step and reagent; requires subsequent removal of any excess metal salt from the product.

Mechanism of N-Oxide Deoxygenation

Caption: Deoxygenation of the N-oxide by triphenylphosphine.

Section 3: Detailed Experimental Protocols

These protocols are provided as a reliable starting point. As with any reaction, small-scale optimization is recommended.

Protocol 1: Synthesis of 2,1,3-Benzoxadiazole-1-oxide (Benzofuroxan)

This protocol is adapted from Frizon et al. [1][2]

• Materials:

  • o-Nitroaniline (9.0 g, 65.1 mmol)

  • Tetrabutylammonium bromide (TBAB) (0.3 g, 0.93 mmol)

  • Potassium hydroxide (KOH) solution (7 mL, 50% w/w)

  • Diethyl ether (60 mL)

  • Sodium hypochlorite (NaOCl) solution (130 mL, commercial grade >10% active chlorine)

  • Dichloromethane (CH₂Cl₂)

• Procedure:

  • To a 500-mL round-bottom flask equipped with a magnetic stirrer, add o-nitroaniline, TBAB, diethyl ether, and the KOH solution.

  • Stir the mixture vigorously to ensure good mixing of the two phases.

  • To this biphasic mixture, add the sodium hypochlorite solution dropwise over 30-45 minutes. The addition can be exothermic; maintain the temperature around room temperature (20-25 °C), using a water bath if necessary.

  • After the addition is complete, continue stirring vigorously at room temperature for 7 hours. Monitor the reaction by TLC (e.g., 4:1 Hexane:Ethyl Acetate), observing the consumption of the o-nitroaniline spot.

  • Once the reaction is complete, transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine all organic layers and dry over anhydrous magnesium sulfate (MgSO₄).

  • Filter and evaporate the solvent under reduced pressure to yield the crude benzofurazan N-oxide as a yellow solid. This product is often of sufficient purity for the next step.

Protocol 2: Synthesis of 2,1,3-Benzoxadiazole

This protocol is adapted from Frizon et al. [1][2]

• Materials:

  • Crude 2,1,3-Benzoxadiazole-1-oxide from Protocol 1 (e.g., ~1.7 g, ~12.5 mmol)

  • Triphenylphosphine (PPh₃) (3.6 g, 13.7 mmol, 1.1 eq)

  • Toluene (150 mL)

• Procedure:

  • In a 250-mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine the crude N-oxide, triphenylphosphine, and toluene.

  • Heat the mixture to reflux (approx. 110 °C) and maintain for 3 hours.

  • Monitor the reaction by TLC (e.g., 4:1 Hexane:Ethyl Acetate). The disappearance of the polar N-oxide starting material spot indicates completion.

  • Cool the reaction mixture to room temperature.

  • Evaporate the toluene under reduced pressure to obtain the crude product, which will be a mixture of 2,1,3-benzoxadiazole and triphenylphosphine oxide.

  • Proceed with one of the purification strategies outlined in FAQ A3 . For laboratory scale, column chromatography is often the most effective method.

    • Chromatography Conditions:

      • Stationary Phase: Silica gel (230-400 mesh).

      • Eluent: Start with 100% Hexane and gradually increase the proportion of ethyl acetate (e.g., to a final concentration of 5-10% ethyl acetate in hexane). The benzoxadiazole product will elute before the highly polar triphenylphosphine oxide.

      • Collect fractions and combine those containing the pure product based on TLC analysis.

      • Evaporate the solvent to yield pure 2,1,3-benzoxadiazole.

Section 4: Safety & Handling

• o-Nitroaniline: Toxic and a suspected carcinogen. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.

• Sodium Hypochlorite: Corrosive. Avoid contact with skin and eyes. Do not mix with acids, as this will liberate toxic chlorine gas.

• Triphenylphosphine: Irritant. Handle in a fume hood.

• Solvents: Toluene, diethyl ether, and dichloromethane are flammable and/or volatile. Use in a well-ventilated fume hood away from ignition sources.

Always consult the Safety Data Sheet (SDS) for each reagent before beginning any experimental work.

References

• Latham, D. W. S., Meth-Cohn, O., & Suschitzky, H. (1976). Reaction of benzofurazan N-oxide with secondary aliphatic amines; preparation of NN-dialkyl-N′-(o-nitrophenyl)hydrazines. Journal of the Chemical Society, Perkin Transactions 1, 2216-2221. [Link]

• Frizon, T. E. A., et al. (2020). Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. Frontiers in Chemistry, 8, 360. [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Cyclization in Benzoxazole Synthesis. BenchChem Technical Guides.

• Frizon, T. E. A., et al. (2020). Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. National Center for Biotechnology Information. [Link]

• Nazer, M. Z., Issidorides, C. H., & Haddadin, M. J. (1979). Reactions of benzofurazan oxide with amines—I. Tetrahedron, 35(5), 681–685. [Link]

• Wikipedia. (2023). Triphenylphosphine oxide. Wikipedia. [Link]

• Batesky, D. C., Goldfogel, M. J., & Weix, D. J. (2017). Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents. The Journal of Organic Chemistry, 82(19), 9931–9936. [Link]

• University of Rochester, Department of Chemistry. Workup: Triphenylphosphine Oxide. Frontier Research Group. [Link]

• Hu, Y., et al. (2009). Solubilities of Triphenylphosphine Oxide in Selected Solvents. Journal of Chemical & Engineering Data, 54(4), 1409–1410. [Link]

• Danheiser, R. L., et al. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 102, 276-302. [Link]

• Chemistry LibreTexts. (2022). 2.3F: Visualizing TLC Plates. [Link]

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• 1. Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study [frontiersin.org]
• 3. Triphenylphosphine oxide - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Workup [chem.rochester.edu]

Technical Support Center: Troubleshooting Low Fluorescence in Biomolecules Labeled with Benzoxadiazole Dyes

Welcome to the technical support center for benzoxadiazole dye applications. This guide is designed for researchers, scientists, and drug development professionals who are encountering issues with low fluorescence signals in their labeled biomolecules. Here, we will explore common problems and provide systematic, field-proven solutions in a question-and-answer format to help you diagnose and resolve these challenges effectively.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Initial Diagnosis - Is the Dye Really the Problem?

Before delving into complex troubleshooting, it's crucial to confirm that the observed low fluorescence is not an artifact of the experimental setup or a misunderstanding of the dye's properties.

Question 1: My NBD-labeled protein has very weak fluorescence. How can I be sure the labeling reaction even worked?

Answer: This is the foundational question. Low fluorescence can stem from either a failed labeling reaction or quenching of the dye that is successfully attached. The first step is to determine the Degree of Labeling (DOL) , which is the molar ratio of the dye to the biomolecule.[1]

• Why it's critical: The DOL provides a quantitative measure of labeling efficiency.[2] An ideal DOL for most proteins is between 0.5 and 1.[3] A DOL below 0.5 indicates under-labeling, which will naturally result in a low signal-to-noise ratio.[3] Conversely, a DOL greater than 1 suggests over-labeling, which can lead to self-quenching and potentially interfere with the biomolecule's function.[3][4]

• Underlying Principle: The calculation relies on the Beer-Lambert law, using the distinct absorbance maxima of the protein (at 280 nm) and the benzoxadiazole dye (e.g., ~470 nm for NBD). A correction factor is necessary because the dye also absorbs light at 280 nm.[5]

Experimental Protocol: Determining the Degree of Labeling (DOL)

• Purification: It is essential to remove all unbound dye from the labeled protein solution. This can be achieved through dialysis or gel filtration.[1][5]

• Spectrophotometry: Using a UV-Vis spectrophotometer, measure the absorbance of the purified conjugate at 280 nm (A₂₈₀) and at the absorbance maximum of the specific benzoxadiazole dye (A_max).[3][5]

• Calculation: The DOL is calculated using the following formula:

  • Protein Concentration (M) = [A₂₈₀ - (A_max × CF)] / ε_protein

    • Where:

      • A₂₈₀ is the absorbance of the conjugate at 280 nm.

      • A_max is the absorbance of the conjugate at the dye's maximum absorbance wavelength.

      • CF is the correction factor (A₂₈₀ of the dye / A_max of the dye).

      • ε_protein is the molar extinction coefficient of the protein (in M⁻¹cm⁻¹).[5]

  • DOL = A_max / (ε_dye × Protein Concentration)

    • Where:

      • ε_dye is the molar extinction coefficient of the dye (in M⁻¹cm⁻¹).

Parameter	Symbol	Typical Value (NBD)	Source
Molar Extinction Coefficient	ε_dye	~22,000 M⁻¹cm⁻¹	[6]
Correction Factor	CF	~0.3	[5]

Question 2: My DOL is within the optimal range (0.5-1.0), but the fluorescence is still low. What's the next step?

Answer: If the DOL is optimal, the issue likely lies with the dye's environment or photophysical properties. Benzoxadiazole dyes, including the popular 7-nitro-2,1,3-benzoxadiazole (NBD) derivatives, are highly sensitive to their local environment.[6][7]

• Causality - Solvatochromism: The fluorescence quantum yield of NBD adducts is significantly influenced by solvent polarity.[8] In aqueous, polar environments, their fluorescence is often diminished or quenched.[9][10] Conversely, in nonpolar, hydrophobic environments, such as within the core of a protein or a lipid bilayer, their fluorescence can be dramatically enhanced.[6][7] Your low signal might be due to the labeled residue being exposed to the aqueous buffer.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for optimal DOL but low fluorescence.

Section 2: Environmental Effects and Quenching Mechanisms

Question 3: How can I test if the aqueous environment is quenching my NBD dye?

Answer: A straightforward way to test for environmental quenching is to measure the fluorescence of your labeled biomolecule under both native and denaturing conditions.

• The "Why": A denaturing agent (like 6M guanidinium chloride or 8M urea) will unfold the protein, exposing the NBD-labeled residue to a different environment. If the NBD was tucked into a hydrophobic pocket in the native state (high fluorescence) and becomes solvent-exposed upon denaturation (low fluorescence), you would see a decrease in signal. Conversely, if the NBD was solvent-exposed in the native state (low fluorescence) and the denaturant alters the bulk solvent properties in a way that is more favorable, you might see a change. A more definitive test is to compare the fluorescence in your aqueous buffer to that in a less polar organic solvent (e.g., ethanol), if your biomolecule's solubility permits.

Question 4: Could something in my buffer be quenching the fluorescence? Are there any common culprits?

Answer: Absolutely. Fluorescence quenching can occur through various mechanisms, including collisional quenching and Förster Resonance Energy Transfer (FRET).[11] Certain molecules commonly found in biological buffers or introduced during purification can act as quenchers.

• Common Quenchers:

  • Tryptophan: This amino acid is a known quencher for several classes of dyes, including some benzoxadiazole derivatives, through ground-state complex formation.[12] If your labeled protein has a tryptophan residue near the labeling site, this could be the cause.

  • Iodide ions and Molecular Oxygen: These are well-known collisional quenchers.[11] Ensure your buffers are properly degassed if you suspect oxygen quenching.

  • Heavy Atoms/Metals: Contaminants like heavy metal ions can induce quenching.[13] Consider using high-purity reagents and chelators like EDTA if metal contamination is a possibility.

Section 3: Optimizing the Labeling Reaction

Question 5: My DOL is consistently low. How can I improve my labeling efficiency with NBD-F or NBD-Cl?

Answer: Low labeling efficiency is a common hurdle. NBD-F (4-fluoro-7-nitrobenzoxadiazole) and NBD-Cl (4-chloro-7-nitrobenzoxadiazole) react with primary and secondary amines via nucleophilic aromatic substitution.[6][14] Optimizing this reaction is key.

• Key Reaction Parameters:

  • pH: The reaction requires a basic medium (typically pH 8-10) to deprotonate the amine group on the biomolecule, making it a more effective nucleophile.[15]

  • Dye-to-Biomolecule Ratio: While a higher molar excess of the dye can drive the reaction forward, an excessive amount can lead to non-specific labeling and make purification difficult. Start with a 10-fold molar excess and titrate from there.

  • Temperature and Time: For less reactive amines, increasing the temperature (e.g., to 60-80°C) and reaction time (e.g., 5 minutes to several hours) can improve yields.[16][17] However, be mindful of your biomolecule's stability under these conditions.

  • Solvent: While the reaction is often performed in aqueous buffers, adding a small amount of an organic co-solvent (like DMSO or DMF) can improve the solubility of the hydrophobic NBD dye, increasing its effective concentration.

Experimental Workflow: Optimizing NBD Labeling

Caption: Iterative workflow for optimizing biomolecule labeling with NBD dyes.

Section 4: Alternative Strategies and Dye Selection

Question 6: I've tried everything and my NBD-labeled molecule is still not fluorescent enough. What are my options?

Answer: If extensive troubleshooting doesn't yield a sufficiently bright conjugate, it may be time to consider alternative strategies.

• Site-Directed Mutagenesis: If the local environment is the issue, you could consider moving the labeling site. Introduce a uniquely reactive residue (like a cysteine) via site-directed mutagenesis in a more favorable, solvent-protected region of the protein.

• Alternative Dyes: Benzoxadiazole dyes are just one class of fluorophores. Depending on your application and available instrumentation, other dyes might be more suitable.

  Dye Class	Advantages	Disadvantages
  Rhodamines (e.g., TRITC)	High photostability, pH insensitive.[18]	Smaller Stokes shifts.
  Cyanines (e.g., Cy3, Cy5)	Bright, available in a wide spectral range.[18]	Can be prone to photobleaching.
  Alexa Fluor Dyes	Bright and highly photostable.[19]	Higher cost.
  BODIPY Dyes	High quantum yields, narrow emission peaks.	Can be sensitive to aggregation-induced quenching.[]

  When choosing an alternative, consider factors like the dye's quantum yield, extinction coefficient, photostability, and environmental sensitivity.[21]

References

• Degree-of-labeling (DOL). NanoTemper Technologies. [Link]

• ProDOL: a general method to determine the degree of labeling for staining optimization and molecular counting. PubMed Central. [Link]

• Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. Frontiers in Chemistry. [Link]

• How To Determine Degree of Protein Labeling. G-Biosciences. [Link]

• Late-stage peptide labeling with near-infrared fluorogenic nitrobenzodiazoles by manganese-catalyzed C–H activation. PubMed Central. [Link]

• Late-stage peptide labeling with near-infrared fluorogenic nitrobenzodiazoles by manganese-catalyzed C–H activation. Royal Society of Chemistry. [Link]

• Fluorescent Analogs of Biomolecular Building Blocks: Design, Properties and Applications. PubMed Central. [Link]

• Environment-sensitive fluorophores with benzothiadiazole and benzoselenadiazole structures as candidate components of a fluorescent polymeric thermometer. PubMed. [Link]

• Affordable Small Molecules as Promising Fluorescent Labels for Biomolecules. PubMed Central. [Link]

• Environment-Sensitive Fluorophores with Benzothiadiazole and Benzoselenadiazole Structures as Candidate Components of a Fluorescent Polymeric Thermometer. ResearchGate. [Link]

• Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. National Institutes of Health. [Link]

• 2,1,3-Benzothiadiazole dyes conjugated with benzothiazole and benzoxazole: Synthesis, solvatochromism and solid-state properties. ResearchGate. [Link]

• Fluorescence of nitrobenzoxadiazole (NBD) labeled lipids in model membranes is connected not to lipid mobility, but to probe location. ResearchGate. [Link]

• Types of Fluorophores and Labeling Techniques: Essential Tools for Imaging and Analysis. LinkedIn. [Link]

• New Fluorogenic Benzothiadiazole and Benzoselenadiazole Reagents to Yield Environment-sensitive Fluorophores via a Reaction with Amines. ResearchGate. [Link]

• NBD-based synthetic probes for sensing small molecules and proteins: design, sensing mechanisms and biological applications. PubMed Central. [Link]

• 4-fluoro-7-nitro-2,1,3-benzoxadiazole as a fluorogenic labeling reagent for the in vivo analysis of amino acid neurotransmitters using online microdialysis-capillary electrophoresis. PubMed. [Link]

• Alternative dyes for oligonucleotides/probes labeling. Generi Biotech. [Link]

• New NBD-based fluorescent probes for biological thiols. ResearchGate. [Link]

• Thiourea- and Amino-Substituted Benzoxadiazole Dyes with Large Stokes Shifts as Red-Emitting Probe Monomers for. OPUS. [Link]

• Fluorescence of nitrobenzoxadiazole (NBD)-labeled lipids in model membranes is connected not to lipid mobility but to probe location. Royal Society of Chemistry. [Link]

• Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. ResearchGate. [Link]

• Visualizing NBD-lipid Uptake in Mammalian Cells by Confocal Microscopy. PubMed Central. [Link]

• N,N-Dimethyl-4-amino-2,1,3-benzothiadiazole: Synthesis and Luminescent Solvatochromism. MDPI. [Link]

• 4-Fluoro-7-nitrobenzofurazan. Wikipedia. [Link]

• Quenching (fluorescence). YouTube. [Link]

• CompChem.07.07 Excited Electronic States: Solvatochromism. YouTube. [Link]

• Utilization of 4-fluoro-7-nitro-2,1,3-benzoxadiazole (NBD-F) as a fluorogenic reagent for the development of a spectrofluorometr. Semantic Scholar. [Link]

• Troubleshooting | Fluorescence: Detection. YouTube. [Link]

• Troubleshooting Low Fluorescent Protein Expression. VectorBuilder. [Link]

• 2,1,3-Benzoxadiazole and 2,1,3-benzothiadiazole-based fluorescent compounds: Synthesis, characterization and photophysical/electrochemical properties. ResearchGate. [Link]

• 4-Fluoro-7-nitro-2,1,3-benzoxadiazole as a Fluorogenic Labeling Reagent for the in Vivo Analysis of Amino Acid Neurotransmitters Using Online Microdialysis−Capillary Electrophoresis. ResearchGate. [Link]

• Troubleshooting in Fluorescent Staining. Creative Bioarray. [Link]

• And Intramolecular Fluorescence Quenching of Organic Dyes by Tryptophan. PubMed. [Link]

• The mechanism of fluorescence quenching of naphthalimide A/C leak detector by copper (II). SpringerOpen. [Link]

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• 1. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 2. ProDOL: a general method to determine the degree of labeling for staining optimization and molecular counting - PMC [pmc.ncbi.nlm.nih.gov]
• 3. support.nanotempertech.com [support.nanotempertech.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
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• 9. Environment-sensitive fluorophores with benzothiadiazole and benzoselenadiazole structures as candidate components of a fluorescent polymeric thermometer - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. 4-fluoro-7-nitro-2,1,3-benzoxadiazole as a fluorogenic labeling reagent for the in vivo analysis of amino acid neurotransmitters using online microdialysis-capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
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• 21. generi-biotech.com [generi-biotech.com]

Technical Support Center: Solubility Enhancement for Functionalized Benzoxadiazole Derivatives

Welcome to the technical support center for addressing the common yet critical challenge of poor aqueous solubility in functionalized benzoxadiazole derivatives. This guide is designed for researchers, medicinal chemists, and formulation scientists who are working with this important class of compounds. Benzoxadiazoles and their derivatives are of significant interest due to their versatile biological activities, including applications in anticancer research and agrochemicals.[1][2][3] However, their often planar, aromatic structure contributes to high lipophilicity and strong crystal lattice energy, leading to poor solubility in aqueous media, which can severely limit bioavailability and therapeutic efficacy.[4][5]

This document provides a structured approach to diagnosing and overcoming these solubility challenges, from simple benchtop techniques to advanced formulation strategies.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions encountered during experimental work.

Q1: Why is my functionalized benzoxadiazole derivative consistently crashing out of my aqueous buffer?

A: This is a classic sign of a compound exceeding its thermodynamic solubility limit in the final aqueous environment. The core reasons often relate to the inherent physicochemical properties of benzoxadiazole derivatives:

• High Lipophilicity: The fused aromatic ring system is inherently hydrophobic, favoring non-aqueous environments.

• Strong Crystal Lattice Energy: These planar molecules can stack efficiently, forming highly stable crystals that are difficult for water molecules to break apart. This is a common issue for what are termed 'brick-dust' molecules.[4]

• Aggregation: Benzoxadiazole derivatives can exhibit a high dipole moment, which may lead to the formation of aggregates in solution even at low concentrations, a precursor to precipitation.[6][7]

Q2: I'm diluting my DMSO stock solution into my assay buffer, and the compound immediately precipitates. What's the first thing I should try?

A: This is a very common issue related to the abrupt change in solvent polarity. When the highly concentrated drug solution in DMSO is rapidly diluted into an aqueous buffer, the compound is "shocked" out of solution.

• Initial Steps: The first line of defense is to optimize your dilution process. Try performing a series of smaller, stepwise dilutions instead of a single large one.[8] Additionally, ensure the final concentration of DMSO in your assay is as low as possible (typically <0.5%) to minimize its own biological effects while still maintaining solubility.[8] If this fails, incorporating a water-miscible co-solvent can be an effective next step.[8][9]

Q3: What are the primary strategies for improving the solubility of these derivatives?

A: The strategies can be broadly categorized into physical and chemical modifications.

• Physical Modifications: These are the most common approaches during formulation development and include pH adjustment, the use of co-solvents, creating solid dispersions, and forming inclusion complexes with cyclodextrins.[10][11]

• Chemical Modifications: This involves altering the molecule itself, for instance, by adding ionizable or polar functional groups to the benzoxadiazole scaffold. While highly effective, this is typically part of the drug design and discovery phase rather than a formulation solution.

Q4: When should I move from simple techniques like pH adjustment to more advanced formulation strategies?

A: You should consider advanced strategies when:

• Simple methods (pH adjustment, co-solvents) fail to achieve the target concentration.

• The required concentration of a co-solvent or surfactant is unacceptably high and may interfere with the biological assay or cause toxicity.

• The compound is being developed for in vivo administration, where achieving sufficient bioavailability is paramount and simple solutions are often inadequate. In these cases, technologies like amorphous solid dispersions, cyclodextrin complexes, or nanoparticle formulations are necessary.[4][12]

Troubleshooting Guide: A Step-by-Step Approach

This guide provides a logical workflow for systematically addressing solubility issues. Follow the decision tree to identify the most appropriate strategy for your specific situation.

Decision-Making Workflow for Solubility Enhancement

Caption: Troubleshooting workflow for benzoxadiazole solubility.

Experimental Protocols & Methodologies

Protocol 1: Optimizing Dilution of Organic Stock Solutions

Causality: Rapidly introducing a drug dissolved in an organic solvent (like DMSO) to an aqueous medium creates a zone of high supersaturation, leading to precipitation. A slower, more controlled dilution minimizes this shock.[8]

Step-by-Step Methodology:

• Prepare High-Concentration Stock: Dissolve the benzoxadiazole derivative in 100% DMSO to create a concentrated stock (e.g., 10-50 mM). Ensure it is fully dissolved.

• Intermediate Dilution: Perform an intermediate dilution into a 1:1 mixture of DMSO and your final aqueous buffer. For example, dilute the 50 mM stock 1:5 in this mixture to get a 10 mM solution in 60% DMSO.

• Final Dilution: Use the intermediate dilution from step 2 for the final dilution into the 100% aqueous buffer. This gradual reduction in organic solvent concentration often prevents precipitation.

• Vortexing: Gently vortex or invert the tube immediately after each dilution step to ensure rapid and uniform mixing.

Protocol 2: pH Modification for Ionizable Derivatives

Causality: Many functionalized benzoxadiazoles contain acidic or basic moieties. The solubility of these compounds is highly pH-dependent. Adjusting the pH to ionize the functional group increases its polarity and interaction with water, thereby enhancing solubility.[13][14] For a weakly acidic drug, solubility increases as the pH rises above its pKa. For a weakly basic drug, solubility increases as the pH falls below its pKa.

Step-by-Step Methodology (pH-Solubility Profile):

• Prepare Buffers: Prepare a series of buffers covering a relevant physiological and experimental pH range (e.g., pH 4.0, 5.5, 6.8, 7.4, 9.0).

• Add Excess Compound: Add an excess amount of the solid benzoxadiazole derivative to a fixed volume of each buffer in separate vials. Ensure enough solid is present so that some remains undissolved at equilibrium.

• Equilibrate: Tightly seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separate Solid: Centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

• Quantify Soluble Fraction: Carefully remove the supernatant and quantify the concentration of the dissolved compound using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

• Plot Data: Plot the measured solubility (e.g., in µg/mL) against the pH of the buffer to determine the optimal pH range for your experiments.

Functional Group Type	Effect of pH on Solubility	Recommended pH Adjustment
Weakly Acidic (e.g., -COOH, Phenol)	Solubility increases as pH increases	Adjust pH to > pKa + 1
Weakly Basic (e.g., Amine, Piperazine)	Solubility increases as pH decreases	Adjust pH to < pKa - 1
Neutral	Solubility is largely pH-independent	pH modification is ineffective

Protocol 3: Co-solvent Formulation

Causality: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system. This "like-dissolves-like" principle reduces the interfacial tension between the hydrophobic benzoxadiazole derivative and the solvent, thereby increasing solubility.[9][14]

Step-by-Step Methodology (Co-solvent Screening):

• Select Co-solvents: Choose a panel of pharmaceutically acceptable co-solvents.

• Prepare Co-solvent Mixtures: Prepare aqueous solutions of each co-solvent at various concentrations (e.g., 5%, 10%, 20% v/v in your primary buffer).

• Determine Solubility: Using the method described in Protocol 2 (steps 2-5), determine the saturation solubility of your compound in each co-solvent mixture.

• Analyze Results: Plot solubility versus co-solvent concentration to find the most effective agent and the minimum concentration required to achieve your target solubility. The combined effect of using a buffer at an optimal pH and a co-solvent can be synergistic.[9]

Co-solvent	Typical Starting Conc. (v/v)	Notes
Ethanol	5 - 20%	Common, but can affect cell viability at higher concentrations.
Propylene Glycol (PG)	10 - 40%	Good solubilizer, generally well-tolerated.
Polyethylene Glycol 400 (PEG 400)	10 - 50%	Excellent solubilizer for many poorly soluble drugs.[9]
Glycerin	10 - 30%	Viscous, but a gentle and well-tolerated option.

Protocol 4: Advanced Formulation - Cyclodextrin Inclusion Complexation

Causality: Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. The nonpolar benzoxadiazole molecule can be encapsulated within this cavity, forming a water-soluble "inclusion complex."[15] This effectively masks the hydrophobicity of the drug, dramatically increasing its apparent aqueous solubility.[16][17] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used due to its high water solubility and low toxicity.[17]

Mechanism of Cyclodextrin Encapsulation

Caption: Encapsulation of a hydrophobic drug by a cyclodextrin.

Step-by-Step Methodology (Kneading Method):

• Molar Ratio Calculation: Calculate the amounts of the benzoxadiazole derivative and HP-β-CD required for a specific molar ratio (commonly start with 1:1 and 1:2).

• Trituration: Place the HP-β-CD in a glass mortar and add a small amount of a water/ethanol (50:50 v/v) mixture to form a paste.

• Drug Incorporation: Slowly add the powdered benzoxadiazole derivative to the paste while continuously triturating (kneading) for 45-60 minutes.

• Drying: Dry the resulting paste in an oven at 40-50°C until a constant weight is achieved, or use a vacuum oven for heat-sensitive compounds.

• Pulverization: Pulverize the dried complex into a fine powder and pass it through a sieve.

• Solubility Testing: Determine the aqueous solubility of the resulting powder using the method in Protocol 2. The increase in solubility can be substantial, often over 1000-fold.[17]

Protocol 5: Advanced Formulation - Amorphous Solid Dispersions (ASDs)

Causality: ASDs involve dispersing the drug at a molecular level within a hydrophilic polymer matrix. This process prevents the drug from crystallizing, trapping it in a high-energy, amorphous state.[12] This amorphous form does not need to overcome the crystal lattice energy for dissolution, leading to significantly enhanced solubility and dissolution rates.[4]

Common Preparation Methods:

• Hot-Melt Extrusion (HME): This solvent-free method involves mixing the drug and a thermoplastic polymer (e.g., HPMCAS) and heating them until they form a molten solution, which is then cooled and milled. HME is efficient but only suitable for thermostable drugs.[4]

• Spray Drying: The drug and polymer are dissolved in a common organic solvent, and the solution is sprayed into a hot air stream. The solvent rapidly evaporates, leaving behind a fine powder of the drug dispersed in the polymer.[5]

Note: The development of ASDs requires specialized equipment and expertise in polymer science and solid-state characterization (e.g., DSC, PXRD).

References

• Frizon, T. E., et al. (2020). Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. Frontiers in Chemistry. [Link]

• MySkinRecipes. (n.d.). Benzoxadiazole Dyes. MySkinRecipes Ingredient Portal. [Link]

• Janssens, S., & Van den Mooter, G. (2009). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Pharmaceutics. [Link]

• Gadde, S., & Gupta, V. (2011). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Die Pharmazie-An International Journal of Pharmaceutical Sciences. [Link]

• Frizon, T. E., et al. (2020). Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. National Institutes of Health. [Link]

• Özkay, Y., et al. (2021). Synthesis of some new benzoxazole derivatives and investigation of their anticancer activities. European Journal of Medicinal Chemistry. [Link]

• Holmes, G. A., et al. (2006). Ballistic fibers: A review of the thermal, ultraviolet and hydrolytic stability of the benzoxazole ring structure. ResearchGate. [Link]

• Isreal, O. (2025). Formulation strategies for poorly soluble drugs. ResearchGate. [Link]

• Li, X., et al. (2015). Preparation and Properties of Cyclodextrin Inclusion Complexes of Hyperoside. Molecules. [Link]

• Singh, A., et al. (2011). Improvement in solubility of poor water-soluble drugs by solid dispersion. International Journal of Pharmaceutical Sciences and Nanotechnology. [Link]

• Lim, H. S., et al. (2021). A Patent Review on the Current Developments of Benzoxazoles in Drug Discovery. Chemistry & Biodiversity. [Link]

• de Castro, R. A., et al. (2017). Inclusion complexes and self-assembled cyclodextrin aggregates for increasing the solubility of benzimidazoles. Brazilian Journal of Pharmaceutical Sciences. [Link]

• da Silva, J. P., et al. (2021). Photoactive benzothiadiazole-N-heterocycle derivatives: synthesis, photophysics and water sensing in organic solvents. New Journal of Chemistry. [Link]

• Shi, Y., et al. (2022). Research Progress of Benzothiazole and Benzoxazole Derivatives in the Discovery of Agricultural Chemicals. Molecules. [Link]

• Kumar, V., & Sharma, D. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

• Kumar, D. (2021). A pH EFFECT ON BENZOIC ACID SOLUBILIZATION AND THEIR PARTITIONING (K) IN WATER- BENZENE SOLVENTS. International Journal of Scientific and Research Publications. [Link]

• Ascendia Pharma. (2021). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions. [Link]

• de Castro, R. A., et al. (2023). The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole. ResearchGate. [Link]

• Al-Ghazawi, M. Z., & Al-Kassas, R. (2021). Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. AAPS PharmSciTech. [Link]

• Haskins-Glusac, K., et al. (2022). Examining the Non-Covalent Interactions for Two Polymorphs of a 2,1,3-benzoxadiazole Derivative. Molecules. [Link]

• Frizon, T. E., et al. (2020). Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. ResearchGate. [Link]

• Sharma, D., & Saini, S. (2015). Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharma and Chemical Analysis. [Link]

• Loftsson, T., et al. (2022). Anomalous Properties of Cyclodextrins and Their Complexes in Aqueous Solutions. Pharmaceutics. [Link]

• Cheirsilp, B., & Rakmai, J. (2016). Inclusion complex formation of cyclodextrin with its guest and their applications. Journal of Bioprocessing & Biotechniques. [Link]

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Technical Support Center: Enhancing the Photostability of Benzoxadiazole-Based Fluorophores

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with benzoxadiazole-based fluorophores. This resource is designed to provide practical, in-depth solutions to common challenges related to photostability. The benzoxadiazole scaffold, particularly the widely used 7-nitro-2,1,3-benzoxadiazole (NBD), is valued for its small size and sensitivity to the local environment.[1] However, its susceptibility to photobleaching can be a significant hurdle in applications requiring intense or prolonged illumination, such as time-lapse microscopy and single-molecule tracking.[2][3]

This guide provides troubleshooting strategies and foundational knowledge to help you maximize the performance and longevity of your benzoxadiazole-based experiments.

Part 1: Troubleshooting Guide (Q&A Format)

This section addresses specific, common problems encountered during imaging experiments.

Question 1: My NBD-labeled protein signal fades almost immediately upon illumination with my confocal/TIRF microscope. What's the first thing I should check?

Answer: The most immediate cause is likely excessive excitation light.[2][4] The NBD fluorophore is known to be susceptible to photobleaching, a process where the molecule is photochemically altered and loses its ability to fluoresce upon repeated exposure to excitation light.[2]

• Immediate Action Steps:

  • Reduce Laser Power: Decrease the excitation laser power to the lowest level that still provides a detectable signal. Many imaging systems are set to higher powers by default than are necessary for routine imaging.

  • Decrease Exposure Time: Use the shortest possible exposure time for your camera.

  • Use Neutral Density Filters: If available on your microscope, use neutral-density (ND) filters to reduce illumination intensity without changing the laser's power setting.[5]

  • Optimize Imaging Protocol: Before capturing your final data, locate the region of interest using lower magnification or transmitted light to minimize light exposure on your target area.[5]

Question 2: I've minimized my light exposure, but my signal is still bleaching too quickly for my time-lapse experiment. What is the next step?

Answer: The next step is to modify the chemical environment of your sample to combat photobleaching. This is typically achieved by using an "antifade" reagent in your imaging medium or mounting medium. These reagents work by mitigating the chemical reactions that lead to photobleaching.

• Mechanism of Action: Photobleaching often involves the fluorophore entering a long-lived, non-fluorescent "triplet state." From this state, it can react with molecular oxygen to produce reactive oxygen species (ROS), which then attack and destroy the fluorophore.[4][6] Antifade reagents can act as:

  • Triplet State Quenchers: These molecules deactivate the triplet state, returning the fluorophore to its ground state where it can fluoresce again.

  • Reactive Oxygen Species (ROS) Scavengers: These molecules, often antioxidants, neutralize the ROS before they can damage the fluorophore.

• Recommended Solutions:

  • For Live-Cell Imaging:

    • Trolox: A water-soluble vitamin E analog that acts as an excellent antioxidant and antifade reagent.

    • L-Ascorbic Acid (Vitamin C): A naturally occurring antioxidant that can be used in live-cell microscopy.

    • Oxygen Scavenging Systems: For highly sensitive experiments, an enzymatic system like glucose oxidase and catalase (GOC) can be used to remove dissolved oxygen from the medium.

  • For Fixed-Cell Imaging:

    • Commercial Mounting Media: Products like ProLong™ Diamond, Vectashield®, and SlowFade™ are specifically formulated with potent antifade reagents to preserve fluorescence for long-term imaging and storage.[7][8] These are often the most reliable and convenient options.

    • Homemade Formulations: Reagents like p-phenylenediamine (PPD) or 1,4-diazabicyclo[1][1][1]octane (DABCO) can be added to a glycerol-based mounting medium.[8][9] Note that PPD can cause autofluorescence at shorter wavelengths.[9]

Question 3: I am synthesizing my own benzoxadiazole derivatives. Are there any structural modifications I can make to inherently improve photostability?

Answer: Yes, molecular engineering of the fluorophore itself is a powerful strategy to enhance photostability.[10][11] The goal is often to modify the electronic structure to disfavor the formation of destructive triplet states or to inhibit reactions with ROS.[10]

• Proven Structural Strategies:

  • Replacing Dimethylamino Groups with Cyclic Amines: Studies have shown that substituting a standard N,N-dimethylamino group with strained cyclic rings, such as aziridine or azetidine, can significantly enhance photostability.[1][12] This modification is thought to inhibit the formation of a twisted intramolecular charge transfer (TICT) state, which is a pathway to non-radiative decay and photobleaching.[1]

  • Extending the π-Conjugated System: Creating donor-π-acceptor-π-donor (D-π-A-π-D) structures, with the benzoxadiazole as the acceptor, can improve photophysical properties.[13][14]

  • Vibronic Coupling and TICT Inhibition: A synergistic strategy involves introducing a quinoxaline motif to rhodamine-type dyes. This simultaneously introduces a favorable vibronic structure and inhibits TICT formation, leading to significant gains in both brightness and photostability.[15]

Below is a summary of how structural modifications can impact photostability.

Modification Strategy	Example	Reported Benefit	Reference
Cyclic Amine Substitution	Replacing dimethylamino with aziridine/azetidine rings	Significantly enhanced photostability and brightness	[12]
π-System Extension	D-π-A-π-D structures	Strong fluorescence emission and thermal stability	[13]
Synergistic Modification	Introduction of quinoxaline motif	~2x greater brightness and >3x more frames in STED microscopy	[15]

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of photobleaching for benzoxadiazole fluorophores?

Photobleaching is the irreversible photochemical destruction of a fluorophore.[4] The process generally begins when an excited fluorophore, instead of returning to its ground state by emitting a photon (fluorescence), transitions to a metastable triplet state via intersystem crossing.[4][16] In this triplet state, the fluorophore can react with molecular oxygen, generating highly reactive singlet oxygen and other ROS. These ROS can then attack the fluorophore's chemical structure, cleaving covalent bonds and rendering it permanently non-fluorescent.[4]

}

Figure 1: Simplified pathway of fluorophore photobleaching.

Q2: How do I choose the right antifade reagent for my experiment?

The choice depends primarily on whether you are performing live-cell or fixed-cell imaging.

• Live Cells: Biocompatibility is critical. You must use reagents that do not harm the cells. Trolox and ascorbic acid are common choices. Commercial "live-cell antifade" reagents are also available and are pre-formulated for minimal toxicity.[7]

• Fixed Cells: You have more flexibility. Commercial mounting media are highly effective and convenient.[7][8] They offer robust, long-term protection and are optimized for high-resolution imaging.[7] When choosing, check the manufacturer's documentation for compatibility with your specific fluorophore.[9]

}

Figure 2: Mechanisms of action for common antifade agents.

Q3: Can the solvent or local environment affect the photostability of benzoxadiazole dyes?

Absolutely. The photophysical properties of many benzoxadiazole derivatives are highly dependent on the solvent polarity.[12] For instance, some derivatives show higher brightness in aprotic solvents compared to protic solvents. The local environment in a biological sample (e.g., bound to a protein in a hydrophobic pocket vs. free in the cytosol) can similarly influence both brightness and photostability. This is a key feature of solvatochromic dyes like NBD.

Part 3: Experimental Protocols

Protocol 1: Preparation of an Oxygen-Scavenging Antifade Buffer (GOC Buffer) for Live-Cell Imaging

This buffer is highly effective at reducing photobleaching by removing dissolved molecular oxygen. Prepare this solution fresh on the day of the experiment.

Materials:

• Imaging Buffer (e.g., HEPES-buffered saline appropriate for your cells)

• D-Glucose (Sigma, G8270)

• Glucose Oxidase (Sigma, G2133)

• Catalase (Sigma, C40)

Procedure:

• Prepare a 1 M stock solution of D-glucose in water and sterile filter.

• Prepare a stock solution of Glucose Oxidase at 10 mg/mL in a suitable buffer (e.g., PBS).

• Prepare a stock solution of Catalase at 10 mg/mL in a suitable buffer.

• Immediately before your imaging session, prepare the final GOC imaging buffer. For 1 mL of final buffer, add:

  • 970 µL of your imaging buffer

  • 20 µL of 1 M D-Glucose (final concentration ~20 mM)

  • 5 µL of Glucose Oxidase stock (final concentration ~50 µg/mL)

  • 5 µL of Catalase stock (final concentration ~50 µg/mL)

• Gently mix. Do not vortex, as this will introduce oxygen.

• Replace the medium on your cells with this GOC buffer just before placing the sample on the microscope stage.

Protocol 2: Standardized Quantification of Photostability

This protocol allows you to compare the photostability of your fluorophore under different conditions (e.g., with and without an antifade agent).

Materials:

• Your fluorescently labeled sample (e.g., fixed cells on a coverslip)

• Confocal or widefield fluorescence microscope with a camera

• Image analysis software (e.g., ImageJ/Fiji)

Procedure:

• Sample Preparation: Prepare identical samples for each condition you want to test.

• Microscope Setup:

  • Choose a field of view with clearly labeled structures.

  • Set the excitation laser power, exposure time, and camera gain to values that give a good signal without immediately saturating the detector. Crucially, keep these settings identical for all subsequent measurements.

• Acquisition:

  • Acquire a time-lapse series. For a rapidly bleaching dye, you might capture an image every 1-2 seconds. For a more stable dye, every 10-30 seconds might be appropriate.

  • Continue acquiring images until the fluorescence intensity has decreased to less than 20% of its initial value.

• Data Analysis (using ImageJ/Fiji):

  • Open your time-lapse image stack.

  • Draw a Region of Interest (ROI) over a representative labeled area.

  • Draw another ROI over a background area with no cells.

  • Go to Analyze > Plot Z-axis Profile. This will plot the mean intensity in your ROI over time.

  • For each time point, subtract the mean background intensity from the mean signal intensity.

  • Normalize the background-corrected intensity values by dividing each value by the intensity of the first time point (t=0).

  • Plot the normalized intensity versus time. The time it takes for the intensity to drop to 50% is the photobleaching half-life (t₁/₂), a common metric for photostability.

References

• Improvement of the photostability of cycloalkylamine-7-sulfonyl-2,1,3-benzoxadiazole-based fluorescent dyes by replacing the dimethylamino substituent with cyclic amino rings. New Journal of Chemistry (RSC Publishing). Available at: [Link]

• Preparation and Photophysical Characterization of N‑Substituted 7‑Nitro-2,1,3-benzoxadiazol-4-amine Derivatives. National Institutes of Health (NIH). Available at: [Link]

• Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. National Institutes of Health (NIH). Available at: [Link]

• Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. ResearchGate. Available at: [Link]

• Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study. Frontiers. Available at: [Link]

• Synthesis of New Benzoxadiazole compounds Derived from ethyl-4- (7- nitro-2. Iraqi National Journal of Chemistry. Available at: [Link]

• Strategies to improve photostabilities in ultrasensitive fluorescence spectroscopy. Semantic Scholar. Available at: [Link]

• Analysis of antifading reagents for fluorescence microscopy. PubMed. Available at: [Link]

• Photobleaching. Wikipedia. Available at: [Link]

• Mechanisms and advancement of antifading agents for fluorescence microscopy and single-molecule spectroscopy. SPIE. Available at: [Link]

• Stability enhancement of fluorophores for lighting up practical application in bioimaging. RSC Publishing. Available at: [Link]

• Photobleaching and Its Kinetics of Fluorescein Dyes in PVA Polymer Matrices: A Review. Austin Publishing Group. Available at: [Link]

• Stability enhancement of fluorophores for lighting up practical application in bioimaging. Chemical Society Reviews. Available at: [Link]

• A synergistic strategy to develop photostable and bright dyes with long Stokes shift for nanoscopy. National Institutes of Health (NIH). Available at: [Link]

• Photobleaching of organic fluorophores: quantitative characterization, mechanisms, protection. PubMed. Available at: [Link]

• Multiplex Fluorescent Blot Detection: A Troubleshooting Guide. Bio-Rad. Available at: [Link]

• Flow Cytometry Troubleshooting Guide. FluoroFinder. Available at: [Link]

• (PDF) Photobleaching. ResearchGate. Available at: [Link]

• Photobleaching of Fluorescent Dyes in Polymer Films. Case Western Reserve University. Available at: [Link]

• Photobleaching of NBD-cholesterol in human fibroblasts. ResearchGate. Available at: [Link]

Sources

• 1. Preparation and Photophysical Characterization of N‑Substituted 7‑Nitro-2,1,3-benzoxadiazol-4-amine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Photobleaching - Wikipedia [en.wikipedia.org]
• 5. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. Photobleaching and Its Kinetics of Fluorescein Dyes in PVA Polymer Matrices: A Review [austinpublishinggroup.com]
• 7. ProLong Antifade Mountants and Reagents | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. Analysis of antifading reagents for fluorescence microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. vectorlabs.com [vectorlabs.com]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Improvement of the photostability of cycloalkylamine-7-sulfonyl-2,1,3-benzoxadiazole-based fluorescent dyes by replacing the dimethylamino substituent with cyclic amino rings - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Synthesis of 2,1,3-Benzoxadiazole Derivatives as New Fluorophores—Combined Experimental, Optical, Electro, and Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. A synergistic strategy to develop photostable and bright dyes with long Stokes shift for nanoscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Preventing unwanted decarboxylation of Benzo[c]oxadiazole-4-carboxylic acid during reactions

A Guide to Preventing Unwanted Decarboxylation During Synthetic Transformations

Welcome to the technical support center for Benzo[c]oxadiazole-4-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the chemical stability of this valuable heterocyclic building block. Unwanted decarboxylation is a common pitfall that can derail synthetic campaigns, leading to reduced yields and complex purification challenges.

This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you successfully employ Benzo[c]oxadiazole-4-carboxylic acid in your research.

Understanding the Challenge: The Lability of Benzo[c]oxadiazole-4-carboxylic acid

Benzo[c]oxadiazole-4-carboxylic acid, also known as benzofurazan-4-carboxylic acid, is a heteroaromatic carboxylic acid. Aromatic and heteroaromatic carboxylic acids can be susceptible to decarboxylation (the loss of CO2), particularly under harsh reaction conditions such as high temperatures or extreme pH.[1] The electron-withdrawing nature of the oxadiazole ring can further facilitate this process. The stability of similar azole carboxylic acids is a known issue, often leading to decomposition via decarboxylation.[2][3]

Mechanism of Thermal Decarboxylation

While multiple pathways can exist, a common mechanism for the decarboxylation of aromatic carboxylic acids involves the formation of a zwitterionic intermediate, which then expels carbon dioxide. The stability of the resulting aryl anion is a key factor in the facility of this reaction.

Caption: Generalized thermal decarboxylation pathway.

Frequently Asked Questions (FAQs)

Q1: At what temperature does Benzo[c]oxadiazole-4-carboxylic acid begin to decarboxylate?

Q2: How does pH influence the stability of the carboxylic acid?

The pH of the reaction medium can play a significant role.[5]

• Acidic Conditions: While some decarboxylations are acid-catalyzed, for many carboxylic acids, the protonated form is relatively stable at moderate temperatures. However, strongly acidic conditions at high temperatures should be avoided.

• Basic Conditions: In basic media, the carboxylate anion is formed. While this can prevent certain acid-catalyzed side reactions, strong bases combined with heat can promote decarboxylation.[1][6] It is a common method to induce decarboxylation by heating the sodium salt of a carboxylic acid with soda lime.[1]

Q3: Are there any specific catalysts or reagents that are known to promote decarboxylation?

Certain transition metals, such as copper, are sometimes used to catalyze decarboxylation reactions, particularly in solvents like quinoline.[1] Therefore, it is prudent to be cautious with copper-based reagents if the desired outcome is not decarboxylation.

Troubleshooting Guides: Reaction-Specific Strategies

Unwanted decarboxylation is most frequently encountered during reactions that require activation of the carboxylic acid, such as amide bond formation and esterification. Below are troubleshooting guides for these common transformations.

Guide 1: Amide Coupling Reactions

Amide bond formation is a cornerstone of drug discovery and often requires elevated temperatures or strong activating agents, both of which can lead to decarboxylation.

Problem: Significant formation of the decarboxylated byproduct, Benzo[c]oxadiazole, is observed during amide coupling.

Troubleshooting Workflow

Caption: Decision tree for troubleshooting amide coupling.

Recommended Protocols & Causality

1. Lower the Reaction Temperature: This is the most critical parameter. Many modern coupling reagents are effective at or below room temperature.

• Rationale: The rate of decarboxylation is highly temperature-dependent. Reducing the thermal energy of the system significantly disfavors this unwanted side reaction.

2. Select Mild Coupling Reagents: Avoid reagents that require high temperatures for activation.

• Rationale: The goal is to activate the carboxylic acid for nucleophilic attack by the amine under conditions where the activated intermediate is stable and does not readily decompose.

Coupling Reagent Class	Examples	Recommended Temperature	Key Considerations
Carbodiimides	EDC, DCC	0 °C to Room Temperature	Often used with additives like HOBt or DMAP to improve efficiency and suppress side reactions.[7][8]
Uronium/Onium Salts	HATU, HBTU, COMU	0 °C to Room Temperature	Highly efficient but can be expensive and may pose safety concerns.[9]
Phosphonium Salts	PyBOP, PyAOP	0 °C to Room Temperature	Effective for sterically hindered substrates.

3. Consider Catalytic Direct Amidation:

• Rationale: Emerging methods allow for the direct dehydrative coupling of carboxylic acids and amines, often under milder conditions than traditional stoichiometric activating agents.[10][11] Boronic acid catalysts, for instance, have been shown to be effective at room temperature for certain substrates.

Experimental Protocol: Low-Temperature Amide Coupling with EDC/DMAP

• Dissolve Benzo[c]oxadiazole-4-carboxylic acid (1.0 equiv) in an anhydrous, aprotic solvent (e.g., DCM or DMF) under an inert atmosphere (N₂ or Ar).

• Add the desired amine (1.1 equiv) and a catalytic amount of DMAP (0.1 equiv).

• Cool the mixture to 0 °C in an ice bath.

• Add EDC•HCl (1.2 equiv) portion-wise, keeping the temperature below 5 °C.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, proceed with a standard aqueous workup to remove water-soluble byproducts.

Guide 2: Esterification Reactions

Esterification, particularly the Fischer-Speier method, often employs strong acid catalysts and heat, creating a high-risk environment for decarboxylation.[12]

Problem: Low yields of the desired ester and significant formation of Benzo[c]oxadiazole during the reaction.

Troubleshooting Strategies

• Avoid High Temperatures: As with amide coupling, this is the primary factor to control.

• Use Milder Catalysts and Reagents: Move away from harsh acidic conditions.

Esterification Method	Reagents	Temperature	Rationale
Steglich Esterification	DCC, DMAP (catalytic)	0 °C to Room Temperature	A very mild and effective method for converting carboxylic acids to esters, even for thermally sensitive substrates.[8]
Mitsunobu Reaction	DEAD or DIAD, PPh₃	0 °C to Room Temperature	Excellent for inverting stereochemistry if applicable, but redox-sensitive groups may not be tolerated. Byproducts can be challenging to remove.
Alkyl Halide with Mild Base	Alkyl iodide or bromide, Cs₂CO₃ or K₂CO₃	Room Temperature to 50 °C	A simple Sₙ2 displacement on the carboxylate. Best for reactive alkyl halides like methyl, ethyl, or benzyl.

Experimental Protocol: Steglich Esterification

• In a round-bottom flask under an inert atmosphere, dissolve Benzo[c]oxadiazole-4-carboxylic acid (1.0 equiv), the desired alcohol (1.2 equiv), and a catalytic amount of DMAP (0.1 equiv) in anhydrous DCM.

• Cool the solution to 0 °C.

• Add a solution of DCC (1.1 equiv) in DCM dropwise.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir overnight.

• The byproduct, dicyclohexylurea (DCU), will precipitate as a white solid.

• Filter off the DCU and wash the solid with a small amount of cold DCM.

• Concentrate the filtrate and purify the crude ester by flash column chromatography.

Advanced Strategy: The "Protecting Group" Approach

For particularly challenging multi-step syntheses where the carboxylic acid functionality must endure harsh conditions, a protection-deprotection strategy may be warranted.[13][14][15]

• Protection: Convert the carboxylic acid to a robust ester (e.g., a methyl or ethyl ester) under mild conditions as described above.[14]

• Reaction: Perform the desired chemical transformations on other parts of the molecule. The ester will be inert to many reaction conditions that would decarboxylate the free acid.

• Deprotection: In the final step, hydrolyze the ester back to the carboxylic acid, typically using mild basic conditions (e.g., LiOH in THF/water) at room temperature.

Caption: Workflow for a protecting group strategy.

Summary of Key Preventative Measures

Parameter	Recommendation	Rationale
Temperature	Maintain at or below room temperature whenever possible.	Minimizes the kinetic favorability of the decarboxylation pathway.
pH	Avoid strongly acidic or basic conditions, especially when heated.[5][6]	Extreme pH can catalyze the elimination of CO₂.
Reagents	Utilize modern, mild coupling reagents (e.g., EDC, HATU, PyBOP) or catalytic methods.	Enables activation of the carboxylic acid under gentle conditions.
Reaction Time	Monitor reactions closely and avoid unnecessarily long reaction times at elevated temperatures.	Reduces the time the substrate is exposed to potentially destabilizing conditions.

By carefully controlling these key parameters and selecting the appropriate synthetic methodology, researchers can successfully mitigate the risk of unwanted decarboxylation and effectively utilize Benzo[c]oxadiazole-4-carboxylic acid in their synthetic endeavors.

References

• LNEYA Industrial Chillers Manufacturer. (n.d.). What are the conditions for the decarboxylation reaction? How to control the temperature of heating?

• Chemistry LibreTexts. (2021, March 5). 18.5: Decarboxylation of Carboxylic Acids. Retrieved from [Link]

• Ishihara, K., & Yamamoto, H. (2024). Organoboron catalysis for direct amide/peptide bond formation. Chemical Communications, 60(72), 10087-10103. DOI:10.1039/D4CC02994A

• ResearchGate. (2013, May 9). Thermal decarboxylation depends on the pH? Retrieved from [Link]

• Master Organic Chemistry. (2022, May 20). Decarboxylation. Retrieved from [Link]

• Master Organic Chemistry. (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522-524.
• Gore, B. S., et al. (2023). Metal-Free Transamidation: A Sustainable Approach to Amide Bond Formation. ChemistrySelect, 8(31), e202302111.

• ResearchGate. (2016, October 10). Can anyone please suggest slow coupling agents for amide formation with deprotonated carboxylic acids? Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Decarboxylation of Carboxylic Acids. Retrieved from [Link]

• Patrick, G. L. (2015). Appendix 6: Protecting groups. In An Introduction to Drug Synthesis. Oxford University Press.

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• Golisz, S. R., et al. (2022). Accessing diverse azole carboxylic acid building blocks via mild C–H carboxylation: Parallel, one-pot amide couplings and decarboxylative functionalizations. ChemRxiv. DOI: 10.26434/chemrxiv-2022-x787z
• Wang, Y., et al. (2021). On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives. Beilstein Journal of Organic Chemistry, 17, 2235–2241.

Sources

• 1. lneya.com [lneya.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. organicchemistrytutor.com [organicchemistrytutor.com]
• 7. researchgate.net [researchgate.net]
• 8. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 9. Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. youtube.com [youtube.com]
• 14. learninglink.oup.com [learninglink.oup.com]
• 15. Protecting group - Wikipedia [en.wikipedia.org]

Challenges and solutions for scaling up the production of benzoxadiazole compounds

Technical Support Center: Scaling Up Benzoxadiazole Compound Production

Welcome to the technical support center for the scale-up and production of benzoxadiazole compounds. This guide is designed for researchers, process chemists, and drug development professionals. It provides in-depth, field-proven insights into overcoming common challenges encountered when transitioning from lab-scale synthesis to pilot or manufacturing scale. Our focus is on the causality behind experimental choices, ensuring robust and reproducible processes.

Section 1: Synthesis & Reaction Control at Scale

Scaling up synthesis is rarely a linear process. Issues that are negligible in a round-bottom flask can become critical in a multi-liter reactor. This section addresses the most frequent synthesis challenges.

Q1: My benzoxadiazole synthesis, which involves the cyclization of a nitro-aromatic precursor, is highly exothermic. I'm struggling with temperature control in our 50L reactor. What are the primary risks and mitigation strategies?

A1: This is a critical and common scale-up challenge. The decreased surface-area-to-volume ratio in larger reactors severely limits heat dissipation, which can lead to thermal runaway, impurity formation, and significant safety hazards.[1]

Root Causes & Risks:

• Poor Heat Transfer: The heat generated by the reaction exceeds the cooling capacity of the reactor jacket.[1]

• Localized Hotspots: Inadequate mixing can create zones of high temperature, leading to the formation of degradation products and potential side reactions.[1]

• Safety: Uncontrolled exotherms can cause rapid pressure buildup, posing a risk of reactor failure. Many benzoxadiazole precursors and intermediates are energetic materials, amplifying this risk.

Troubleshooting & Solutions Protocol:

• Quantify the Hazard (Recommended):

  • Perform Differential Scanning Calorimetry (DSC) and Reaction Calorimetry (RC1) on a small scale to determine the total heat of reaction and the maximum temperature of the synthesis reaction (MTSR). This data is essential for safe scale-up.

• Process Modifications (Select based on calorimetric data):

  • Semi-Batch Addition: Instead of adding all reagents at once, add the reactive partner (e.g., the reducing agent or cyclizing agent) slowly and subsurface. This allows the cooling system to keep pace with heat generation.

  • Solvent Selection: Increase the solvent volume to act as a heat sink. Alternatively, switch to a higher-boiling point solvent, but verify it doesn't negatively impact reaction kinetics or impurity profiles.

  • Lower Initial Temperature: Start the reaction at a lower temperature to create a wider safety margin before reaching the critical temperature limit.

• Advanced Engineering Controls:

  • Flow Chemistry: For highly energetic or fast reactions, transitioning to a continuous flow process is a superior solution.[2] Flow reactors offer exceptional heat transfer due to their high surface-area-to-volume ratio, virtually eliminating thermal runaway risk and improving product consistency.[3][4]

Workflow: Managing Exothermic Reactions

Caption: Decision workflow for managing exothermic reactions.

Q2: The reaction yield has dropped significantly, and I'm seeing incomplete conversion after scaling up. What are the likely causes?

A2: A drop in yield upon scale-up often points to mass transfer limitations (inefficient mixing) or issues with reagent quality and stoichiometry that were not apparent at the lab scale.[5][6]

Troubleshooting Steps:

• Evaluate Mixing Efficiency:

  • Stirrer Selection: A magnetic stir bar is ineffective for large volumes. Ensure you are using an appropriate overhead stirrer (e.g., anchor, pitched-blade turbine) for the reactor geometry and viscosity of the reaction mixture.

  • Stirring Speed: Ineffective mixing can lead to poor mass transfer.[5] Increase the stirring speed and observe if conversion improves. Computational Fluid Dynamics (CFD) modeling can be used for complex systems to optimize mixing.

• Re-verify Reagent Quality and Stoichiometry:

  • Reagent Purity: The quality of reagents can vary between batches, especially when purchasing larger quantities.[6] Re-test the purity of starting materials and reagents.

  • Accurate Dosing: Ensure that the methods for charging reagents to the large reactor are accurate and reproducible. Flow meters or loss-in-weight feeders are preferable to volume-based additions for critical reagents.

• Check for "Hidden" Variables:

  • Temperature Gradients: Ensure the reactor's temperature probe is correctly placed to reflect the bulk internal temperature, not just the temperature near the reactor wall.[1]

  • Order of Addition: The order and rate of reagent addition can be critical.[5] What was a quick addition in the lab may need to be a slow, controlled feed at scale.

Section 2: Downstream Processing & Purification

Isolating the final benzoxadiazole compound with the required purity and physical form is a major scale-up hurdle.

Q3: I'm observing a new, significant impurity peak in the HPLC analysis of my scaled-up batch that was minor or absent at the lab scale. How should I approach its identification and control?

A3: The appearance of new or amplified impurities is a classic scale-up issue, often stemming from longer reaction times, localized hotspots, or different workup conditions.[1] A systematic approach to impurity profiling is essential for regulatory compliance and product quality.[7][8][9]

Impurity Identification & Control Protocol:

• Isolation and Characterization:

  • Preparative HPLC/SFC: Isolate a sufficient quantity of the impurity using preparative chromatography.

  • Structure Elucidation: Use spectroscopic techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) to determine the impurity's structure.[9]

• Root Cause Analysis:

  • Source Determination: Impurities can arise from starting materials, by-products, intermediates, or degradation products.[8][10]

  • Hypothesis Testing: Once the structure is known, hypothesize its formation mechanism. Is it from overheating? A side reaction with the solvent? Incomplete reaction? Conduct small-scale experiments to test these hypotheses.[6]

• Control Strategy Development:

  • Process Parameter Optimization: Adjust reaction parameters (e.g., temperature, time, reagent stoichiometry) to minimize the formation of the impurity.

  • Purge Strategy: Modify the workup or purification steps (e.g., re-slurry, crystallization, chromatography) to effectively remove the impurity.

Logical Flow: Impurity Troubleshooting

Caption: Systematic workflow for impurity identification and control.

Q4: My crystallization process is inconsistent at scale. I'm getting different particle sizes and sometimes an oil instead of a solid. How can I develop a robust crystallization protocol?

A4: Crystallization is highly sensitive to scale-dependent factors like cooling rates, mixing dynamics, and supersaturation levels. A robust process requires careful control over these parameters.

Key Parameters for Scalable Crystallization:

Parameter	Lab-Scale Challenge	Pilot/Manufacturing Scale Solution	Rationale
Cooling Rate	Often rapid and uncontrolled (e.g., ice bath).	Implement a slow, linear, and programmed cooling profile using the reactor jacket.[11]	Slow cooling maintains a controlled level of supersaturation, promoting crystal growth over nucleation, which leads to larger, more uniform crystals.
Agitation	Vigorous stirring with a small stir bar.	Optimize stirrer type and speed (RPM) to ensure homogenous suspension without causing secondary nucleation or crystal breakage (attrition).	Over-mixing can fracture crystals, creating fines that are difficult to filter. Under-mixing leads to temperature gradients and non-uniform growth.
Seeding	Often spontaneous or not precisely controlled.	Develop a seeding protocol: add a small, known quantity of milled product material at a specific temperature within the metastable zone.	Seeding controls the onset of crystallization, ensuring batch-to-batch consistency and helping to target a specific polymorph.
Solvent System	Simple solvent/anti-solvent additions.	Precisely control the addition rate of the anti-solvent. Ensure the solvent system is optimized for both yield and impurity rejection.	The rate of anti-solvent addition directly impacts the local supersaturation, which governs the nucleation and growth kinetics.

Troubleshooting Protocol:

• Determine Solubility Curve: Experimentally determine the solubility of your benzoxadiazole compound in the chosen solvent system at various temperatures. This is fundamental for designing a controlled process.

• Identify the Metastable Zone Width (MSZW): The MSZW is the region between the solubility curve and the point of spontaneous nucleation. Seeding within this zone is critical for controlled crystallization.

• Optimize Cooling and Agitation: Run small-scale experiments varying cooling rates and agitation speeds to find the optimal conditions for your desired particle size distribution (PSD).

• Implement a Seeding Strategy: Test different seed loadings and addition temperatures to achieve consistent results.

Section 3: Process Safety & Handling

Safety considerations are paramount when scaling up, especially with the energetic functionalities often present in benzoxadiazole synthesis.

Q5: What are the primary safety hazards associated with scaling up benzoxadiazole synthesis, particularly from nitro-aromatic precursors?

A5: The synthesis of benzoxadiazoles, often proceeding via the reduction of nitro groups followed by cyclization, presents several significant hazards that are amplified at scale:

• Thermal Instability: Many nitro-aromatic compounds, as well as the resulting benzoxadiazole N-oxides (furazans), can be thermally unstable and potentially explosive.

• Gas Evolution: Reduction steps (e.g., using catalytic hydrogenation or metal reductants) can produce large volumes of gas (H₂) or involve pyrophoric catalysts (e.g., Raney Nickel). Reductive cyclizations can also release gases, requiring adequate venting.[1]

• Handling of Hazardous Reagents: Reagents like sodium hypochlorite, triphenylphosphine, or bromine require specific handling procedures to minimize exposure and risk.[12]

• Personal Protective Equipment (PPE): Always wear appropriate protective clothing, gloves, and safety glasses.[13] Use in a well-ventilated area and avoid inhalation of dust or fumes.[13]

Best Practices for Safety:

• Thermal Hazard Analysis: As mentioned in Q1, DSC/RC1 analysis is not just for process control; it is a critical safety assessment to understand decomposition temperatures and energies.

• Engineering Controls:

  • Use reactors rated for the potential pressures of the reaction.

  • Install pressure relief valves and rupture discs.

  • Ensure adequate ventilation and consider an inert atmosphere (e.g., nitrogen blanket) to prevent flammable atmospheres.[14]

• Strict Protocols: Develop and strictly follow Standard Operating Procedures (SOPs) for handling hazardous materials and for emergency shutdown procedures.[13]

References

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Reference Data & Comparative Studies

A Comparative Guide to the Electronic Properties of Benzo[c]oxadiazole and Benzo[c]thiadiazole for Advanced Material Design

This guide provides a detailed comparison of the electronic properties of two key heterocyclic building blocks in organic electronics: Benzo[c]oxadiazole (also known as 2,1,3-benzoxadiazole) and Benzo[c]thiadiazole (2,1,3-benzothiadiazole). This document is intended for researchers, scientists, and professionals in drug development and materials science who are looking to leverage the distinct electronic characteristics of these molecules for the rational design of novel functional materials.

Introduction: The Significance of Heteroatom Substitution in Electron-Deficient Systems

Benzo[c]oxadiazole and Benzo[c]thiadiazole are bicyclic aromatic compounds that have garnered significant attention as fundamental components in the construction of high-performance organic electronic materials. Their inherent electron-deficient nature makes them excellent acceptor units in donor-acceptor (D-A) architectures, which are prevalent in organic photovoltaics (OPVs), organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs).

The primary structural difference between these two molecules lies in the heteroatom of the five-membered ring: an oxygen atom in Benzo[c]oxadiazole and a sulfur atom in Benzo[c]thiadiazole. This seemingly subtle change has a profound impact on the electronic landscape of the molecule, influencing key parameters such as frontier molecular orbital energies, electron affinity, ionization potential, and, consequently, the performance of devices incorporating these units. Understanding these differences is paramount for the strategic selection and design of materials with tailored optoelectronic properties.

Molecular Structures and Frontier Molecular Orbitals

The frontier molecular orbitals, namely the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), are critical in determining the electronic and optical properties of a molecule. The energy levels of the HOMO and LUMO dictate the charge injection and transport characteristics, as well as the absorption and emission profiles of the material.

Below is a graphical representation of the molecular structures of Benzo[c]oxadiazole and Benzo[c]thiadiazole.

Caption: Workflow for determining HOMO/LUMO levels using Cyclic Voltammetry.

Step-by-Step Protocol:

• Solution Preparation: Dissolve the compound of interest (Benzo[c]oxadiazole or Benzo[c]thiadiazole) in a suitable solvent (e.g., dichloromethane or acetonitrile) containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate).

• Electrochemical Cell Setup: Utilize a three-electrode system consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Measurement: Purge the solution with an inert gas (e.g., argon or nitrogen) to remove oxygen. Perform the cyclic voltammetry scan, sweeping the potential and recording the resulting current.

• Data Analysis: From the obtained voltammogram, determine the onset oxidation potential (E_ox) and the onset reduction potential (E_red).

• Calculation: Use the following empirical formulas to estimate the HOMO and LUMO energy levels, referencing the ferrocene/ferrocenium (Fc/Fc+) redox couple as an internal standard (with an assumed absolute energy level of -4.8 eV relative to the vacuum level):

  • HOMO (eV) = -[E_ox (vs Fc/Fc+) + 4.8]

  • LUMO (eV) = -[E_red (vs Fc/Fc+) + 4.8]

UV-Vis Spectroscopy for Optical Bandgap Determination

UV-Vis spectroscopy measures the absorption of light by a molecule as a function of wavelength. The onset of absorption in the UV-Vis spectrum corresponds to the energy required to promote an electron from the HOMO to the LUMO, providing an estimation of the optical bandgap.

Caption: Workflow for determining the optical bandgap using UV-Vis Spectroscopy.

Step-by-Step Protocol:

• Solution Preparation: Prepare a dilute solution of the compound in a suitable UV-transparent solvent (e.g., chloroform or tetrahydrofuran).

• Measurement: Record the UV-Vis absorption spectrum of the solution using a spectrophotometer.

• Data Analysis: Determine the wavelength at the onset of the lowest energy absorption band (λ_onset).

• Calculation: Calculate the optical bandgap (E_g) using the formula: E_g (eV) = 1240 / λ_onset (nm).

Conclusion

The choice between Benzo[c]oxadiazole and Benzo[c]thiadiazole as a building block in organic electronic materials has significant implications for the resulting electronic properties. Benzo[c]thiadiazole generally exhibits a stronger electron-accepting character due to the influence of the sulfur atom, leading to lower LUMO energy levels. This makes it a preferred component for n-type semiconductors and as an acceptor in OPV active layers.

Benzo[c]oxadiazole, with its wider bandgap, offers opportunities for applications in blue-emitting materials for OLEDs and as host materials. The distinct electronic landscapes of these two heterocycles, stemming from the single-atom substitution, provide a powerful tool for the molecular engineering of next-generation organic electronic devices.

Further experimental and computational studies on the parent molecules and their derivatives will continue to deepen our understanding and expand the application scope of these versatile building blocks.

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A Senior Application Scientist's Guide to the Fluorescence Spectra of Substituted Benzoxadiazoles: A Comparative Analysis

For researchers, scientists, and professionals in drug development, the nuanced world of fluorescent probes is one of constant innovation. Among the scaffolds available, the 2,1,3-benzoxadiazole (also known as benzofurazan) core has emerged as a particularly versatile and powerful tool. Its compact size, environmental sensitivity, and tunable photophysical properties make it an ideal candidate for designing sophisticated sensors and imaging agents.[1]

This guide provides an in-depth comparative analysis of the fluorescence spectra of substituted benzoxadiazoles. Moving beyond a simple cataloging of data, we will delve into the underlying photophysical principles that govern their behavior, with a focus on how different substituents on the benzoxadiazole ring dictate their spectral characteristics. This analysis is grounded in experimental data and established scientific principles to provide a robust resource for the rational design of novel fluorescent probes.

The Heart of the Matter: Intramolecular Charge Transfer (ICT)

The fluorescence properties of most substituted benzoxadiazoles are governed by a phenomenon known as Intramolecular Charge Transfer (ICT).[2][3] In its ground state, the molecule has a certain distribution of electron density. Upon excitation with light, an electron is promoted to a higher energy orbital. In benzoxadiazoles substituted with both an electron-donating group (D) and an electron-accepting group (A), this excitation leads to a significant shift of electron density from the donor to the acceptor. This excited state with a large dipole moment is the ICT state. The energy of the emitted photon (fluorescence) is directly related to the energy difference between this relaxed ICT excited state and the ground state.

The benzoxadiazole moiety itself is electron-deficient and thus acts as the acceptor (A). The nature and position of the substituent group (D) will therefore critically influence the degree of ICT and, consequently, the fluorescence spectrum.

Caption: Intramolecular Charge Transfer (ICT) in a D-A substituted benzoxadiazole.

Comparative Analysis of Substituent Effects

The nature of the substituent at the 4- and/or 7-position of the benzoxadiazole ring has a profound impact on its photophysical properties. We will compare two key classes of substituents: electron-donating groups (EDGs) and electron-withdrawing groups (EWGs).

Electron-Donating Groups (EDGs)

Common EDGs include amino (-NH2), alkylamino (-NHR), and dialkylamino (-NR2) groups. These groups increase the electron density of the aromatic system, facilitating the intramolecular charge transfer to the electron-deficient benzoxadiazole core upon excitation.

This enhanced ICT character has several predictable consequences:

• Bathochromic (Red) Shift: A stronger EDG leads to a greater stabilization of the ICT excited state, lowering its energy. This results in a smaller energy gap between the excited and ground states, causing a shift in both the absorption and emission maxima to longer wavelengths (a red shift).

• Increased Stokes Shift: The Stokes shift is the difference between the maximum excitation and emission wavelengths. A more pronounced ICT character often leads to a larger Stokes shift, which is advantageous for fluorescence imaging as it minimizes self-absorption and improves signal-to-noise.

• Solvatochromism: The highly polar ICT excited state is strongly influenced by the polarity of the solvent.[4] In polar solvents, the dipole moment of the excited state is stabilized, leading to a further red shift in the emission spectrum.[5] This environmental sensitivity is a key feature of many benzoxadiazole-based probes.

Electron-Withdrawing Groups (EWGs)

The most common EWG used in conjunction with the benzoxadiazole core is the nitro (-NO2) group, typically at the 7-position, forming the well-known 7-nitro-2,1,3-benzoxadiazole (NBD) scaffold.[6][7] The nitro group further increases the electron-accepting nature of the core.

When an EDG is present at the 4-position of the NBD core, a strong "push-pull" system is created, leading to:

• Significant Red Shift: The combination of a strong donor and a strong acceptor leads to a highly efficient ICT, resulting in absorption and emission at significantly longer wavelengths compared to benzoxadiazoles with only an EDG.

• Modulated Quantum Yield: The fluorescence quantum yield (the efficiency of converting absorbed photons into emitted photons) is highly sensitive to the molecular structure and environment. In some cases, the strong ICT can lead to non-radiative decay pathways, quenching the fluorescence. However, this property can be harnessed for "turn-on" sensing applications.

Substituent (at position 4)	Typical λex (nm)	Typical λem (nm)	Stokes Shift (nm)	Quantum Yield (Φ)	Key Characteristics
-Cl (e.g., NBD-Cl)	~476	~546	~70	Low (initially)	Reacts with nucleophiles to form fluorescent products.[1]
-NHR (Amino)	443 - 499	516 - 584	60 - 85	0.04 - 0.95	Strong positive solvatochromism.[6]
-NO2 (at position 7)	Varies	Varies	Varies	Often low	Creates a strong acceptor for "push-pull" systems.[8]

Note: The values presented are illustrative and can vary significantly depending on the specific molecular structure and solvent environment.

Case Studies: Benzoxadiazole Probes in Action

The tunable nature of substituted benzoxadiazoles makes them excellent scaffolds for designing fluorescent probes for specific biological analytes.

Hydrogen Sulfide (H₂S) Detection

Hydrogen sulfide is a crucial signaling molecule in various physiological and pathological processes.[9] Probes for H₂S often utilize the 7-nitro-2,1,3-benzoxadiazole (NBD) core. A common strategy involves attaching a recognition moiety to the NBD core that is cleaved upon reaction with H₂S. This cleavage releases a highly fluorescent amino-substituted NBD derivative, resulting in a "turn-on" fluorescence signal. For instance, a probe can be designed with an ether linkage that is selectively cleaved by H₂S, leading to the release of a fluorescent NBD-amine.[1][10][11]

Glutathione (GSH) Sensing

Glutathione is the most abundant intracellular thiol and plays a critical role in maintaining cellular redox homeostasis.[12][13] 4-Chloro-7-nitro-2,1,3-benzoxadiazole (NBD-Cl) is a classic reagent for GSH detection. The chlorine atom is readily displaced by the thiol group of GSH in a nucleophilic aromatic substitution reaction. This reaction results in the formation of a highly fluorescent NBD-SG conjugate, allowing for the quantification of GSH levels.[14][15]

Experimental Protocol: Measurement of Relative Fluorescence Quantum Yield

Accurate determination of the fluorescence quantum yield (Φ) is essential for characterizing and comparing fluorescent probes. The relative method, which compares the fluorescence of an unknown sample to a well-characterized standard, is widely used.[16][17][18]

Caption: Workflow for relative fluorescence quantum yield measurement.

Step-by-Step Methodology:

• Selection of a Standard: Choose a quantum yield standard with a known and reliable Φ value that absorbs and emits in a similar spectral region as your sample. Quinine sulfate in 0.5 M H₂SO₄ (Φ = 0.55) is a common standard for the blue-green region.

• Solvent Considerations: Whenever possible, use the same solvent for both the standard and the sample to minimize errors related to the refractive index. Ensure the use of high-purity, spectroscopic grade solvents.

• Preparation of Stock Solutions: Prepare stock solutions of both the standard and the sample in the chosen solvent.

• Preparation of Dilutions: Prepare a series of dilutions of both the standard and the sample. It is crucial that the absorbance of these solutions at the excitation wavelength is kept below 0.1 to avoid inner filter effects.[16]

• Absorbance Measurements: Using a UV-Vis spectrophotometer, measure the absorbance of each solution at the chosen excitation wavelength.

• Fluorescence Measurements:

  • Set the excitation wavelength of the spectrofluorometer to the value used for the absorbance measurements.

  • Record the fluorescence emission spectrum for each solution.

  • It is critical to use the same instrument settings (e.g., excitation and emission slit widths) for all measurements.

  • Ensure that the emission spectra are corrected for the wavelength-dependent response of the instrument.

• Data Analysis:

  • Integrate the area under the corrected fluorescence emission spectrum for each solution.

  • Plot the integrated fluorescence intensity versus the absorbance for both the standard and the sample.

  • The plots should be linear, and the slope of each line (Grad) should be determined.

• Calculation of Quantum Yield: The quantum yield of the sample (Φₓ) can be calculated using the following equation:[16]

  Φₓ = Φₛₜ * (Gradₓ / Gradₛₜ) * (ηₓ² / ηₛₜ²)

  Where:

  • Φₛₜ is the quantum yield of the standard.

  • Gradₓ and Gradₛₜ are the gradients from the plots of integrated fluorescence intensity vs. absorbance for the sample and standard, respectively.

  • ηₓ and ηₛₜ are the refractive indices of the sample and standard solutions, respectively (if the same solvent is used, this term becomes 1).

Trustworthiness and Self-Validation:

• Linearity is Key: The linearity of the plot of integrated fluorescence intensity versus absorbance is a critical self-validation step. A non-linear plot may indicate issues such as inner filter effects (if absorbance is too high) or sample aggregation.

• Standard Verification: It is good practice to occasionally measure the quantum yield of a known compound against your standard to ensure the reliability of your setup and procedure.

Conclusion

Substituted benzoxadiazoles represent a powerful and versatile class of fluorophores. By understanding the fundamental principles of intramolecular charge transfer and the predictable effects of electron-donating and electron-withdrawing substituents, researchers can rationally design novel probes with tailored fluorescence properties for a wide range of applications in chemistry, biology, and medicine. The ability to fine-tune the absorption and emission wavelengths, Stokes shift, and environmental sensitivity of these molecules will undoubtedly continue to drive innovation in the field of fluorescence sensing and imaging.

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• Dalton Transactions. (2021). A cancer cell-specific benzoxadiazole-based fluorescent probe for hydrogen sulfide detection in mitochondria. Royal Society of Chemistry. [Link]

• BenchChem. (2025). A Comparative Analysis of Benzoxadiazole Derivatives as Fluorescent Probes for Biologically Relevant Analytes. BenchChem.

• Ewha Womans University Repository. (2021). A cancer cell-specific benzoxadiazole-based fluorescent probe for hydrogen sulfide detection in mitochondria. Ewha Womans University. [Link]

• OPUS FAU. (2020). Relative and absolute determination of fluorescence quantum yields of transparent samples. FAU University Press. [Link]

• University of California, Irvine, Department of Chemistry. A Guide to Recording Fluorescence Quantum Yields. [Link]

• RSC Publishing. (2017). A multi-signal fluorescent probe for simultaneously distinguishing and sequentially sensing cysteine/homocysteine, glutathione, and hydrogen sulfide in living cells. [Link]

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• National Institutes of Health. (2025). Preparation and Photophysical Characterization of N‑Substituted 7‑Nitro-2,1,3-benzoxadiazol-4-amine Derivatives. [Link]

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Performance comparison of benzoxadiazole-based polymers in organic photovoltaic (OPV) devices

In the rapidly advancing field of organic photovoltaics (OPVs), the design and synthesis of novel donor-acceptor (D-A) conjugated polymers are paramount to achieving high power conversion efficiencies (PCEs). Among the various acceptor moieties utilized, benzoxadiazole and its derivatives have emerged as a promising class of materials due to their strong electron-accepting nature, which facilitates intramolecular charge transfer and allows for the tuning of the polymer's electronic and optical properties. This guide provides a comparative performance analysis of several key benzoxadiazole-based polymers in OPV devices, offering insights into their structure-property relationships and providing detailed experimental protocols for device fabrication and characterization.

The Role of Benzoxadiazole in OPV Polymers: A Structural Perspective

Benzoxadiazole is an electron-deficient aromatic heterocycle. When incorporated into a polymer backbone, it effectively lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy level of the material. This is a critical factor in OPV device engineering, as the energy difference between the LUMO of the donor polymer and the LUMO of the acceptor material (often a non-fullerene acceptor like Y6) dictates the open-circuit voltage (Voc), a key determinant of the overall device efficiency. Furthermore, the planarity of the benzoxadiazole unit can influence the polymer's packing and morphology in the solid state, which in turn affects charge transport and recombination dynamics within the active layer.

Performance Benchmark of Selected Benzoxadiazole-Based Polymers

The following sections detail the performance of representative benzoxadiazole-based polymers in OPV devices. It is crucial to note that the presented data is compiled from various research articles, and direct comparison should be approached with caution due to variations in device architecture, acceptor materials, and processing conditions.

Dithienobenzoxadiazole-Based Polymers: PBOffDT, PBOTT, and PBOTVT

A study focused on dithienobenzoxadiazole-based wide bandgap polymers, namely PBOffDT, PBOTT, and PBOTVT, revealed the significant impact of the polymer backbone structure on photovoltaic performance.[1] When blended with the non-fullerene acceptor IT-4Cl and processed from a non-halogenated solvent (1,3,5-trimethylbenzene), these polymers exhibited distinct efficiencies.

Polymer	Acceptor	PCE (%)	Voc (V)	Jsc (mA/cm2)	FF (%)
PBOffDT	IT-4Cl	10.56	Highest	-	-
PBOTT	IT-4Cl	8.25	-	-	-
PBOTVT	IT-4Cl	3.12	-	-	-

Table 1: Photovoltaic performance of dithienobenzoxadiazole-based polymers.[1] Note: Specific values for Jsc and FF for all polymers were not provided in the source.

The superior performance of PBOffDT was attributed to its deeper Highest Occupied Molecular Orbital (HOMO) energy level, leading to a higher Voc.[1] Furthermore, PBOffDT demonstrated stronger aggregation and more ordered crystallinity, which are crucial for efficient charge transport.[1] This highlights a key principle in polymer design: subtle modifications to the molecular structure can profoundly influence the material's electronic properties and solid-state packing, thereby dictating the ultimate device performance.

Fluorinated Benzoxadiazole Polymers: The Oc Series

Fluorination of the benzoxadiazole unit is a common strategy to further lower the HOMO and LUMO energy levels, which can lead to higher Voc values. A series of 5,6-difluorobenzo[c][2][3][4]oxadiazole (ffBX) based polymers, Oc00, Oc25, and Oc50, were synthesized and blended with the state-of-the-art non-fullerene acceptor Y6.[5]

Polymer	Acceptor	PCE (%)
Oc25	Y6	14.25

Table 2: Performance of a fluorinated benzoxadiazole-based polymer.[5] Note: Detailed photovoltaic parameters for the full series were not available in the abstract.

The high efficiency achieved by the Oc25:Y6 blend underscores the potential of fluorinated benzoxadiazole units in constructing high-performance polymer donors for non-fullerene OPVs.[5] The study also emphasized the importance of side-chain engineering to fine-tune the polymer's solubility and the morphology of the bulk-heterojunction active layer.[5]

Experimental Workflow: From Polymer Synthesis to Device Characterization

The successful fabrication and testing of OPV devices require meticulous attention to detail at every stage. The following sections provide a generalized, yet detailed, protocol based on common practices in the field.

Synthesis of Benzoxadiazole-Based Polymers

The synthesis of D-A copolymers containing benzoxadiazole is typically achieved through palladium-catalyzed cross-coupling reactions, such as Stille or Suzuki polycondensation.[4][6]

Caption: A typical workflow for the fabrication of a conventional architecture organic photovoltaic device.

Detailed Fabrication Steps:

• Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The substrates are then treated with UV-ozone to improve the wettability and work function of the ITO surface.

• Hole Transport Layer (HTL) Deposition: A layer of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the cleaned ITO substrate to facilitate hole extraction. [7]3. HTL Annealing: The substrates are annealed on a hotplate (e.g., at 150 °C for 15 minutes) to remove residual water from the PEDOT:PSS layer.

• Active Layer Deposition: The benzoxadiazole-based polymer and the acceptor material are dissolved in a suitable solvent (e.g., chloroform or chlorobenzene) and spin-coated on top of the HTL inside a nitrogen-filled glovebox. The donor:acceptor ratio and the spin-coating parameters are critical for achieving optimal film thickness and morphology.

• Active Layer Annealing: The active layer is often thermally annealed to optimize the phase separation and crystallinity of the donor and acceptor domains, which is crucial for efficient exciton dissociation and charge transport.

• Cathode Deposition: Finally, a low work function metal (e.g., calcium or lithium fluoride) followed by a thicker layer of aluminum is thermally evaporated on top of the active layer through a shadow mask to define the device area. [7]

Device Characterization

The performance of the fabricated OPV devices is evaluated using a suite of characterization techniques.

• Current Density-Voltage (J-V) Characteristics: The J-V curves are measured under simulated AM 1.5G solar illumination (100 mW/cm²) using a solar simulator. Key performance metrics such as PCE, Voc, short-circuit current density (Jsc), and fill factor (FF) are extracted from these measurements.

• External Quantum Efficiency (EQE): EQE measurements determine the ratio of collected charge carriers to incident photons at each wavelength. This provides insights into the spectral response of the device and can be used to calculate the Jsc.

• Atomic Force Microscopy (AFM): AFM is used to characterize the surface morphology of the active layer. [8]A smooth and uniform surface with appropriate domain sizes is generally desired for efficient charge separation and transport.

• Cyclic Voltammetry (CV): CV is an electrochemical technique used to determine the HOMO and LUMO energy levels of the polymers. [9]These values are crucial for understanding the energy level alignment at the donor-acceptor interface and for predicting the Voc of the device.

Causality in Experimental Choices and Self-Validating Protocols

The choice of experimental parameters is guided by a deep understanding of the underlying device physics. For instance, the selection of a processing solvent is not arbitrary; it influences the solubility of the donor and acceptor, the drying kinetics of the film, and ultimately the nanoscale morphology of the active layer. [8]Similarly, the thermal annealing temperature and duration are carefully optimized to balance the trade-off between improved crystallinity for better charge transport and excessive phase separation that can hinder exciton dissociation.

A robust experimental protocol should be self-validating. For example, the Jsc value obtained from the J-V measurement should be consistent with the value calculated by integrating the EQE spectrum with the solar spectrum. Any significant discrepancy would indicate potential issues with the measurement setup or device fabrication.

Future Outlook

The development of benzoxadiazole-based polymers for OPVs continues to be a vibrant area of research. Future efforts will likely focus on:

• Molecular Design: Synthesizing novel benzoxadiazole derivatives with tailored electronic properties to achieve higher Voc and broader light absorption.

• Morphology Control: Developing new processing strategies and additives to gain finer control over the bulk-heterojunction morphology.

• Device Stability: Improving the intrinsic stability of the polymers and the overall device lifetime to meet the requirements for commercial applications.

By systematically exploring the structure-property relationships and optimizing device engineering, benzoxadiazole-based polymers hold the potential to contribute significantly to the advancement of organic photovoltaic technology.

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Benchmarking the Quantum Yield of Benzoxadiazole Fluorophores: A Comparative Guide for Researchers

In the fields of molecular imaging, drug development, and materials science, the fluorescence quantum yield (Φf) stands as a paramount metric of a fluorophore's performance. It quantifies the efficiency of converting absorbed light into emitted fluorescent light, directly influencing the brightness and sensitivity of any fluorescence-based assay.[1] Among the vast arsenal of fluorescent probes, benzoxadiazole derivatives, particularly those based on the 7-nitro-2,1,3-benzoxadiazole (NBD) scaffold, have garnered significant attention.[2][3][4] Unlike many conventional dyes that offer consistently high brightness, NBD derivatives are renowned for their remarkable sensitivity to the local molecular environment, making them exceptional tools for sensing applications.[4][5]

This guide provides a comprehensive framework for researchers aiming to benchmark the quantum yield of novel benzoxadiazole fluorophores. We will delve into the principles of relative quantum yield measurement, provide a self-validating experimental protocol, and present a comparative analysis against established commercial dyes such as Rhodamine 6G, Fluorescein, and Coumarin 153. This guide is designed to equip researchers, scientists, and drug development professionals with the knowledge to accurately characterize their proprietary fluorophores and make informed decisions for their specific applications.

Pillar 1: The Principle of Relative Quantum Yield Measurement

The most accessible method for determining the fluorescence quantum yield is the relative method, which compares the fluorescence properties of an unknown sample to a well-characterized standard with a known quantum yield (Φf).[1][6] The underlying principle is that under identical excitation and detection conditions, the ratio of the integrated fluorescence intensity to the fraction of light absorbed is proportional to the quantum yield.

Causality of the Method: The choice of this method is rooted in practicality and precision. It circumvents the need for complex instrumentation like integrating spheres (required for absolute measurements) and corrects for instrument-specific variables by comparing the sample and a standard under the exact same conditions.[1][6]

The standard equation for calculating the relative quantum yield (Φₓ) is:

Φₓ = Φₛₜ * (Gradₓ / Gradₛₜ) * (ηₓ² / ηₛₜ²)

Where:

• Φₛₜ is the known quantum yield of the standard.

• Gradₓ and Gradₛₜ are the gradients (slopes) from the plot of integrated fluorescence intensity versus absorbance for the unknown sample (x) and the standard (st), respectively.

• ηₓ and ηₛₜ are the refractive indices of the solvents used for the sample and standard.[7]

The selection of an appropriate standard is critical for accuracy. The International Union of Pure and Applied Chemistry (IUPAC) provides recommendations for quantum yield standards.[8] An ideal standard should have a stable, well-documented quantum yield and, importantly, its absorption and emission spectra should overlap as much as possible with the sample to minimize wavelength-dependent instrumental errors.[8][9]

Figure 1: Conceptual workflow for relative quantum yield determination.

Pillar 2: Experimental Design & A Self-Validating Protocol

Accuracy in quantum yield measurements hinges on meticulous experimental design. The protocol described here is a self-validating system because it relies on the "gradient method," which uses a series of dilutions to confirm a linear relationship between fluorescence and absorbance, thereby minimizing errors from single-point measurements and mitigating concentration-dependent phenomena like the inner filter effect.[7][10]

Instrumentation:

• A research-grade UV-Vis spectrophotometer.

• A research-grade spectrofluorometer with capabilities for spectral correction.

Core Directive - Avoiding the Inner Filter Effect: A critical source of error is the inner filter effect (IFE) , where the sample itself reabsorbs either the excitation light (primary IFE) or the emitted fluorescence (secondary IFE).[11][12][13] This leads to a non-linear relationship between concentration and fluorescence intensity, artificially lowering the measured quantum yield. To prevent this, all measurements must be performed on optically dilute solutions, where the absorbance at the excitation wavelength (and across the emission range) is less than 0.1 in a standard 1 cm cuvette.[7][14][15]

• Standard Selection: Choose a suitable standard. For benzoxadiazoles, which typically absorb between 450-500 nm and emit between 500-600 nm, good candidates include Fluorescein in 0.1 M NaOH (Φf ≈ 0.925) or Rhodamine 6G in ethanol (Φf ≈ 0.95).[16]

• Solvent Selection: Use spectroscopic grade solvents. Ensure the sample and standard are soluble and stable in the chosen solvent(s). If different solvents are used, their refractive indices must be known.

• Stock Solution Preparation: Prepare concentrated stock solutions (e.g., 1 mM) of both the test benzoxadiazole derivative and the chosen standard in the appropriate solvent.

• Preparation of Dilution Series: From the stock solutions, prepare a series of at least five dilutions for both the test sample and the standard. The concentrations should be chosen such that the absorbance values at the excitation wavelength range from approximately 0.01 to 0.1.

• Absorbance Measurement:

  • Record the UV-Vis absorption spectrum for each dilution of the test sample and the standard.

  • Identify the absorption maximum (λₘₐₓ) for the test compound. Choose an appropriate excitation wavelength (λₑₓ), typically at or near the λₘₐₓ.

  • Record the absorbance value at λₑₓ for every dilution.

• Fluorescence Measurement:

  • Set the spectrofluorometer parameters (e.g., excitation/emission slit widths). Crucially, these settings must remain identical for all measurements of both the sample and the standard. [7]

  • Excite each solution at λₑₓ and record the corrected emission spectrum. Ensure the entire emission curve is captured.

• Data Processing:

  • For each recorded emission spectrum, calculate the integrated fluorescence intensity (the area under the curve).

• The Gradient Method:

  • For both the test sample and the standard, create a plot of the integrated fluorescence intensity (Y-axis) versus the absorbance at λₑₓ (X-axis).

  • Perform a linear regression for each data set. The data should yield a straight line passing through the origin. The slope of this line is the gradient (Grad). A high coefficient of determination (R² > 0.99) validates the quality of the data.

• Calculation: Use the calculated gradients (Gradₓ and Gradₛₜ), the known quantum yield of the standard (Φₛₜ), and the refractive indices of the solvents (ηₓ and ηₛₜ) in the primary equation to determine the quantum yield of the benzoxadiazole derivative (Φₓ).

Figure 2: Step-by-step experimental workflow for quantum yield determination.

Pillar 3: Comparative Data Analysis

The true value of a fluorophore is revealed not just by its quantum yield in a single state, but by its overall photophysical profile. Here, we compare the distinct characteristics of benzoxadiazoles with common commercial dyes.

The Benzoxadiazole Profile: Environmental Sensitivity The defining feature of many NBD derivatives is their solvatochromism; their quantum yield is highly dependent on the polarity of their environment.[2][5][17][18] In polar, protic solvents like water, NBD fluorophores often exhibit low quantum yields due to efficient non-radiative decay pathways. However, in non-polar, hydrophobic environments—such as within a lipid membrane or a protein's binding pocket—their fluorescence can be dramatically enhanced.[19]

This property makes them less suitable as simple bright labels but exceptionally powerful as functional probes for detecting changes in the local environment. For example, a low Φf in an aqueous buffer that increases significantly upon binding to a target protein provides a direct, "turn-on" signal for the binding event.

The Commercial Dye Profile: Robust Brightness Commercial dyes like Rhodamine 6G and Fluorescein are selected for their consistently high and stable quantum yields under specific, optimized conditions. Rhodamine 6G in ethanol is a workhorse fluorophore, prized for its photostability and a quantum yield approaching unity (Φf ≈ 0.95).[14][20] These dyes are ideal for applications where maximum, reliable brightness is the primary concern, such as in immunofluorescence imaging or flow cytometry.

Comparative Data Summary

The following table summarizes representative quantum yield data, illustrating the performance differences between a hypothetical NBD derivative and common commercial standards.

Fluorophore	Solvent	Excitation λ (nm)	Emission λ (nm)	Quantum Yield (Φf)	Reference(s)
NBD Derivative (Typical)	Toluene (non-polar)	~470	~530	0.80 - 0.95	[2]
Water (polar)	~480	~550	< 0.10	[2]
Chloroform	~419	~495	~ 0.50	[17][21]
Fluorescein	0.1 M NaOH	~490	~515	0.925 ± 0.015	[16][22][23]
Rhodamine 6G	Ethanol	~530	~555	0.950 ± 0.015	[14][16][20][22]
Coumarin 153	Ethanol	~423	~530	~ 0.54	[24]
Methanol	~424	~537	~ 0.42	[25]

Interpretation for the Researcher: The data clearly delineates the choice for the application scientist.

• For developing a biosensor or a probe to monitor environmental changes (e.g., membrane potential, protein folding): The dramatic, environment-dependent quantum yield of a benzoxadiazole derivative is a significant advantage.

• For creating a bright, stable conjugate for cellular imaging or quantification: A commercial dye like Rhodamine 6G or a modern equivalent (e.g., Alexa Fluor or CF® dyes) would be the superior choice due to its high and environmentally insensitive quantum yield.

Conclusion

Benchmarking the quantum yield is a foundational step in the characterization of any novel fluorophore. Benzoxadiazole derivatives distinguish themselves not by competing with the raw brightness of classic dyes like rhodamine under all conditions, but by offering a unique environmental sensitivity that makes them indispensable tools for functional assays and sensing applications. Their quantum yields can be exceptionally high in hydrophobic environments, rivaling those of commercial dyes, while being significantly quenched in aqueous media.

By following a robust, self-validating protocol, researchers can accurately place their novel benzoxadiazole compounds within the broader landscape of fluorescent probes. This allows for an informed selection process, ensuring that the chosen fluorophore is not merely bright, but optimally suited to the specific scientific question being addressed.

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Comparative study of synthesis efficiency for different oxadiazole isomers

For researchers, medicinal chemists, and professionals in drug development, the oxadiazole scaffold is a cornerstone of modern pharmaceutical design. Its isomers—1,3,4-, 1,2,4-, and 1,2,3-oxadiazole—serve as crucial bioisosteres for ester and amide groups, enhancing metabolic stability and modulating physicochemical properties.[1][2][3] The choice of isomer and, critically, the efficiency of its synthesis can significantly impact the trajectory of a drug discovery program. This guide provides an in-depth, comparative analysis of the synthesis efficiency for these key oxadiazole isomers, supported by experimental data and field-proven insights.

Introduction: The Strategic Importance of Oxadiazole Isomers in Medicinal Chemistry

Oxadiazoles are five-membered heterocyclic rings containing one oxygen and two nitrogen atoms.[4][5] Their prevalence in pharmaceuticals stems from their ability to act as rigid, planar scaffolds that can engage in hydrogen bonding and fine-tune a molecule's electronic profile.[6] While all isomers are valuable, their distinct electronic distributions and metabolic profiles mean the choice of isomer is a critical design element.[2] Consequently, an efficient and scalable synthetic route is paramount. This guide will dissect the common and most efficient synthetic pathways to the 1,3,4-, 1,2,4-, and 1,2,3-oxadiazole cores, with a focus on reaction yields, conditions, and overall practicality.

I. The Workhorse: Synthesis of 1,3,4-Oxadiazoles

The 1,3,4-oxadiazole isomer is arguably the most widely utilized in drug discovery. Its synthesis is generally robust and high-yielding, proceeding through several well-established routes.

A. Oxidative Cyclization of Acylhydrazones

A prevalent and efficient method for synthesizing 2,5-disubstituted-1,3,4-oxadiazoles is the oxidative cyclization of N-acylhydrazones. This method offers mild reaction conditions and often high yields.

Experimental Protocol: Microwave-Assisted Oxidative Cyclization

This protocol demonstrates a green chemistry approach that significantly reduces reaction times while maintaining high yields.[4][7]

• Preparation of Acylhydrazone: An equimolar mixture of an aldehyde and an acylhydrazide is refluxed in ethanol for 2-4 hours. The resulting acylhydrazone precipitate is filtered, washed with cold ethanol, and dried.

• Oxidative Cyclization: The acylhydrazone (1 mmol) and an oxidizing agent such as N-chlorosuccinimide (NCS) in the presence of a base like diazabicycloundecene (DBU) are subjected to microwave irradiation (e.g., 150 W at 100 °C) for 5-15 minutes.[8]

• Work-up: The reaction mixture is cooled, and the product is purified by recrystallization or column chromatography.

Causality of Experimental Choices:

• Microwave Irradiation: This technique provides rapid and uniform heating, drastically reducing reaction times compared to conventional heating methods.[4][7][9] This also often leads to cleaner reactions with fewer byproducts.

• NCS/DBU System: This combination serves as an efficient and mild oxidizing system, avoiding the need for harsh or metallic oxidants.[8]

B. Dehydrative Cyclization of 1,2-Diacylhydrazines

Another classic and reliable method involves the cyclodehydration of 1,2-diacylhydrazines using a variety of dehydrating agents.

Experimental Protocol: Cyclodehydration using POCl₃

• Preparation of 1,2-Diacylhydrazine: Reacting an acid hydrazide with an acid chloride in a suitable solvent like pyridine or DMF yields the 1,2-diacylhydrazine intermediate.

• Cyclodehydration: The 1,2-diacylhydrazine (1 mmol) is refluxed with a dehydrating agent like phosphorus oxychloride (POCl₃) for 2-6 hours.[5]

• Work-up: The reaction mixture is carefully poured onto crushed ice, and the resulting precipitate is filtered, washed with a sodium bicarbonate solution, and then water, followed by recrystallization.

Logical Flow of Synthesis:

Caption: Key synthetic routes to 1,3,4-oxadiazoles.

II. The Versatile Alternative: Synthesis of 1,2,4-Oxadiazoles

The 1,2,4-oxadiazole isomer offers a different electronic profile and vector space for substituent placement. Its synthesis predominantly relies on the condensation and subsequent cyclization of amidoximes with carboxylic acid derivatives.

A. Condensation of Amidoximes with Acylating Agents

This is the most common and versatile method for preparing 3,5-disubstituted-1,2,4-oxadiazoles.

Experimental Protocol: One-Pot Synthesis from Amidoximes and Carboxylic Acids

• Activation of Carboxylic Acid: A carboxylic acid (1 mmol) is activated in situ. A notable method uses the Vilsmeier reagent, which is readily prepared from DMF and oxalyl chloride.[10]

• Condensation and Cyclization: An amidoxime (1 mmol) is added to the activated carboxylic acid, and the mixture is stirred at room temperature or slightly elevated temperatures for several hours. The reaction proceeds through an O-acylamidoxime intermediate which cyclizes to the 1,2,4-oxadiazole.

• Work-up: The product is typically isolated by extraction and purified by column chromatography or recrystallization. Good to excellent yields (61-93%) are often achieved.[10]

Causality of Experimental Choices:

• One-Pot Procedure: This approach improves overall efficiency by avoiding the isolation of the O-acylamidoxime intermediate, saving time and reducing material loss.[10]

• Vilsmeier Reagent: This is a mild and effective activating agent for carboxylic acids, allowing the reaction to proceed under gentle conditions.[10]

B. 1,3-Dipolar Cycloaddition of Nitrile Oxides

An alternative, though less common, route involves the [3+2] cycloaddition of a nitrile oxide with a nitrile.

Experimental Protocol: In Situ Generation of Nitrile Oxide

• Nitrile Oxide Generation: A nitrile oxide is generated in situ from an α-nitroketone, which can be formed by the nitration of an alkyne with a reagent like iron(III) nitrate.[11]

• Cycloaddition: The generated nitrile oxide undergoes a 1,3-dipolar cycloaddition with a nitrile to form the 3-acyl-1,2,4-oxadiazole.[11]

• Work-up: Purification is typically achieved through column chromatography.

Logical Flow of Synthesis:

Caption: Common synthetic pathways to 1,2,4-oxadiazoles.

III. The Niche Player: Synthesis of 1,2,3-Oxadiazoles

The 1,2,3-oxadiazole ring system is inherently unstable and tends to isomerize to an open-chain α-diazoketone.[12] Consequently, its synthesis and application are largely focused on stable mesoionic structures, namely sydnones and sydnonimines.

A. Synthesis of Sydnones

Sydnones are stable, aromatic mesoionic 1,2,3-oxadiazoles that have found applications as nitric oxide donors.[13]

Experimental Protocol: Synthesis of 3-Phenylsydnone

• Nitrosation: An amino acid, such as N-phenylglycine, is treated with a nitrosating agent (e.g., sodium nitrite in acidic solution) to form the N-nitroso derivative.

• Cyclodehydration: The N-nitroso-amino acid is then subjected to cyclodehydration using a strong dehydrating agent like acetic anhydride or trifluoroacetic anhydride.[12] This ring closure forms the stable sydnone ring.

• Work-up: The product is isolated by precipitation or extraction and purified by recrystallization.

Causality of Experimental Choices:

• Mesoionic Stabilization: The synthesis targets the formation of a mesoionic structure, which confers aromatic character and stability to the otherwise unstable 1,2,3-oxadiazole ring.[12]

• Strong Dehydrating Agent: A potent dehydrating agent is necessary to drive the cyclization of the N-nitroso-amino acid to the sydnone.[12]

Comparative Analysis of Synthesis Efficiency

The following table summarizes the key efficiency parameters for the most common synthetic routes to each oxadiazole isomer.

Isomer	Synthetic Route	Typical Yields	Reaction Time	Conditions	Key Advantages	Key Limitations
1,3,4-Oxadiazole	Oxidative Cyclization (MW)	70-95%[8]	5-15 min	Microwave, mild oxidants	Very fast, high yields, green	Requires microwave reactor
Dehydrative Cyclization	60-90%	2-6 hours	Reflux, strong dehydrating agents	Widely applicable, reliable	Harsh reagents (e.g., POCl₃)
1,2,4-Oxadiazole	Amidoxime + Carboxylic Acid (One-Pot)	60-93%[10]	4-24 hours[10]	Room temp. or mild heat	Good yields, one-pot efficiency	Can be slow, substrate dependent
1,3-Dipolar Cycloaddition	Moderate	Variable	Multi-step, in situ generation	Access to specific substitution patterns	Less general, can be lower yielding
1,2,3-Oxadiazole	Sydnone Synthesis	Good	Several hours	Multi-step, strong dehydrating agents	Access to stable mesoionic compounds	Limited to specific structures

Conclusion and Future Outlook

In terms of overall synthesis efficiency for general-purpose disubstituted scaffolds, the 1,3,4-oxadiazole isomer is the most accessible . Modern methods, particularly microwave-assisted oxidative cyclizations, offer exceptionally high yields in very short reaction times, aligning well with the principles of green chemistry.[4][7][14]

The 1,2,4-oxadiazole isomer is also highly accessible, with one-pot procedures from readily available amidoximes and carboxylic acids providing a robust and efficient route, albeit with generally longer reaction times than the microwave methods for its 1,3,4-counterpart.[10]

The 1,2,3-oxadiazole ring system remains a niche target due to its inherent instability. Its synthesis is largely confined to stabilized mesoionic structures like sydnones, which involves a multi-step process.[12][13]

The choice of an oxadiazole isomer in drug design will always be guided by the desired biological activity and physicochemical properties. However, a thorough understanding of the comparative synthesis efficiency is crucial for practical implementation. For rapid library synthesis and process scale-up, the synthetic routes to 1,3,4- and 1,2,4-oxadiazoles offer significant advantages in terms of yield, versatility, and increasingly, environmental sustainability. Future research will likely continue to focus on developing even milder, more efficient, and catalytic methods for the synthesis of all three isomers, further expanding their utility in the pharmaceutical sciences.

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A Senior Application Scientist's Guide to Cross-Reactivity Assessment of Benzoxadiazole-Based Enzyme Inhibitors

For drug development professionals, the journey from a promising hit to a clinical candidate is paved with rigorous validation. Among the myriad of chemical scaffolds, benzoxadiazoles, particularly 7-nitro-2,1,3-benzoxadiazole (NBD) derivatives, represent a fascinating class of compounds. Their utility stems from a unique reactivity profile; the NBD core is an electrophile that can react with biological nucleophiles like thiols and amines, often resulting in a measurable colorimetric or fluorescent change.[1] This reactivity can be harnessed to design potent, sometimes covalent, enzyme inhibitors.[2][3][4] However, this same reactivity is a double-edged sword, presenting a significant risk of off-target interactions.

Assessing the selectivity of these inhibitors is not merely a checkbox exercise; it is fundamental to understanding their true mechanism of action, predicting potential toxicities, and ensuring that the observed biological effect is indeed due to the modulation of the intended target.[5][6] An inhibitor with a promiscuous profile can produce misleading results in preclinical studies and lead to unforeseen adverse effects in clinical trials.[6][7]

This guide provides an in-depth comparison of modern techniques to assess the cross-reactivity of benzoxadiazole-based inhibitors. We will move beyond simple checklists, delving into the causality behind experimental choices and presenting self-validating protocols to ensure the integrity of your findings.

The Selectivity Challenge: From Targeted Assays to Proteome-Wide Unbiased Screening

The assessment of inhibitor selectivity should be viewed as a tiered approach. We begin with highly specific, hypothesis-driven methods and progress towards unbiased, system-wide analyses that can reveal unexpected interactions.

Logical Flow for Selectivity Profiling

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The Rise of a Novel Bioisostere: Evaluating Benzo[c]oxadiazole-4-carboxylic Acid Against Esters and Amides

A Senior Application Scientist's Guide to Enhancing Drug-like Properties

In the landscape of modern drug discovery, the strategic modification of lead compounds is a cornerstone of developing safer and more effective therapeutics. Bioisosterism, the replacement of a functional group with another that retains similar biological activity, is a powerful tool for optimizing pharmacokinetic and pharmacodynamic properties.[1] For decades, esters and amides have been fundamental building blocks in medicinal chemistry. However, their inherent susceptibility to enzymatic hydrolysis presents a significant challenge, often leading to poor metabolic stability and limited oral bioavailability.[2][3][4]

This guide provides an in-depth analysis of Benzo[c]oxadiazole-4-carboxylic acid as a promising non-classical bioisostere for both esters and amides. We will explore the underlying chemical principles, compare key physicochemical and metabolic properties with supporting data, and provide actionable experimental protocols for researchers in drug development.

The Challenge with Esters and Amides: A Tale of Instability

Esters and amides are ubiquitous in bioactive molecules, prized for their ability to form crucial hydrogen bond interactions with biological targets.[1] However, this utility is often a double-edged sword.

• Esters: While useful, esters are rapidly cleaved in vivo by carboxylesterases (CES), which are abundant in the liver, plasma, and small intestine.[5] This rapid hydrolysis can severely limit a drug's half-life and systemic exposure.

• Amides: Amide bonds form the backbone of peptides and are central to many small molecule drugs. Yet, they are the primary targets for degradation by a vast array of proteases and amidases.[2][6] This enzymatic lability is a major hurdle, particularly in the development of peptide-based therapeutics and orally administered drugs.[2]

The central challenge for medicinal chemists is to design molecules that retain the beneficial binding characteristics of esters and amides while engineering greater resistance to metabolic breakdown.[7] This has led to the exploration of heterocyclic scaffolds, such as oxadiazoles, as metabolically robust mimics.[2][8]

Introducing the Contender: Benzo[c]oxadiazole-4-carboxylic Acid

The Benzo[c]oxadiazole (also known as benzofurazan) scaffold, particularly when functionalized with a carboxylic acid, presents a compelling alternative. This fused ring system acts as a rigid, planar structure that can effectively mimic the geometry of an amide or ester linkage.

The key hypothesis is that the electronic properties and steric hindrance provided by the benzoxadiazole ring can protect the core structure from enzymatic attack, thereby enhancing metabolic stability while preserving or even improving target engagement.

Head-to-Head Comparison: Physicochemical & Metabolic Properties

To objectively evaluate Benzo[c]oxadiazole-4-carboxylic acid as a bioisostere, we must compare its core properties against traditional ester and amide functionalities. The success of a bioisosteric replacement is highly context-dependent, but trends can be established through systematic analysis.[1]

Property	Typical Ester	Typical Amide	Benzo[c]oxadiazole-4-carboxylic acid	Rationale & Implications for Drug Design
Metabolic Stability	Low (Susceptible to Esterases)[5]	Moderate to Low (Susceptible to Proteases)[2]	High (Resistant to Hydrolysis)[5][9]	A significant advantage. Increased stability leads to longer half-life, improved bioavailability, and potentially lower required doses.
Hydrogen Bonding	H-Bond Acceptor (Carbonyl)	H-Bond Acceptor (Carbonyl) & Donor (N-H)	H-Bond Acceptor (Oxadiazole Nitrogens & Carboxylate) & Donor (Carboxylic Acid)[10]	The benzoxadiazole ring itself is a hydrogen bond acceptor, while the carboxylic acid moiety is both a donor and acceptor. This allows it to mimic the key interactions of both esters and amides.
Lipophilicity (LogP)	Variable	Variable	Moderate to High[11]	Can increase lipophilicity compared to a simple carboxylic acid, potentially improving membrane permeability. However, this must be balanced to maintain adequate solubility.
Acidity (pKa)	N/A	N/A	Acidic (pKa ~1.35 - 4.5)[6][11]	The acidic proton of the carboxylic acid can form strong ionic interactions with basic residues in a target protein, a feature often critical for carboxylic acid-containing drugs.[12][13]
Molecular Geometry	Planar	Planar	Rigid & Planar	The rigid, planar nature locks the conformation, which can be advantageous for fitting into a specific binding pocket and reducing the entropic penalty of binding.

Expert Insight: The true value of the benzoxadiazole bioisostere is demonstrated in direct comparative studies. For example, in a study on nitrobenzoxadiazole derivatives, the isosteric replacement of a metabolically labile ester with a stable amide derivative (a close cousin to the benzoxadiazole core) resulted in a compound that was "quite stable to human liver microsomal esterases".[5][9] This provides strong evidence for the enhanced metabolic robustness conferred by such heterocyclic systems.

Experimental Workflow & Protocols

Validating the performance of a novel bioisostere requires a systematic and rigorous experimental approach. The following workflow outlines the key stages, from initial synthesis to in vitro evaluation.

Caption: A typical experimental workflow for comparing bioisosteres.

Protocol 1: Synthesis of 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids

This protocol provides a general, one-pot method for synthesizing oxadiazole derivatives, which can be adapted for Benzo[c]oxadiazole-4-carboxylic acid. This modern approach offers high efficiency.[14]

Materials:

• Carboxylic acid starting material (e.g., a substituted benzoic acid)

• N-isocyaniminotriphenylphosphorane (NIITP)

• Aryl iodide

• Copper(I) iodide (CuI)

• 1,10-Phenanthroline

• Cesium carbonate (Cs2CO3)

• Anhydrous 1,4-dioxane

• Schlenk tube and standard nitrogen-line equipment

Procedure:

• To a dry Schlenk tube under a nitrogen atmosphere, add the carboxylic acid (1.0 equiv) and NIITP (1.1 equiv).

• Evacuate and backfill the tube with nitrogen (repeat 3 times).

• Add anhydrous 1,4-dioxane to achieve a concentration of 0.4 M.

• Seal the tube and heat the reaction mixture in an oil bath at 80°C for 3 hours. This completes the formation of the monosubstituted oxadiazole intermediate.

• Allow the reaction to cool to room temperature.

• To the same tube, add the aryl iodide (1.5 equiv), CuI (0.2 equiv), 1,10-phenanthroline (0.4 equiv), and Cs2CO3 (2.0 equiv).

• Add additional anhydrous 1,4-dioxane to adjust the final concentration to 0.2 M.

• Seal the tube and heat the reaction mixture at 110°C for 16 hours.

• After cooling, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Purify the crude product via column chromatography.

Protocol 2: In Vitro Metabolic Stability Assay using Human Liver Microsomes (HLM)

This assay is crucial for directly comparing the hydrolytic stability of the ester, amide, and benzoxadiazole analogs.[5]

Materials:

• Test compounds (Ester, Amide, Bioisostere), 10 mM stock in DMSO

• Pooled Human Liver Microsomes (HLM), 20 mg/mL

• NADPH regenerating system (e.g., GIBCO's NADPH Regeneration System, Solution A & B)

• 0.1 M Phosphate buffer, pH 7.4

• Acetonitrile with an internal standard (e.g., warfarin or other suitable compound)

• 96-well plates and LC-MS/MS system

Procedure:

• Preparation: Prepare a 1 µM working solution of each test compound by diluting the 10 mM stock in phosphate buffer.

• Incubation: In a 96-well plate, add 50 µL of the 1 µM test compound solution.

• Add 40 µL of 0.1 M phosphate buffer.

• Pre-incubate the plate at 37°C for 10 minutes.

• Initiate the metabolic reaction by adding 10 µL of pre-warmed HLM (final concentration 0.5 mg/mL). For non-NADPH dependent reactions like hydrolysis, the NADPH system can be replaced with buffer. To specifically assess CES activity, known inhibitors like benzil can be included in control wells.[5]

• Incubate the plate at 37°C. Take aliquots at specified time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: Stop the reaction at each time point by adding 100 µL of ice-cold acetonitrile containing the internal standard to the aliquot.

• Analysis: Centrifuge the plate to precipitate proteins. Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: Plot the natural log of the percentage of the parent compound remaining versus time. The slope of the line gives the elimination rate constant (k). From this, calculate the in vitro half-life (t½ = 0.693/k).

Conclusion and Future Outlook

The available evidence strongly suggests that the Benzo[c]oxadiazole-4-carboxylic acid scaffold is a highly effective and metabolically robust bioisostere for esters and amides. Its rigid, planar structure and unique electronic properties offer a solution to the pervasive problem of hydrolytic instability that plagues many drug candidates.[8] By providing a stable core that can still engage in the necessary hydrogen bonding interactions, this bioisostere allows medicinal chemists to significantly improve the drug-like properties of lead compounds, enhancing their potential for oral bioavailability and clinical success.

Future research should focus on expanding the library of substituted benzoxadiazoles to fine-tune physicochemical properties like solubility and lipophilicity. As with any bioisosteric replacement, the ultimate success is target-dependent, but the fundamental principles of improved metabolic stability make Benzo[c]oxadiazole-4-carboxylic acid a high-value tool in the modern drug discovery arsenal.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Benzo[c]oxadiazole-4-carboxylic Acid

A Comprehensive Guide to the Safe Disposal of Benzo[c][1][2][3]oxadiazole-4-carboxylic Acid

The structural similarity to compounds known to cause skin, eye, and respiratory irritation necessitates a cautious approach to its disposal.[5][6][7] Adherence to these protocols is critical for personal safety and environmental protection.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, a thorough risk assessment must be conducted. The primary hazards associated with analogous compounds include skin and eye irritation, and potential respiratory irritation.[5][7] Therefore, all handling of Benzo[c][1][2][3]oxadiazole-4-carboxylic acid and its waste should be performed in a well-ventilated area, preferably within a certified chemical fume hood.[3]

Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the first line of defense against chemical exposure. The following table outlines the minimum required PPE when handling this compound.

Protection Type	Recommended Equipment	Specifications & Rationale
Eye and Face Protection	Safety glasses with side shields or tight-sealing safety goggles. A face shield is recommended for splash hazards.	Must conform to OSHA's 29 CFR 1910.133 or European Standard EN166 to protect against dust particles and splashes.[4][7]
Skin Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene, or Butyl rubber). A lab coat or chemical-resistant apron is mandatory.	Prevents direct skin contact, which may cause irritation.[4] Glove material compatibility should be verified.
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator may be required if dust is generated and ventilation is inadequate.	Protects against the inhalation of fine particles that may cause respiratory irritation.[7]

Step-by-Step Disposal Protocol

The disposal of Benzo[c][1][2][3]oxadiazole-4-carboxylic acid is governed by federal, state, and local regulations for hazardous waste.[2][8] This protocol provides a general framework; always consult with your institution's Environmental Health and Safety (EHS) department for specific requirements.

1. Waste Identification and Segregation:

• Hazardous Waste Determination: Based on the characteristics of similar compounds, Benzo[c][1][2][3]oxadiazole-4-carboxylic acid waste should be treated as hazardous.[9]

• Segregation: Do not mix this waste with other chemical waste streams unless compatibility has been confirmed.[1][10] It is particularly important to avoid mixing with strong bases, oxidizing agents, or reactive metals.[11][12] Designate a specific, properly labeled waste container for this compound.

2. Container Management:

• Container Selection: Use a container made of a material compatible with carboxylic acids, such as high-density polyethylene (HDPE).[3][10]

• Container Condition: The container must be in good condition, with a secure, leak-proof lid.[13]

• Filling Level: Do not fill the container beyond 90% of its capacity to allow for vapor expansion and to prevent spills.[10]

• Closure: Keep the waste container closed at all times, except when adding waste.[14]

3. Labeling:

• Clear Identification: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "Benzo[c][1][2][3]oxadiazole-4-carboxylic acid".[1][10]

• Hazard Communication: The label should also include the appropriate hazard pictograms (e.g., exclamation mark for irritant).

4. Storage:

• Designated Area: Store the waste container in a designated satellite accumulation area (SAA) or central accumulation area (CAA) that is close to the point of generation and under the supervision of laboratory personnel.[3][14]

• Secondary Containment: It is best practice to store the waste container in a secondary containment bin to mitigate the impact of any potential leaks.

• Ventilation: The storage area must be well-ventilated.[3]

5. Final Disposal:

• Licensed Disposal Company: The ultimate disposal of the hazardous waste must be handled by a licensed and reputable waste disposal company.[9][15]

• Manifesting: Ensure that all required hazardous waste manifest forms are completed accurately for transportation to the disposal facility.[14]

• Disposal Method: The likely disposal method for this type of chemical waste is incineration at a permitted hazardous waste facility.[1][13]

Visual Workflow for Disposal

The following diagram outlines the critical steps and decision points for the safe disposal of Benzo[c][1][2][3]oxadiazole-4-carboxylic acid.

Workflow for the disposal of Benzo[c][1][2][3]oxadiazole-4-carboxylic acid.

Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is crucial.

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

• Spill: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a labeled hazardous waste container. For larger spills, evacuate the area and contact your institution's EHS department.

By adhering to these procedures, you contribute to a culture of safety and environmental responsibility within your laboratory.

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